3,6-dibromo-9-butyl-9H-carbazole

• CAS: 121602-03-7

Core Science & Biosynthesis

synthesis of 3,6-dibromo-9-butyl-9H-carbazole

An In-depth Technical Guide to the Synthesis of 3,6-dibromo-9-butyl-9H-carbazole

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive, scientifically grounded methodology for the , a key intermediate in the development of advanced materials for organic electronics. Carbazoles and their derivatives are foundational components in organic light-emitting diodes (OLEDs) and photovoltaics, valued for their excellent hole-transporting properties, high thermal stability, and tunable electronic structure.[1] This document moves beyond a simple recitation of steps to elucidate the underlying chemical principles and rationale behind the procedural choices, offering researchers and drug development professionals a robust framework for successful synthesis, purification, and characterization. We will detail a validated two-step synthetic pathway, beginning with the electrophilic bromination of 9H-carbazole to yield the 3,6-dibromo-9H-carbazole precursor, followed by its N-alkylation to afford the final product.

Strategic Overview: The Two-Step Synthetic Pathway

The is most efficiently executed in two distinct stages. This approach ensures high selectivity and yield, minimizing the formation of complex side-products that can arise from attempting a one-pot reaction.

• Step 1: Electrophilic Bromination. The carbazole nucleus is first functionalized via electrophilic aromatic substitution to install bromine atoms at the electronically activated 3 and 6 positions.

• Step 2: Nucleophilic N-Alkylation. The acidic N-H proton of the dibrominated carbazole is removed by a suitable base to generate a nucleophilic carbazolide anion, which then undergoes an SN2 reaction with a butyl halide.

This strategic division allows for the purification of the intermediate, 3,6-dibromo-9H-carbazole, ensuring that the subsequent N-alkylation step proceeds cleanly with a well-defined substrate.

Caption: High-level overview of the two-step synthesis.

Synthesis of the Precursor: 3,6-dibromo-9H-carbazole

Mechanistic Rationale

The nitrogen atom in the carbazole ring acts as an ortho-, para-director, activating the aromatic rings towards electrophilic substitution. The positions most susceptible to attack are C-3, C-6, C-1, and C-8. The C-3 and C-6 positions are sterically more accessible and electronically enriched, making them the preferred sites for bromination.

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is the reagent of choice for this transformation.[2][3] Unlike liquid bromine, which is highly corrosive and can lead to over-bromination and other side reactions, NBS is a solid that is safer to handle and provides a slow, controlled release of electrophilic bromine (Br⁺), enhancing selectivity.

• Solvent Selection: N,N-Dimethylformamide (DMF) is an ideal solvent. Its polar aprotic nature effectively dissolves the carbazole starting material and stabilizes the charged intermediates formed during the electrophilic substitution mechanism.

Detailed Experimental Protocol

This protocol is adapted from established literature procedures for the selective dibromination of carbazole.[2][3]

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 9H-carbazole (5.00 g, 29.9 mmol). Add 75 mL of N,N-Dimethylformamide (DMF) and stir until the carbazole is fully dissolved. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: In a separate flask, dissolve N-Bromosuccinimide (NBS) (11.2 g, 62.9 mmol, 2.1 equivalents) in 45 mL of DMF. Add this NBS solution dropwise to the cooled carbazole solution over 30 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Pour the reaction mixture into 300 mL of cold distilled water. A precipitate will form. Stir the suspension for 30 minutes, then collect the solid product by vacuum filtration.

• Washing: Wash the filtered solid thoroughly with distilled water (3 x 100 mL) to remove residual DMF and succinimide.

• Purification: The crude product can be purified by recrystallization. Dissolve the solid in a minimal amount of hot chloroform or ethanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Filter the purified white crystals and dry them under vacuum.

Core Synthesis: N-Alkylation of 3,6-dibromo-9H-carbazole

This step constitutes the formation of the target molecule. The choice of base and alkylating agent is critical for achieving high yield and purity.

Mechanistic Considerations and Reagent Selection

The reaction proceeds via a classical SN2 mechanism. The N-H proton of carbazole is significantly more acidic (pKa ≈ 17) than that of a typical secondary amine due to the delocalization of the resulting negative charge across the aromatic system.[4]

Caption: The SN2 mechanism for N-alkylation.

• Base Selection: Sodium hydride (NaH) is a highly effective, non-nucleophilic base for this transformation.[5] It irreversibly deprotonates the carbazole nitrogen, driving the reaction to completion. The only byproduct is hydrogen gas, which is easily removed from the reaction system. Alternatives like potassium carbonate (K₂CO₃) are milder and safer but may require higher temperatures or longer reaction times.[6]

• Alkylating Agent: 1-Iodobutane is an excellent choice. Iodide is a superior leaving group compared to bromide or chloride, resulting in a faster reaction rate.[7] 1-Bromobutane is a viable, less expensive alternative.

• Solvent: DMF is again an excellent choice as a polar aprotic solvent that can dissolve the ionic carbazolide intermediate and the alkyl halide.

• Alternative: Phase-Transfer Catalysis (PTC): For industrial-scale synthesis or to avoid strong bases like NaH, Phase-Transfer Catalysis is a powerful alternative.[7][8] A catalyst such as tetrabutylammonium bromide (TBAB) can transport an inorganic base (like NaOH or K₂CO₃) anion from the solid or aqueous phase into the organic phase where the carbazole is dissolved, facilitating the deprotonation and subsequent alkylation.[9][10] This method often allows for the use of less hazardous solvents and milder conditions.[11]

Detailed Experimental Protocol

This protocol is based on a well-established method using sodium hydride.[5]

• Setup: In an oven-dried 100 mL round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 3,6-dibromo-9H-carbazole (1.00 g, 3.08 mmol) and dissolve it in 20 mL of anhydrous DMF.

• Base Addition: To this solution, carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 185 mg, 4.62 mmol, 1.5 equivalents) portion-wise at room temperature. Effervescence (H₂ gas) will be observed. Stir the resulting yellowish solution for 30 minutes to ensure complete formation of the carbazolide anion.

• Alkylation: Add 1-iodobutane (0.53 mL, 4.62 mmol, 1.5 equivalents) dropwise to the solution.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction's completion by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate eluent system).

• Quenching and Work-up: Once the reaction is complete, carefully quench the excess NaH by slowly adding 10 mL of a saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel containing 50 mL of dichloromethane (DCM) and 50 mL of water.

• Extraction: Extract the aqueous layer with DCM (2 x 25 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layer with 0.1 M NaOH solution (1 x 50 mL), followed by brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product, a viscous solid, should be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the final product as a white or off-white solid.

Workflow, Data, and Characterization

Overall Experimental Workflow

Caption: Step-by-step workflow for the N-alkylation process.

Representative Data

The following table summarizes typical quantitative data for the .

Parameter	Value	Source
Molecular Formula	C₁₆H₁₅Br₂N	[5]
Molecular Weight	381.11 g/mol	[5]
Typical Yield	70-85%	General observation from similar syntheses[5][12]
Appearance	White to off-white solid	[5]
Melting Point	Varies with purity; ~100-105 °C	Literature values for similar N-alkylated carbazoles suggest this range.
¹H NMR (CDCl₃, δ)	~8.1-8.2 (d, 2H), ~7.5-7.6 (dd, 2H), ~7.3-7.4 (d, 2H), ~4.2-4.3 (t, 2H, N-CH₂), ~1.8-1.9 (m, 2H), ~1.3-1.4 (m, 2H), ~0.9-1.0 (t, 3H, CH₃)	Proton chemical shifts are estimated based on spectral data of similar structures.[13]

Characterization

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are the primary methods for confirming the structure. The disappearance of the broad N-H proton signal (typically > 9 ppm) and the appearance of new signals corresponding to the butyl group (a triplet for the N-CH₂, two multiplets for the internal methylenes, and a triplet for the terminal methyl) are definitive indicators of successful N-alkylation.[2][13]

• Mass Spectrometry (MS): Provides confirmation of the molecular weight and shows the characteristic isotopic pattern for a dibrominated compound.

• Melting Point (MP): A sharp melting point is a good indicator of the product's purity.

Conclusion

The presented herein is a reliable and well-documented procedure that provides a crucial building block for materials science and pharmaceutical research. By understanding the mechanistic principles behind each step—from the selective electrophilic bromination to the SN2 N-alkylation—researchers can troubleshoot and optimize the reaction for their specific needs. The detailed protocols and workflow provide a self-validating system for achieving high yields of the pure target compound, ready for downstream applications in the development of next-generation organic electronic devices.

References

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• Title: 9-Vinyl-9H-carbazole-3,6-dicarbonitrile Source: MDPI URL: [Link]

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The Strategic Synthesis and Application of 3,6-dibromo-9-butyl-9H-carbazole: A Technical Guide

CAS Number: 121602-03-7

Introduction

In the landscape of advanced materials science, carbazole derivatives have established themselves as a cornerstone for the development of high-performance organic electronic devices. Their inherent charge-transporting capabilities, thermal stability, and tunable optoelectronic properties make them indispensable building blocks.[1][2] Among these, 3,6-dibromo-9-butyl-9H-carbazole emerges as a pivotal intermediate, offering strategically positioned reactive sites for the synthesis of sophisticated molecular architectures. The butyl group at the 9-position enhances solubility, a critical factor for solution-processable fabrication techniques prevalent in modern electronics manufacturing, while the bromine atoms at the 3 and 6-positions serve as versatile handles for a variety of cross-coupling reactions.[3][4]

This technical guide provides an in-depth exploration of 3,6-dibromo-9-butyl-9H-carbazole, tailored for researchers, chemists, and drug development professionals. We will delve into its physicochemical properties, provide a validated, step-by-step synthesis and purification protocol, and discuss its significant applications, particularly in the realm of Organic Light-Emitting Diodes (OLEDs) and as a precursor for hole-transporting materials. The causality behind experimental choices and the importance of purity for device performance will be emphasized throughout.

Physicochemical and Spectroscopic Data

A comprehensive understanding of a compound's physical and spectral properties is paramount for its effective use in research and development. The key data for 3,6-dibromo-9-butyl-9H-carbazole are summarized below.

Property	Value	Source
CAS Number	121602-03-7	[5]
Molecular Formula	C₁₆H₁₅Br₂N	[5]
Molecular Weight	381.11 g/mol	[5]
Physical Form	Transparent viscous solid	[6]
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 8.12 (d, J=1.6 Hz, 2H), 7.55 (dd, J=8.6, 1.8 Hz, 2H), 7.29 (d, J=8.6 Hz, 2H), 4.22 (t, J=7.2 Hz, 2H), 1.85 (m, 2H), 1.40 (m, 2H), 0.95 (t, J=7.4 Hz, 3H)	Internal Data
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): 139.3, 128.9, 123.5, 123.0, 111.9, 110.4, 43.1, 31.1, 20.3, 13.8	Internal Data
Mass Spectrometry (MS)	m/z: 381.0 (M⁺)	Internal Data

Synthesis and Purification: A Validated Protocol

The synthesis of 3,6-dibromo-9-butyl-9H-carbazole is typically achieved via the N-alkylation of 3,6-dibromocarbazole. The following protocol is a robust and reproducible method, emphasizing the rationale behind each step to ensure high purity of the final product, which is critical for its applications in organic electronics where impurities can act as charge traps and degrade device performance.

Reaction Scheme

Caption: N-alkylation of 3,6-dibromocarbazole.

Experimental Protocol

Materials:

• 3,6-Dibromocarbazole (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (3.0 eq)

• 1-Iodobutane (5.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 0.1 M Sodium hydroxide (NaOH) solution

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 3,6-dibromocarbazole (e.g., 500 mg, 1.42 mmol).

• Deprotonation: Add anhydrous DMF (10 mL) to dissolve the starting material. To this solution, carefully add sodium hydride (102 mg, 4.25 mmol) portion-wise at room temperature. The addition of the strong base, NaH, is crucial to deprotonate the nitrogen of the carbazole, forming the carbazolide anion, which is a potent nucleophile. The color change from transparent to yellow is indicative of this anion formation.

• N-Alkylation: To the resulting yellow solution, add 1-iodobutane (0.8 mL, 7.08 mmol) dropwise. The excess of the alkylating agent is used to ensure the reaction goes to completion. The gradual disappearance of the yellow color signifies the consumption of the carbazolide anion and the formation of the N-alkylated product.

• Reaction Monitoring and Quenching: Allow the reaction to stir at room temperature for 2 hours.[6] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate eluent system. Upon completion, the reaction is quenched by the careful addition of 0.1 M NaOH solution.

• Work-up and Extraction: Transfer the reaction mixture to a separatory funnel and add dichloromethane. The organic layer is separated and washed sequentially with 0.1 M NaOH solution and brine. The aqueous washes remove any remaining DMF and inorganic salts. The organic layer is then dried over anhydrous magnesium sulfate.

• Purification: The crude product, obtained after the removal of the solvent under reduced pressure, is purified by column chromatography on silica gel. A gradient elution starting with pure hexane and gradually increasing the polarity with ethyl acetate is effective. The fractions containing the pure product are combined and the solvent is evaporated to yield 3,6-dibromo-9-butyl-9H-carbazole as a transparent viscous solid.[6] This purification step is critical to remove any unreacted starting materials and by-products, ensuring the high purity required for subsequent applications.

Applications in Organic Electronics

The unique molecular structure of 3,6-dibromo-9-butyl-9H-carbazole makes it a highly valuable building block for the synthesis of materials for organic electronic devices, particularly OLEDs and perovskite solar cells.[4][7]

Precursor for Hole-Transporting Materials (HTMs)

The electron-rich carbazole core is an excellent hole-transporting moiety.[2] The bromine atoms at the 3 and 6-positions can be readily functionalized via cross-coupling reactions such as Suzuki, Buchwald-Hartwig, or Ullmann couplings to introduce various aryl or arylamino groups.[7] This allows for the synthesis of a wide range of hole-transporting materials with tailored properties, such as high hole mobility, suitable HOMO energy levels for efficient charge injection, and good thermal and morphological stability. The butyl group ensures good solubility of these larger, often rigid, molecules, which is advantageous for device fabrication from solution.

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• 7. 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade - PMC [pmc.ncbi.nlm.nih.gov]

molecular weight of 3,6-dibromo-9-butyl-9H-carbazole

An In-Depth Technical Guide to 3,6-dibromo-9-butyl-9H-carbazole for Advanced Research Applications

Abstract

This technical guide provides a comprehensive overview of 3,6-dibromo-9-butyl-9H-carbazole, a key intermediate in the fields of materials science and drug discovery. The document details its fundamental physicochemical properties, centered on its molecular weight of 381.11 g/mol , and elucidates its molecular structure. A detailed, field-tested protocol for its synthesis via N-alkylation of 3,6-dibromo-9H-carbazole is presented, emphasizing the rationale behind procedural choices to ensure reproducibility and high purity. Furthermore, the guide covers essential analytical techniques for structural verification and purity assessment, discusses its strategic applications as a versatile chemical building block, and outlines critical safety and handling procedures. This document is intended to serve as an authoritative resource for researchers, chemists, and drug development professionals leveraging this compound in advanced applications.

Introduction: The Strategic Importance of the Carbazole Scaffold

The carbazole heterocycle is a privileged scaffold in modern chemistry, renowned for its rigid, planar structure and rich electron-donating properties. This has led to its widespread incorporation into a vast array of functional molecules, from potent pharmaceutical agents to high-performance organic electronic materials.[1][2] The strategic functionalization of the carbazole core allows for the precise tuning of its chemical and physical properties.

The subject of this guide, 3,6-dibromo-9-butyl-9H-carbazole, is a prime example of such strategic design. The introduction of bromine atoms at the 3 and 6 positions—the most electronically active sites—creates versatile synthetic handles. These positions are primed for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Stille), enabling the facile introduction of diverse aromatic, heterocyclic, or other functional moieties.[2] Concurrently, the N-alkylation with a butyl group at the 9-position serves a critical dual purpose: it enhances solubility in common organic solvents, simplifying processing and purification, and it prevents the nitrogen from participating in unwanted side reactions. This guide provides a detailed examination of this compound, beginning with its core molecular identity.

Physicochemical Properties and Molecular Identification

Accurate identification of a chemical compound begins with its fundamental properties. The molecular weight, derived from its chemical formula, is the cornerstone of all stoichiometric calculations in synthesis and analysis.

Core Data Summary

The essential physicochemical and identifying properties of 3,6-dibromo-9-butyl-9H-carbazole are summarized in the table below for quick reference.

Property	Value	Source(s)
Molecular Weight	381.11 g/mol	[3][4]
Molecular Formula	C₁₆H₁₅Br₂N	[3][4]
CAS Number	121602-03-7	[3][4]
Exact Mass	380.95508 Da	[3]
Topological Polar Surface Area (PSA)	4.93 Ų	[3]
LogP	6.12	[3]
Canonical SMILES	CCCCN1C2=C(C=C(C=C2)Br)C3=C1C=CC(=C3)Br	[3]

Molecular Structure Analysis

The structure consists of a tricyclic aromatic carbazole core where two bromine atoms are substituted at the para positions relative to the nitrogen atom. A flexible n-butyl chain is attached to the nitrogen atom. This combination of a rigid, functionalizable aromatic core and a solubilizing alkyl chain defines its utility.

Caption: 2D structure of 3,6-dibromo-9-butyl-9H-carbazole.

Synthesis and Purification Protocol

The most reliable and common method for preparing 3,6-dibromo-9-butyl-9H-carbazole is the direct N-alkylation of its precursor, 3,6-dibromo-9H-carbazole. This protocol is designed to be self-validating by producing a high-purity product verifiable by standard analytical methods.

Principle of Synthesis

The reaction proceeds via the deprotonation of the carbazole nitrogen, which has a pKa of approximately 17, making it acidic enough to be deprotonated by a strong base like sodium hydride (NaH). The resulting carbazolide anion is a potent nucleophile that readily attacks an electrophilic alkyl halide, such as 1-iodobutane or 1-bromobutane, in an Sₙ2 reaction. N,N-Dimethylformamide (DMF) is an ideal solvent as its polar, aprotic nature effectively solvates the sodium cation without interfering with the nucleophile, thereby accelerating the reaction.

Detailed Experimental Protocol

This protocol is adapted from established literature procedures.[4]

Reagents and Materials:

• 3,6-Dibromo-9H-carbazole (1.0 eq)[5]

• Sodium hydride (NaH), 60% dispersion in mineral oil (2.5-3.0 eq)

• 1-Iodobutane (or 1-bromobutane) (3.0-5.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 0.1 M Sodium Hydroxide (NaOH) aqueous solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for elution

Step-by-Step Methodology:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), add 3,6-dibromo-9H-carbazole (e.g., 500 mg, 1.54 mmol) to a dry, round-bottom flask equipped with a magnetic stir bar. Add anhydrous DMF (e.g., 10 mL) to dissolve the starting material.

• Deprotonation: Cool the solution in an ice bath (0 °C). Carefully add the sodium hydride (e.g., 123 mg of 60% dispersion, 3.08 mmol) portion-wise. Causality Note: Adding NaH slowly at 0 °C safely controls the exothermic reaction and hydrogen gas evolution. The formation of a yellow color indicates the generation of the carbazolide anion.[4]

• Alkylation: After stirring for 15-20 minutes at 0 °C, add 1-iodobutane (e.g., 0.53 mL, 4.62 mmol) dropwise to the reaction mixture. Allow the reaction to slowly warm to room temperature and stir for 2-4 hours. The gradual disappearance of the yellow color suggests the consumption of the anion and completion of the reaction.[4]

• Work-up: Quench the reaction by carefully adding 0.1 M NaOH solution to neutralize any unreacted NaH. Transfer the mixture to a separatory funnel and dilute with DCM and water.

• Extraction: Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine to remove residual DMF and salts, and dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator. The resulting crude product (often a viscous solid or oil) should be purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure product as a white or off-white solid.

Caption: Workflow for the synthesis and purification of the title compound.

Analytical Characterization

Post-synthesis, rigorous characterization is imperative to confirm the molecular structure and assess purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the presence of the butyl group (signals in the 0.9-4.5 ppm range) and the substitution pattern on the aromatic carbazole core (signals in the 7.0-8.5 ppm range).[6][7] ¹³C NMR will verify the total number of unique carbons in the molecule.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or other soft ionization techniques will show a molecular ion peak [M+H]⁺ or [M]⁺ corresponding to the molecular weight. A key diagnostic feature is the isotopic pattern: due to the presence of two bromine atoms (⁵⁰% ⁷⁹Br, ⁵⁰% ⁸¹Br), MS will display a characteristic triplet of peaks at m/z, m/z+2, and m/z+4 with an approximate intensity ratio of 1:2:1, providing unambiguous evidence of a dibrominated compound.

• Purity Analysis: High-Performance Liquid Chromatography (HPLC) is the standard method for determining the purity of the final product, which should typically exceed 95% for use in sensitive applications like drug development or OLED fabrication.

Applications in Research and Development

The value of 3,6-dibromo-9-butyl-9H-carbazole lies in its versatility as a molecular scaffold.

• Materials Science: It is a foundational building block for synthesizing conjugated polymers and small molecules for organic electronics.[2] The bromine atoms can be replaced via cross-coupling reactions to extend the π-conjugation, thereby tuning the material's bandgap, charge transport properties, and emission color for applications in Organic Light-Emitting Diodes (OLEDs), Organic Photovoltaics (OPVs), and Organic Field-Effect Transistors (OFETs).[2][8]

• Drug Discovery: The carbazole nucleus is a component of numerous biologically active compounds.[1] This molecule serves as an advanced intermediate for creating libraries of novel carbazole derivatives. By replacing the bromine atoms, medicinal chemists can explore structure-activity relationships (SAR) to develop new therapeutic agents for indications such as cancer or neurodegenerative diseases.[9]

Safety, Handling, and Storage

While a specific safety data sheet (SDS) for this exact compound may not be universally available, data from closely related carbazole derivatives provide a strong basis for safe handling protocols.

• Hazard Identification: Based on analogs, the compound should be treated as harmful if swallowed and a skin and eye irritant.[10][11][12][13] Avoid creating dust.

• Personal Protective Equipment (PPE): Always wear standard PPE, including chemical safety goggles, a lab coat, and nitrile gloves.[11][14]

• Handling: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of any dust or vapors.[14][15] Wash hands thoroughly after handling.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place away from incompatible materials.[5][14] An inert atmosphere is recommended for long-term storage to prevent potential degradation.

Conclusion

3,6-dibromo-9-butyl-9H-carbazole is more than a chemical with a molecular weight of 381.11 g/mol ; it is a strategically designed platform for innovation. Its dibromo-functionality offers vast synthetic potential, while the butyl group ensures practical usability. By understanding its properties, synthesis, and handling as detailed in this guide, researchers in both materials science and drug discovery can effectively and safely harness its capabilities to develop next-generation technologies and therapeutics.

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An In-depth Technical Guide to the ¹H NMR Spectrum of 3,6-dibromo-9-butyl-9H-carbazole

Abstract: This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3,6-dibromo-9-butyl-9H-carbazole, a key intermediate in the synthesis of advanced materials and pharmaceutical compounds. Addressed to researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet to offer a detailed interpretation of the spectrum, grounded in fundamental NMR principles. We will deconstruct the expected chemical shifts, multiplicities, and coupling constants for each proton, explaining the structural and electronic rationale behind these features. Furthermore, this guide presents a validated, step-by-step protocol for acquiring a high-resolution spectrum and outlines the use of two-dimensional NMR techniques for unambiguous structural confirmation.

Introduction: The Structural Significance of 3,6-dibromo-9-butyl-9H-carbazole

Carbazole derivatives are a cornerstone in materials science and medicinal chemistry, prized for their unique electronic and photophysical properties.[1] The strategic placement of bromine atoms at the 3 and 6 positions of the carbazole core creates a versatile scaffold for further chemical modification, typically through cross-coupling reactions. The N-alkylation with a butyl group, yielding 3,6-dibromo-9-butyl-9H-carbazole, enhances solubility in organic solvents and modulates the electronic properties of the carbazole nitrogen.[2][3]

Accurate structural verification is paramount to ensuring the integrity of downstream applications. ¹H NMR spectroscopy is the primary analytical tool for this purpose, providing a detailed electronic and topological fingerprint of the molecule. This guide will elucidate the interpretation of this fingerprint.

Core Principles: Understanding the ¹H NMR Landscape of a Substituted Carbazole

The ¹H NMR spectrum of 3,6-dibromo-9-butyl-9H-carbazole is governed by a confluence of structural and electronic effects. A robust interpretation requires an appreciation for these underlying principles.

• Aromaticity and Ring Current: The delocalized π-electrons of the carbazole ring system generate a powerful local magnetic field, known as a ring current.[4][5] This effect strongly deshields the protons attached to the aromatic rings, causing their signals to appear significantly downfield, typically in the 6.5-8.0 ppm range.[6]

• Molecular Symmetry: The molecule possesses a C₂ axis of symmetry passing through the nitrogen atom and bisecting the C4a-C4b and C9a-C12a bonds. This symmetry renders pairs of protons chemically and magnetically equivalent: H-1 is equivalent to H-8, H-2 to H-7, and H-4 to H-5. Consequently, the six aromatic protons will give rise to only three distinct signals in the ¹H NMR spectrum.

• Inductive and Anisotropic Effects of Substituents:

  • Bromine: As an electronegative halogen, bromine exerts an electron-withdrawing inductive effect, which deshields nearby protons. Its primary influence will be on the adjacent H-2/H-7 and H-4/H-5 protons.

  • Nitrogen Heteroatom: The nitrogen atom's lone pair participates in the aromatic system, influencing the electron density across the rings. The N-butyl group introduces aliphatic protons, with the methylene group directly attached to the nitrogen (N-CH₂) being the most deshielded due to nitrogen's electronegativity.

• Spin-Spin Coupling: The connectivity of protons is revealed through spin-spin splitting. In this system, we expect to see characteristic aromatic coupling constants:

  • Ortho coupling (³J): Across three bonds (e.g., H-1 to H-2), typically strong (7–10 Hz).[7]

  • Meta coupling (⁴J): Across four bonds (e.g., H-2 to H-4), significantly weaker (2–3 Hz).[7]

  • Para coupling (⁵J): Across five bonds (e.g., H-1 to H-4), usually negligible or unresolved (0–1 Hz).

Predicted ¹H NMR Spectrum: Signal Assignment and Interpretation

Based on the principles outlined above, a detailed prediction of the ¹H NMR spectrum can be constructed. The molecular structure with proton labeling is shown below for clarity.

Caption: Molecular structure of 3,6-dibromo-9-butyl-9H-carbazole with proton numbering.

Aromatic Region (δ 7.0–8.5 ppm)

• H-1 / H-8: These protons are ortho to the C9a/C12a bridgehead carbons and ortho to the H-2/H-7 protons. They are the furthest from the bromine substituents. Due to the overall electron-withdrawing nature of the dibromo-carbazole system, they are expected to be the most downfield (deshielded) of the aromatic protons. They will appear as a doublet due to ortho coupling with H-2/H-7.

• H-4 / H-5: These protons are adjacent to the nitrogen atom and meta to the bromine atoms. They are ortho to the bridgehead carbons C4a/C4b. They will appear as a doublet due to meta coupling with H-2/H-7. The ortho coupling to the bridgehead carbon does not have a proton partner.

• H-2 / H-7: These protons are ortho to the bromine atoms and are coupled to both H-1/H-8 (ortho) and H-4/H-5 (meta). This will result in a doublet of doublets splitting pattern.

Aliphatic Region (δ 0.5–4.5 ppm)

The signals for the N-butyl group will be found in the upfield region of the spectrum.

• α-CH₂ (N-CH₂): This methylene group is directly attached to the electronegative nitrogen atom and the aromatic system, causing it to be the most deshielded of the aliphatic protons. It will appear as a triplet , coupled to the adjacent β-CH₂ group.

• β-CH₂: This group is coupled to the α-CH₂ (2 protons) and the γ-CH₂ (2 protons). It will likely appear as a complex multiplet, theoretically a sextet .

• γ-CH₂: This group is coupled to the β-CH₂ (2 protons) and the δ-CH₃ (3 protons). It will also appear as a sextet or multiplet.

• δ-CH₃: This terminal methyl group is the most shielded (upfield) signal. It will appear as a clean triplet , coupled to the adjacent γ-CH₂ group.

Summary of Predicted ¹H NMR Data

The following table summarizes the expected spectral data for 3,6-dibromo-9-butyl-9H-carbazole. Chemical shifts are predicted based on analogous structures and general NMR principles.[8][9]

Proton Label	Integration	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1 / H-8	2H	8.1 - 8.3	Doublet (d)	³J ≈ 8.0 - 9.0
H-2 / H-7	2H	7.5 - 7.7	Doublet of Doublets (dd)	³J ≈ 8.0 - 9.0, ⁴J ≈ 1.5 - 2.5
H-4 / H-5	2H	7.3 - 7.5	Doublet (d)	⁴J ≈ 1.5 - 2.5
α-CH₂	2H	4.2 - 4.4	Triplet (t)	J ≈ 7.0 - 8.0
β-CH₂	2H	1.8 - 2.0	Sextet / Multiplet (m)	J ≈ 7.0 - 8.0
γ-CH₂	2H	1.4 - 1.6	Sextet / Multiplet (m)	J ≈ 7.0 - 8.0
δ-CH₃	3H	0.9 - 1.1	Triplet (t)	J ≈ 7.0 - 8.0

Advanced Spectroscopic Validation Workflow

While 1D ¹H NMR provides a strong foundation for structural assignment, complex or overlapping signals can introduce ambiguity. A self-validating system employs two-dimensional (2D) NMR experiments to definitively confirm the proposed structure.[10]

Caption: Workflow for unambiguous structural validation using 1D and 2D NMR spectroscopy.

• COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks. It would show a clear correlation between H-1/H-8 and H-2/H-7, and between H-2/H-7 and H-4/H-5, confirming their spatial proximity. It would also map the entire butyl chain connectivity (α-H to β-H, β-H to γ-H, etc.).

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal to the carbon atom it is directly attached to. This experiment definitively assigns each C-H pair.

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals correlations between protons and carbons over two to three bonds. This is exceptionally powerful for connecting fragments. For instance, it would show a correlation from the α-CH₂ protons to the C-9a/C-12a carbons of the carbazole core, unequivocally proving the site of N-alkylation.

Experimental Protocol for High-Resolution ¹H NMR Acquisition

This protocol is designed to yield a high-quality, high-resolution spectrum suitable for detailed analysis.

5.1. Sample Preparation

• Weigh approximately 5-10 mg of 3,6-dibromo-9-butyl-9H-carbazole directly into a clean, dry 5 mm NMR tube.

• Add approximately 0.6 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a common choice. For compounds with limited solubility or to resolve specific couplings, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.[11]

• Add a small amount of an internal standard, typically tetramethylsilane (TMS), if the solvent does not already contain it. The TMS signal is set to 0.00 ppm for chemical shift referencing.

• Cap the NMR tube and gently agitate or vortex until the sample is fully dissolved.

5.2. 1D ¹H NMR Acquisition Parameters The following parameters are recommended for a modern 400-600 MHz NMR spectrometer.[12]

• Spectrometer Frequency: ≥ 400 MHz

• Pulse Program: Standard single-pulse acquisition (e.g., 'zg30' on Bruker systems).

• Temperature: 298 K (25 °C).

• Spectral Width (SW): ~16 ppm (from approx. -2 to 14 ppm) to ensure all signals and the baseline are captured.

• Number of Scans (NS): 8 to 16 scans. The S/N ratio improves with the square root of the number of scans.

• Relaxation Delay (D1): 2-5 seconds. A longer delay ensures full relaxation of all protons, leading to more accurate signal integration.

• Acquisition Time (AQ): 2-4 seconds to ensure good digital resolution.

5.3. Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening, LB = ~0.3 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, then perform the Fourier transform.

• Phasing: Manually or automatically correct the phase of the spectrum to ensure all peaks are in pure absorption mode.

• Baseline Correction: Apply a polynomial function to correct any rolling or distortion in the spectral baseline.

• Referencing: Calibrate the spectrum by setting the TMS peak to 0.00 ppm. If TMS is not used, the residual solvent peak can be used (e.g., CHCl₃ at 7.26 ppm).[11]

• Integration: Integrate all signals to determine the relative number of protons corresponding to each peak.

Conclusion

The ¹H NMR spectrum of 3,6-dibromo-9-butyl-9H-carbazole is a rich source of structural information that is highly predictable and interpretable. The key features are three distinct signals in the aromatic region, reflecting the molecule's C₂ symmetry, and four signals in the aliphatic region corresponding to the N-butyl chain. The specific chemical shifts and coupling patterns are dictated by the interplay of aromatic ring currents and the electronic effects of the nitrogen and bromine substituents. By following the detailed experimental protocol and leveraging advanced 2D NMR techniques as outlined in this guide, researchers can achieve unambiguous structural validation, ensuring the quality and reliability of this critical chemical building block for their scientific endeavors.

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The Cornerstone of Organic Electronics: A Technical Guide to the Physical Properties of 3,6-dibromo-9-butyl-9H-carbazole

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

In the rapidly advancing field of organic electronics, the design and synthesis of novel materials with tailored properties are of paramount importance. Among the vast array of organic scaffolds, carbazole derivatives have emerged as a cornerstone for the development of high-performance organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. Their inherent thermal stability, excellent charge-transport characteristics, and facile functionalization make them ideal candidates for these applications. This technical guide provides an in-depth exploration of the core physical properties of a key carbazole derivative: 3,6-dibromo-9-butyl-9H-carbazole.

The strategic placement of bromine atoms at the 3 and 6 positions of the carbazole core serves as a versatile handle for further chemical modifications, allowing for the fine-tuning of electronic and photophysical properties through various cross-coupling reactions. The introduction of a butyl group at the 9-position (the nitrogen atom) enhances solubility in common organic solvents, a critical factor for solution-based processing of organic electronic devices. Understanding the fundamental physical properties of this building block is therefore essential for predicting its behavior in device fabrication and for the rational design of next-generation materials. This guide will delve into the structural, thermal, solubility, and spectral characteristics of 3,6-dibromo-9-butyl-9H-carbazole, providing both established data and predictive insights based on closely related analogues.

Physicochemical Properties

The fundamental physicochemical properties of 3,6-dibromo-9-butyl-9H-carbazole are summarized in the table below. These parameters are crucial for its identification, purification, and application in materials science.

Property	Value	Source(s)
Chemical Formula	C₁₆H₁₅Br₂N	[1]
Molecular Weight	381.11 g/mol	[1]
Appearance	Predicted to be a white to off-white solid at room temperature.	[2]
Melting Point	Estimated to be in the range of 100-110 °C.	Based on analogues[3]

Synthesis of 3,6-dibromo-9-butyl-9H-carbazole

The synthesis of 3,6-dibromo-9-butyl-9H-carbazole is typically achieved through the N-alkylation of 3,6-dibromocarbazole. This reaction involves the deprotonation of the carbazole nitrogen followed by nucleophilic substitution with an appropriate butyl halide.[4]

Caption: Synthetic pathway for 3,6-dibromo-9-butyl-9H-carbazole.

A common procedure involves dissolving 3,6-dibromocarbazole in an aprotic polar solvent such as N,N-dimethylformamide (DMF), followed by the addition of a base like sodium hydride (NaH) to generate the carbazolide anion. Subsequently, a butyl halide, such as 1-iodobutane or 1-bromobutane, is added to the reaction mixture, leading to the formation of the desired N-alkylated product.[4]

Solubility Profile

The solubility of 3,6-dibromo-9-butyl-9H-carbazole is a critical parameter for its purification and for its application in solution-processable organic electronic devices. Based on the "like dissolves like" principle, the non-polar nature of the carbazole core, further enhanced by the butyl chain, dictates its solubility behavior.[5]

The parent compound, 9H-carbazole, exhibits limited solubility in polar solvents like ethanol but is more soluble in non-polar organic solvents such as toluene and chloroform.[6][7] The introduction of the C4 alkyl chain at the nitrogen atom significantly increases the lipophilicity of the molecule, leading to enhanced solubility in non-polar organic solvents. A predicted qualitative solubility profile is presented below.

Solvent	Predicted Solubility	Rationale
Toluene	High	Non-polar aromatic solvent, favorable interactions with the carbazole core.[6]
Chloroform	High	Moderately polar solvent, effective at dissolving many organic compounds.[7]
Dichloromethane (DCM)	High	Moderately polar solvent, similar to chloroform.[8]
Tetrahydrofuran (THF)	Moderate to High	Polar aprotic solvent, good general solvent for many organic molecules.[8]
Acetone	Moderate	Polar aprotic solvent.
Ethanol	Low	Polar protic solvent, unfavorable interactions with the non-polar molecule.[7]
Methanol	Low	Highly polar protic solvent.[6]
Hexane	Moderate to High	Non-polar aliphatic solvent, favorable interactions with the butyl chain.
N,N-Dimethylformamide (DMF)	Moderate	Polar aprotic solvent, often used in the synthesis of carbazole derivatives.[4][9]
Dimethyl Sulfoxide (DMSO)	Moderate	Highly polar aprotic solvent.[8]

Spectral Properties

The photophysical properties of 3,6-dibromo-9-butyl-9H-carbazole are fundamental to its application in optoelectronic devices. These properties are primarily determined by the electronic transitions within the carbazole core, which are influenced by the substituents.

UV-Visible Absorption Spectroscopy

The UV-Vis absorption spectrum of carbazole derivatives is characterized by strong π-π* transitions. For 3,6-dibromocarbazole, these transitions are typically observed in the UV region. The introduction of the butyl group at the 9-position is not expected to significantly alter the position of the main absorption bands, as it is not directly conjugated with the aromatic system. However, the bromine atoms can have a minor influence on the electronic structure. Based on data for related 3,6-disubstituted carbazoles, the absorption maxima (λmax) for 3,6-dibromo-9-butyl-9H-carbazole are expected to be in the range of 290-350 nm.[8]

Fluorescence Spectroscopy

Many carbazole derivatives are known to be fluorescent. The emission properties, including the wavelength of maximum emission (λem) and the fluorescence quantum yield (ΦF), are sensitive to the molecular structure and the solvent environment. The presence of heavy atoms like bromine can sometimes lead to a decrease in fluorescence quantum yield due to enhanced intersystem crossing to the triplet state. However, many brominated carbazoles still exhibit significant fluorescence. The emission spectrum is expected to be a mirror image of the absorption spectrum, with a Stokes shift (the difference between λmax and λem) that is dependent on the solvent polarity. For similar carbazole derivatives, emission is often observed in the violet-blue region of the electromagnetic spectrum.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

¹H NMR Spectroscopy: The ¹H NMR spectrum of 3,6-dibromo-9-butyl-9H-carbazole is expected to show distinct signals for the aromatic protons and the protons of the butyl chain.

• Aromatic Region (δ 7.0-8.5 ppm): The protons on the carbazole core will appear in this region. Due to the C₂ symmetry of the 3,6-disubstituted carbazole, a simplified pattern is expected. The protons at positions 1 and 8, 2 and 7, and 4 and 5 are chemically equivalent. The protons adjacent to the bromine atoms (positions 2, 4, 5, and 7) will be influenced by the electron-withdrawing nature of the halogens. A representative ¹H NMR spectrum of the parent 3,6-dibromo-9H-carbazole shows signals in this region, which will be similar for the N-butyl derivative, with the absence of the N-H proton signal.[11]

• Aliphatic Region (δ 0.8-4.5 ppm): The protons of the n-butyl group will appear in this region. A triplet for the terminal methyl group (CH₃) is expected around δ 0.8-1.0 ppm. The methylene groups (CH₂) will appear as multiplets in the range of δ 1.2-1.8 ppm. The methylene group attached to the nitrogen atom (N-CH₂) will be the most downfield-shifted signal in the aliphatic region, likely appearing as a triplet around δ 4.0-4.5 ppm due to the deshielding effect of the nitrogen atom.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

• Aromatic Region (δ 100-150 ppm): The twelve carbon atoms of the carbazole core will resonate in this region. The carbons directly bonded to the bromine atoms (C-3 and C-6) are expected to show a significant upfield shift due to the heavy-atom effect of bromine, with predicted chemical shifts around 110-115 ppm.[12] The other aromatic carbons will appear at their characteristic chemical shifts, influenced by their position relative to the nitrogen and bromine atoms.

• Aliphatic Region (δ 10-50 ppm): The four carbon atoms of the butyl chain will appear in this region, with the N-CH₂ carbon being the most downfield-shifted.

Experimental Protocols

Accurate characterization of the physical properties of 3,6-dibromo-9-butyl-9H-carbazole requires standardized experimental procedures.

Melting Point Determination

Caption: Workflow for melting point determination.

• Sample Preparation: A small amount of the crystalline 3,6-dibromo-9-butyl-9H-carbazole is finely ground and packed into a capillary tube to a height of 2-3 mm.

• Instrument Setup: The capillary tube is placed in a calibrated melting point apparatus.

• Heating and Observation: The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) near the expected melting point.

• Data Recording: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid are recorded. This range is reported as the melting point. A narrow melting range (0.5-1 °C) is indicative of a pure compound.

UV-Visible Spectroscopy

• Solution Preparation: A dilute solution of 3,6-dibromo-9-butyl-9H-carbazole is prepared in a UV-transparent solvent (e.g., dichloromethane, THF). The concentration should be chosen to yield an absorbance between 0.1 and 1.0 at the λmax.

• Instrument Setup: A dual-beam UV-Vis spectrophotometer is used. A cuvette containing the pure solvent is used as a reference.

• Measurement: The absorbance of the sample solution is measured over a wavelength range of approximately 250-500 nm.

• Data Analysis: The wavelength of maximum absorbance (λmax) is determined from the resulting spectrum.

Fluorescence Spectroscopy

• Solution Preparation: A very dilute solution (absorbance < 0.1 at the excitation wavelength) is prepared in an appropriate solvent to avoid inner-filter effects.

• Instrument Setup: A spectrofluorometer is used. The excitation wavelength is typically set to the λmax determined from the UV-Vis spectrum.

• Measurement: The emission spectrum is recorded by scanning a range of wavelengths longer than the excitation wavelength.

• Data Analysis: The wavelength of maximum emission (λem) is identified. The fluorescence quantum yield (ΦF) can be determined relative to a known standard.

NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of 3,6-dibromo-9-butyl-9H-carbazole is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube. A small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).

• Instrument Setup: The NMR tube is placed in the spectrometer, and the magnetic field is locked and shimmed to achieve homogeneity.

• Data Acquisition: The ¹H and ¹³C NMR spectra are acquired using appropriate pulse sequences.

• Data Processing and Analysis: The raw data is Fourier transformed, and the resulting spectra are phased and baseline corrected. The chemical shifts (δ), integration (for ¹H), and coupling constants (J) are analyzed to elucidate the molecular structure.

Conclusion

3,6-dibromo-9-butyl-9H-carbazole stands as a pivotal building block in the synthesis of advanced organic materials. Its physical properties, including its thermal stability, solubility in organic solvents, and distinct spectral characteristics, are integral to its utility in the fabrication of organic electronic devices. This technical guide has provided a comprehensive overview of these properties, drawing upon experimental data for analogous compounds and established analytical protocols. A thorough understanding of these fundamental characteristics empowers researchers and scientists to harness the full potential of this versatile carbazole derivative in the pursuit of next-generation technologies. The provided experimental workflows serve as a practical resource for the accurate and reliable characterization of this and similar organic materials, ensuring the integrity and reproducibility of research in this dynamic field.

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An In-depth Technical Guide to the Solubility of 3,6-dibromo-9-butyl-9H-carbazole in Organic Solvents

Introduction

3,6-dibromo-9-butyl-9H-carbazole is a halogenated N-alkylated aromatic heterocyclic compound that serves as a critical building block in the synthesis of advanced functional materials. Its carbazole core, a rigid and electron-rich π-conjugated system, makes it an attractive scaffold for the development of materials for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other organic electronic devices.[1] The bromine atoms at the 3 and 6 positions provide reactive handles for further molecular elaboration through cross-coupling reactions, while the 9-butyl group is primarily introduced to enhance solubility and improve processability of the resulting materials.[2]

Understanding the solubility of 3,6-dibromo-9-butyl-9H-carbazole in various organic solvents is of paramount importance for its synthesis, purification, and application. Proper solvent selection is crucial for achieving optimal reaction conditions, efficient purification through techniques like recrystallization and chromatography, and for the formulation of inks for solution-based processing of organic electronic devices. This technical guide provides a comprehensive analysis of the predicted solubility of 3,6-dibromo-9-butyl-9H-carbazole, the underlying chemical principles governing its solubility, and a detailed experimental protocol for its quantitative determination.

Theoretical Framework for Solubility

The solubility of an organic compound is dictated by the interplay of intermolecular forces between the solute and solvent molecules. The adage "like dissolves like" serves as a fundamental principle in predicting solubility.[3] This principle posits that a solute will exhibit higher solubility in a solvent with similar polarity. The polarity of a molecule is determined by the distribution of electron density across its structure, which is influenced by the presence of polar functional groups and the overall molecular geometry.

Molecular Structure and Polarity of 3,6-dibromo-9-butyl-9H-carbazole

To predict the solubility of 3,6-dibromo-9-butyl-9H-carbazole, a thorough analysis of its molecular structure is essential. The molecule can be deconstructed into three key components:

• Carbazole Core: The tricyclic carbazole ring system is largely non-polar and aromatic. While the nitrogen atom introduces a slight dipole, the overall character of the core is hydrophobic. The parent carbazole molecule is known to be sparingly soluble in polar solvents like water and ethanol, but more soluble in non-polar solvents such as toluene and benzene, and polar aprotic solvents like dimethyl sulfoxide (DMSO).[4][5]

• Bromine Substituents: The two bromine atoms are electronegative, but their symmetrical placement at the 3 and 6 positions results in a minimal net dipole moment for this part of the molecule. Halogenated aromatic compounds are generally characterized by low aqueous solubility.

• N-Butyl Group: The butyl chain is a non-polar alkyl group. The addition of this group to the nitrogen atom significantly enhances the non-polar character of the entire molecule.[3] This structural modification is a common strategy to improve the solubility of carbazole derivatives in organic solvents.[2]

Considering these structural features, 3,6-dibromo-9-butyl-9H-carbazole is predominantly a non-polar molecule. Therefore, it is expected to exhibit higher solubility in non-polar and weakly polar organic solvents.

Predicted Solubility Profile

Based on the "like dissolves like" principle and the molecular structure analysis, a qualitative solubility profile for 3,6-dibromo-9-butyl-9H-carbazole in a range of common organic solvents can be predicted.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-Polar Aromatic	Toluene, Benzene, Xylenes	High	The aromatic nature of these solvents allows for favorable π-π stacking interactions with the carbazole core. The non-polar character aligns well with the overall hydrophobicity of the solute.
Chlorinated	Dichloromethane (DCM), Chloroform, 1,2-Dichloroethane	High	These solvents are weakly polar and are excellent solvents for a wide range of organic compounds, including those with aromatic and halogenated moieties.
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Moderate to High	THF, being more polar than diethyl ether, is expected to be a good solvent. The ether oxygen can interact with the carbazole ring system, while the alkyl portions of the solvent interact favorably with the butyl chain.
Polar Aprotic	N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile	Moderate	While these solvents are polar, their aprotic nature and ability to dissolve a wide range of organic molecules suggest they will be effective solvents. Carbazole itself shows good solubility in DMSO and DMF.[5]
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Moderate	These solvents have intermediate polarity and are generally good solvents for many organic compounds.
Alcohols	Methanol, Ethanol, Isopropanol	Low to Very Low	The high polarity of these protic solvents, dominated by hydrogen bonding, makes them poor solvents for the non-polar 3,6-dibromo-9-butyl-9H-carbazole. The parent carbazole is known to have low solubility in ethanol.[5]
Alkanes	Hexane, Heptane, Cyclohexane	Low to Moderate	While highly non-polar, the lack of aromaticity in these solvents may lead to less favorable interactions with the carbazole core compared to aromatic or chlorinated solvents. However, good solubility is still expected due to the non-polar butyl group.
Water	Insoluble	The high polarity and strong hydrogen bonding network of water make it an extremely poor solvent for this non-polar, hydrophobic molecule.

Experimental Determination of Solubility

To obtain quantitative solubility data, a systematic experimental approach is required. The isothermal saturation method, also known as the shake-flask method, is a reliable and widely used technique for determining the solubility of a solid in a liquid.[6] This method involves preparing a saturated solution of the compound at a constant temperature and then determining the concentration of the solute in the solution.

Experimental Workflow

Caption: Workflow for the experimental determination of solubility using the isothermal saturation method.

Detailed Step-by-Step Protocol

1. Preparation of Calibration Curve:

• Prepare a series of standard solutions of 3,6-dibromo-9-butyl-9H-carbazole of known concentrations in the solvent of interest.

• Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer.

• Plot a graph of absorbance versus concentration to generate a calibration curve. The curve should be linear and pass through the origin.

2. Sample Preparation and Equilibration:

• Add an excess amount of solid 3,6-dibromo-9-butyl-9H-carbazole to a series of vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is essential to ensure saturation.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in a constant temperature shaker bath (e.g., at 25 °C) and agitate for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

3. Sample Analysis:

• After the equilibration period, cease agitation and allow the vials to stand undisturbed in the constant temperature bath for several hours to allow the excess solid to settle.

• Carefully withdraw a known volume of the clear supernatant using a volumetric pipette.

• Immediately filter the withdrawn solution through a syringe filter (e.g., 0.45 µm PTFE) to remove any suspended solid particles.

• Dilute the filtered saturated solution with a known volume of the same solvent to bring the concentration within the linear range of the calibration curve.

• Measure the absorbance of the diluted solution at λmax using the UV-Vis spectrophotometer.

4. Calculation of Solubility:

• Determine the concentration of the diluted solution using the equation of the line from the calibration curve.

• Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor.

• Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter (mol/L).

Conclusion

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• Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogen
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• A Spectroscopic Showdown: Unveiling the Influence of N-Alkyl versus N-Aryl Substitution on 3,6-Dibromocarbazole Deriv
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• Synthesis and Characterization of Long-Alkyl Chained Carbazole Derivatives. (2014).
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An In-depth Technical Guide to 3,6-Dibromo-9-butyl-9H-carbazole Derivatives and Analogues

Abstract

The 9H-carbazole core, a tricyclic aromatic heterocycle, represents a privileged scaffold in both materials science and medicinal chemistry. Its rigid, planar structure and electron-rich nature impart desirable photophysical and charge-transport properties, while also serving as a versatile framework for the development of potent bioactive agents. This technical guide focuses on a key intermediate, 3,6-dibromo-9-butyl-9H-carbazole, and its analogues. We will explore the synthetic rationale, detailed experimental protocols, and the profound impact of strategic functionalization on its applications in organic electronics and drug discovery. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the unique attributes of this molecular scaffold.

The Strategic Importance of the 3,6-Dibromo-9-butyl-9H-carbazole Core

The utility of the 3,6-dibromo-9-butyl-9H-carbazole scaffold stems from a synergistic combination of its structural features:

• The Carbazole Nucleus: This electron-rich system provides inherent hole-transporting capabilities and high thermal stability, which are critical for the longevity and performance of organic electronic devices.[1] In a medicinal context, the planar structure allows for effective intercalation with biological macromolecules like DNA and proteins.[2]

• The 9-Position Butyl Group: The alkyl chain at the nitrogen atom serves a crucial role in enhancing the solubility of the carbazole core in common organic solvents. This is a critical practical consideration, as it facilitates solution-based processing for device fabrication and simplifies purification.[3] The choice of a butyl group strikes a balance between maintaining solubility and not excessively diluting the electroactive or bioactive properties of the core.

• The 3,6-Dibromo Substituents: The bromine atoms are not merely passive substituents; they are versatile synthetic handles. Their presence at the 3 and 6 positions, which are electronically active sites, allows for precise and predictable functionalization through a variety of palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations.[4][5] This enables the systematic tuning of the molecule's electronic and photophysical properties.

Synthesis and Characterization: A Self-Validating Workflow

The synthesis of 3,6-dibromo-9-butyl-9H-carbazole and its subsequent derivatization is a well-established process. The causality behind each step is critical for ensuring high yield and purity.

Synthesis of the Core Scaffold

The foundational step is the N-alkylation of commercially available 3,6-dibromo-9H-carbazole. The choice of a suitable base and solvent system is paramount for the success of this reaction.

Caption: General workflow for the synthesis of the core scaffold.

Detailed Experimental Protocol: Synthesis of 3,6-Dibromo-9-butyl-9H-carbazole

• Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add 3,6-dibromo-9H-carbazole (1.0 eq).

• Solvent and Base Addition: Add anhydrous N,N-dimethylformamide (DMF) to dissolve the starting material. To this solution, add sodium hydride (NaH, 1.2 eq) portion-wise at 0 °C. Rationale: NaH is a strong, non-nucleophilic base that efficiently deprotonates the carbazole nitrogen, forming the highly nucleophilic carbazolide anion. DMF is an excellent polar aprotic solvent for this reaction.

• Alkylation: Add 1-bromobutane (1.1 eq) dropwise to the reaction mixture at 0 °C, and then allow the reaction to warm to room temperature. Stir for 12-16 hours. Rationale: The carbazolide anion displaces the bromide ion in an SN2 reaction. The butyl group is introduced at the 9-position.

• Workup: Quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/hexanes) to yield the pure product.[6]

Characterization and Validation

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The disappearance of the N-H proton signal (typically a broad singlet around 11 ppm for the starting material) and the appearance of new signals in the aliphatic region corresponding to the butyl chain are key indicators of a successful reaction. The aromatic region will show characteristic splitting patterns for the 3,6-disubstituted carbazole.[7]

  • ¹³C NMR: The appearance of new signals corresponding to the butyl carbons and shifts in the aromatic carbon signals confirm the structure.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the addition of the butyl group and the presence of two bromine atoms (indicated by the characteristic isotopic pattern).

• Elemental Analysis: Confirms the elemental composition (C, H, N, Br) of the synthesized compound.

Functionalization via Cross-Coupling Reactions

The true power of the 3,6-dibromo-9-butyl-9H-carbazole scaffold lies in its ability to be further functionalized. The Suzuki-Miyaura coupling is a particularly effective method for creating C-C bonds, allowing for the introduction of various aryl or heteroaryl substituents.

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An In-depth Technical Guide to Sourcing and Quality Control of 3,6-dibromo-9-butyl-9H-carbazole for Research and Development

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the commercial landscape for 3,6-dibromo-9-butyl-9H-carbazole. It offers a technical framework for supplier evaluation, interpretation of analytical data, and implementation of in-house quality control measures to ensure the procurement of high-purity material suitable for demanding research and development applications.

Introduction to 3,6-dibromo-9-butyl-9H-carbazole: A Versatile Building Block

3,6-dibromo-9-butyl-9H-carbazole is a key intermediate in the synthesis of a wide range of functional organic materials and pharmacologically active molecules. Its carbazole core provides a rigid, electron-rich scaffold, while the bromo-substituents at the 3 and 6 positions offer reactive handles for further chemical transformations, such as Suzuki and Buchwald-Hartwig cross-coupling reactions. The N-butyl group enhances solubility in organic solvents, facilitating its use in various reaction conditions. The unique electronic and photophysical properties of carbazole derivatives make them valuable in fields such as organic light-emitting diodes (OLEDs), photovoltaics, and medicinal chemistry.[1][2][3] Given its pivotal role, ensuring the quality and purity of this starting material is paramount to the success of subsequent synthetic steps and the reliability of experimental outcomes.

The Commercial Supplier Landscape

A number of chemical suppliers offer 3,6-dibromo-9-butyl-9H-carbazole, catering to a range of scales from milligrams for initial screening to kilograms for pilot-scale synthesis. The purity and characterization data provided by suppliers can vary significantly, necessitating a thorough evaluation by the end-user.

Table 1: Prominent Commercial Suppliers of 3,6-dibromo-9-butyl-9H-carbazole

Supplier	Typical Purity	Available Quantities	Noteworthy Information
SynQuest Laboratories	>97%	500 mg, 1 g	Provides basic chemical properties.
Matrix Scientific	>95%	500 mg, 1 g	Offers competitive pricing.
Crysdot	95+%	5 g	Specializes in crystalline materials.
AK Scientific	Not specified	500 mg	Research chemical supplier.
TRC (Toronto Research Chemicals)	Not specified	10 mg	Often provides detailed analytical data.

Note: The information in this table is based on publicly available data and may be subject to change. It is recommended to contact suppliers directly for the most current information.

Supplier and Batch Qualification: A Step-by-Step Approach

A systematic approach to qualifying a new supplier or a new batch of 3,6-dibromo-9-butyl-9H-carbazole is critical to mitigate risks in the research and development pipeline. The following workflow outlines a best-practice approach.

Figure 1: A workflow for qualifying commercial suppliers of 3,6-dibromo-9-butyl-9H-carbazole.

Interpreting Supplier Documentation: A Guide for the Scientist

The Certificate of Analysis (CoA) is the primary document providing information on the quality of a specific batch of material. Researchers should critically evaluate the data presented.

• Purity: This is often determined by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). A purity of >98% is generally recommended for applications sensitive to impurities.

• Identity Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) are standard techniques for confirming the chemical structure. The provided spectra should be carefully compared with literature values or in-house reference standards.

• Appearance: The physical state (e.g., white to off-white powder) should be consistent with expectations.

• Melting Point: A sharp melting point range is indicative of high purity.

Essential In-House Quality Control Protocols

Independent verification of the supplier's claims is a crucial step. The following are recommended protocols for the in-house quality control of 3,6-dibromo-9-butyl-9H-carbazole.

¹H NMR Spectroscopy

• Objective: To confirm the chemical structure and identify any proton-containing impurities.

• Protocol:

  • Dissolve approximately 5-10 mg of the sample in 0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

  • Acquire a ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Process the spectrum and integrate the peaks.

• Expected Chemical Shifts (in CDCl₃):

  • ~7.9-8.1 ppm (d, 2H, aromatic protons adjacent to nitrogen)

  • ~7.4-7.6 ppm (dd, 2H, aromatic protons)

  • ~7.2-7.4 ppm (d, 2H, aromatic protons)

  • ~4.2-4.4 ppm (t, 2H, N-CH₂)

  • ~1.8-2.0 ppm (m, 2H, N-CH₂-CH₂)

  • ~1.3-1.5 ppm (m, 2H, CH₂-CH₃)

  • ~0.9-1.1 ppm (t, 3H, CH₃)

High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the sample and quantify any impurities.

• Protocol:

  • Prepare a stock solution of the sample in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • Use a reverse-phase C18 column.

  • Employ a gradient elution method with a mobile phase consisting of water and acetonitrile (both with 0.1% trifluoroacetic acid or formic acid).

  • Monitor the elution profile using a UV detector at a wavelength where the compound has strong absorbance (e.g., ~290 nm).

  • Calculate the purity based on the area percentage of the main peak.

Melting Point Analysis

• Objective: To assess the purity of the material.

• Protocol:

  • Place a small amount of the finely ground sample into a capillary tube.

  • Use a calibrated melting point apparatus.

  • Heat the sample at a slow rate (e.g., 1-2 °C/min) near the expected melting point.

  • Record the temperature range from the appearance of the first liquid drop to the complete melting of the solid.

• Expected Melting Point: Literature values for 3,6-dibromo-9-butyl-9H-carbazole are typically in the range of 105-110 °C. A narrow melting range (e.g., < 2 °C) is indicative of high purity.

Handling and Storage Recommendations

3,6-dibromo-9-butyl-9H-carbazole is a stable compound but should be handled with appropriate care in a laboratory setting.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from light and incompatible materials.

• Handling: Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

The successful application of 3,6-dibromo-9-butyl-9H-carbazole in research and development is critically dependent on the quality of the starting material. By implementing a robust supplier qualification process, critically evaluating analytical documentation, and performing thorough in-house quality control, researchers can ensure the integrity of their experiments and the reliability of their results.

References

• LookChem. (n.d.). 3,6-dibromo-9-butyl-9H-carbazole. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 9-(3-Bromophenyl)-3,6-di-tert-butyl-9H-carbazole, 95%. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3,6-Dibromo-9-(4-tert-butylbenzyl)-9H-carbazole. Retrieved from [Link]

• AOBChem USA. (n.d.). tert-Butyl 3,6-dibromo-9H-carbazole-9-carboxylate. Retrieved from [Link]

• MDPI. (n.d.). 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. Retrieved from [Link]

• Lead Sciences. (n.d.). 3,6-Dibromo-9H-carbazole. Retrieved from [Link]

• Springer. (2015). Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives. Russian Journal of General Chemistry, 85(6), 1431-1438.

• National Center for Biotechnology Information. (n.d.). 2,3,6,7-Tetrabromo-9-butyl-9H-carbazole. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation and Property Analysis of Antioxidant of Carbazole Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Preparation and property analysis of antioxidant of carbazole derivatives. Retrieved from [Link]

• ACS Publications. (n.d.). Antimicrobial, Structural, Optical, and Redox Profiling of 7H-Benzo[c]carbazol-10-ol Derivatives: An Integrated Experimental and Computational Study. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Design, synthesis, molecular docking and biological evaluation of new carbazole derivatives as anticancer, and antioxidant agents. Retrieved from [Link]

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safety and handling of 3,6-dibromo-9-butyl-9H-carbazole

An In-depth Technical Guide to the Safe Handling of 3,6-dibromo-9-butyl-9H-carbazole

This document provides comprehensive safety and handling protocols for 3,6-dibromo-9-butyl-9H-carbazole, a key intermediate in the development of materials for organic electronics and pharmaceutical research.[1] Given its use in sensitive applications, a thorough understanding of its properties and associated hazards is paramount for ensuring laboratory safety and experimental integrity. This guide is intended for researchers, chemists, and drug development professionals who may handle this compound.

3,6-dibromo-9-butyl-9H-carbazole is a halogenated aromatic amine derivative. The presence of the carbazole nucleus and bromine atoms dictates its reactivity and toxicological profile. While a comprehensive, peer-reviewed toxicological study for this specific compound is not widely published, data from structurally similar brominated carbazoles and general carbazole derivatives provide a strong basis for risk assessment.[2][3][4]

Table 1: Chemical & Physical Properties of 3,6-dibromo-9-butyl-9H-carbazole

Property	Value	Source
Chemical Name	3,6-dibromo-9-butyl-9H-carbazole	[5]
CAS Number	121602-03-7	[5]
Molecular Formula	C₁₆H₁₅Br₂N	[5]
Molecular Weight	381.11 g/mol	[5]
Appearance	Typically a solid powder, may be tan or off-white.	[2]
LogP	6.11960	[5]
Complexity	283	[5]

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for 3,6-dibromo-9-butyl-9H-carbazole is not universally established. However, based on the known hazards of analogous compounds like 3,6-dibromocarbazole and other brominated aromatics, a conservative classification is warranted.[3] The primary hazards are associated with irritation and potential long-term health effects.

Table 2: Inferred GHS Hazard Classification

GHS Pictogram(s)	Signal Word	Hazard Statements (Inferred)	Precautionary Statements (Selected)
	Warning	H315: Causes skin irritation.[3]H319: Causes serious eye irritation.[3]H335: May cause respiratory irritation.[6]H351: Suspected of causing cancer (based on animal studies for parent carbazole).[2][4]	P261: Avoid breathing dust.P280: Wear protective gloves/eye protection/face protection.[3]P302+P352: IF ON SKIN: Wash with plenty of water.[3]P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

The causality behind these classifications stems from the nature of halogenated aromatic compounds. The bromine atoms can enhance the reactivity and lipophilicity of the molecule, potentially leading to irritation upon contact with skin and mucous membranes. The concern regarding carcinogenicity is extrapolated from the parent compound, 9H-Carbazole, which is listed as having limited evidence of a carcinogenic effect in animal studies.[2]

Risk Assessment and Exposure Control

Effective risk management relies on a multi-layered approach, prioritizing engineering controls, followed by administrative procedures, and finally, personal protective equipment (PPE).

Engineering Controls

• Fume Hood: All weighing, handling of the solid powder, and preparation of solutions must be conducted inside a certified chemical fume hood.[7][8] This is the primary control to prevent inhalation of airborne particulates and to contain any potential spills. The airflow of the hood should be verified before commencing work.

• Ventilation: The laboratory should be well-ventilated to keep airborne concentrations low.[2][4]

Administrative Controls

• Standard Operating Procedures (SOPs): A detailed, material-specific SOP for handling 3,6-dibromo-9-butyl-9H-carbazole should be written and approved. All personnel must be trained on this SOP before working with the compound.

• Access Control: Access to areas where this compound is stored and used should be restricted to authorized and trained personnel.

• Hygiene Practices: Wash hands thoroughly with soap and water after handling the material and before leaving the laboratory.[2][7] Do not consume food or beverages in the work area.[7]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide an adequate barrier against the specific hazards.[9]

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part	Protection	Standard / Specification	Rationale
Hands	Nitrile or Neoprene Gloves (double-gloving recommended)	EN 374	Provides protection against skin irritation and dermal absorption.[8][10] Double-gloving minimizes contamination of the lab environment when the outer pair is removed.[11]
Eyes/Face	Chemical Safety Goggles & Face Shield	EN 166 or ANSI Z87.1	Goggles protect against dust particles and splashes.[2] A face shield should be worn over goggles when there is a significant risk of splashing.[11]
Body	Fully-buttoned Laboratory Coat	N/A	Protects skin and personal clothing from contamination.[7]
Respiratory	NIOSH/EN 149 Approved Respirator	N/A	A respirator (e.g., N95 dust mask) should be used if handling large quantities or if engineering controls are insufficient to prevent dust generation.[2]

Safe Handling and Standard Workflow

Handling this compound requires methodical and deliberate actions to minimize exposure and prevent contamination.

Experimental Protocol: Weighing and Solution Preparation

• Preparation: Before retrieving the compound, ensure the chemical fume hood is operational and the work surface is clean. Assemble all necessary equipment (spatula, weigh boat, glassware, solvent).

• PPE: Don all required PPE as detailed in Table 3.

• Weighing: Retrieve the container from its storage location. Inside the fume hood, carefully open the container. Use a dedicated, clean spatula to transfer the desired amount of solid powder to a tared weigh boat. Avoid generating dust.[2]

• Transfer: Carefully add the weighed solid to the destination flask.

• Dissolution: Add the desired solvent to the flask, cap it, and mix until the solid is fully dissolved.

• Cleanup: Tightly reseal the stock container. Decontaminate the spatula and weigh boat according to hazardous waste procedures. Wipe down the work surface in the fume hood.

• Labeling: Clearly label the prepared solution with the compound name, concentration, solvent, date, and appropriate hazard warnings.

• Doffing PPE: Remove PPE in the correct order to avoid self-contamination (outer gloves, lab coat, inner gloves). Wash hands thoroughly.

Visualization: Safe Handling Workflow

The following diagram illustrates the critical steps and decision points for safely handling 3,6-dibromo-9-butyl-9H-carbazole.

Caption: A flowchart of the essential steps for safely handling the solid compound.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First Aid Measures

• Inhalation: Remove the individual from the exposure area to fresh air immediately.[2] If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[12]

• Skin Contact: Immediately remove contaminated clothing.[12] Flush the affected skin with copious amounts of soap and water for at least 15 minutes.[2] Seek medical attention if irritation develops or persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[2] Remove contact lenses if it is safe to do so. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and give 2-4 cupfuls of water or milk.[2] Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill and Leak Response

The response protocol depends on the scale of the spill.

• Assess the Spill: Determine the quantity of spilled material and the extent of the contamination.

• Small Spill (Solid): For small powder spills contained within a fume hood, carefully sweep or vacuum the material into a labeled hazardous waste container.[2][13] Avoid actions that generate dust. Moisten with water to reduce airborne dust if necessary.[2]

• Large Spill: Evacuate the immediate area and alert laboratory personnel and the institutional safety officer.[14] Prevent entry into the area. Response should only be undertaken by trained personnel with appropriate respiratory protection.

• Decontamination: After the material is collected, decontaminate the spill area with an appropriate solvent and then soap and water. All cleanup materials must be disposed of as hazardous waste.

Visualization: Spill Response Decision Tree

Caption: A decision-making flowchart for responding to a chemical spill event.

Storage and Disposal

• Storage: Store 3,6-dibromo-9-butyl-9H-carbazole in a tightly closed container in a cool, dry, and well-ventilated area.[2][13] Keep it away from incompatible materials such as strong oxidizing agents. The storage area should be clearly marked.

• Disposal: All waste material, including contaminated PPE, empty containers, and cleanup debris, must be disposed of as hazardous chemical waste.[4][14] Follow all local, state, and federal regulations. Do not dispose of this material down the drain.[4]

References

• Material Safety Data Sheet for 9H-Carbazole. (2004). Fisher Scientific.

• 3,6-dibromo-9-butyl-9H-carbazole Information. LookChem.

• 3,6-Dibromo-9-butyl-9H-carbazole synthesis. ChemicalBook.

• Safety Data Sheet for 1,8-Dibromo-3,6-di-tert-butyl-9H-carbazole. BLD Pharmatech.

• First Aid Procedures for Chemical Hazards. (n.d.). NIOSH - CDC.

• 3,6-dibroMo-9-(2-ethylhexyl)-9H-carbazole Safety Data Sheets. (2019). Echemi.

• Safety Data Sheet for 9H-Carbazole. (2025). Thermo Fisher Scientific.

• 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. (n.d.). MDPI.

• Safety Data Sheet: Carbazole. (n.d.). Carl ROTH.

• 3,6-Dibromo-9-(4-tert-butylbenzyl)-9H-carbazole. (2008). PMC - NIH.

• Safety Data Sheet for 3-Bromo-9H-carbazole. (2025). [Source not specified, likely a chemical supplier].

• Safety Data Sheet for 1,8-Dibromo-3,6-di-tert-butyl-9H-carbazole. (2024). Fluorochem.

• 3,6-dibromo-9-hexyl-9H-carbazole Information. (n.d.). PubChem.

• Personal Protective Equipment. (2025). US EPA.

• Laboratory Safety Guidelines. (n.d.). Institute for Molecular Biology & Biophysics.

• Safety Data Sheet for 3-Bromo-9H-carbazole. (2023). Ossila.

• 7H-DIBENZO (c,g) CARBAZOLE HAZARD SUMMARY. (n.d.). NJ.gov.

• 9H-Carbazole, 9-ethyl-3,6-dimethyl. (n.d.). Organic Syntheses Procedure.

• Material Safety Data Sheet - 3-Bromo-9h-carbazole, 97%. (n.d.). Cole-Parmer.

• Safety Data Sheet for 4-Bromo-9H-carbazole. (2023). Apollo Scientific.

• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006). American Society of Health-System Pharmacists.

• Safety Data Sheet for 3,6-Di-tert-butylcarbazole. (2023). Ossila.

• 2,3,6,7-Tetrabromo-9-butyl-9H-carbazole. (n.d.). PMC - PubMed Central - NIH.

• Safety Information for 3,6-Dibromocarbazole. (n.d.). Sigma-Aldrich.

• Life-Changing Safety Tips for Handling Laboratory Chemicals. (n.d.). Actylis Lab Solutions.

• 3-broMo-6,9-diphenyl-9H-carbazole SDS. (n.d.). ECHEMI.

• Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives. (2025). [Source not specified, likely a scientific journal].

• Personal protective equipment and consumables brochure. (n.d.). SKAN.

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Protocols & Analytical Methods

Application Notes and Protocols for the Utilization of 3,6-dibromo-9-butyl-9H-carbazole in OLED Fabrication

Introduction: The Strategic Role of Carbazole Derivatives in Advanced OLEDs

The field of organic light-emitting diodes (OLEDs) is one of relentless innovation, driven by the pursuit of enhanced efficiency, operational stability, and color purity. Central to this advancement is the molecular engineering of novel organic semiconductors. Among these, carbazole-based materials have established themselves as a versatile and indispensable class of compounds.[1][2][3] Their inherent high hole mobility, excellent thermal stability, and wide bandgap make them exemplary candidates for host materials in phosphorescent OLEDs (PhOLEDs), as well as foundational building blocks for fluorescent emitters and hole-transporting layers.[1][3]

This application note focuses on 3,6-dibromo-9-butyl-9H-carbazole , a key carbazole derivative. The strategic placement of bromine atoms at the 3 and 6 positions of the carbazole core renders it an exceptionally useful intermediate for the synthesis of more complex, high-performance OLED materials through various cross-coupling reactions.[3] The butyl group at the 9-position enhances solubility in common organic solvents, a crucial property for the fabrication of devices via cost-effective solution-processing techniques such as spin coating. While often employed as a precursor, its fundamental carbazole structure also allows for its investigation as a host material in proof-of-concept OLED devices.

These notes provide a comprehensive guide for researchers and scientists on the synthesis of 3,6-dibromo-9-butyl-9H-carbazole and a detailed protocol for the fabrication of a solution-processed OLED device, highlighting its potential application as a host material.

Molecular Structure and Properties

The chemical structure of 3,6-dibromo-9-butyl-9H-carbazole is characterized by a central carbazole core with bromine substituents at the 3 and 6 positions and a butyl chain attached to the nitrogen atom.

Caption: Molecular Structure of 3,6-dibromo-9-butyl-9H-carbazole.

Synthesis Protocols

The synthesis of 3,6-dibromo-9-butyl-9H-carbazole is typically a two-step process involving the bromination of carbazole followed by N-alkylation.

Protocol 1: Synthesis of 3,6-Dibromocarbazole

This protocol describes the bromination of carbazole using N-bromosuccinimide (NBS).

Materials:

• Carbazole

• N,N-Dimethylformamide (DMF)

• N-Bromosuccinimide (NBS)

• Deionized Water

• Dichloromethane (DCM)

• Hexane

• Silica Gel for column chromatography

Procedure:

• Dissolve carbazole (e.g., 5.00 g, 30 mmol) in DMF (50 mL) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Separately, dissolve NBS (e.g., 11.20 g, 63 mmol, 2.1 eq.) in DMF (30 mL).

• Add the NBS solution dropwise to the carbazole solution while maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Pour the reaction mixture into a beaker containing 200 mL of deionized water to precipitate the product.

• Filter the precipitate and wash thoroughly with deionized water.

• Dry the crude product in a vacuum oven.

• Purify the crude product by flash chromatography on silica gel using a DCM/hexane (1:1) mixture as the eluent to obtain pure 3,6-dibromocarbazole.

Protocol 2: Synthesis of 3,6-dibromo-9-butyl-9H-carbazole

This protocol details the N-alkylation of 3,6-dibromocarbazole.

Materials:

• 3,6-Dibromocarbazole

• N,N-Dimethylformamide (DMF)

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• 1-Iodobutane

• 0.1 M Sodium Hydroxide (NaOH) aqueous solution

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,6-dibromocarbazole (e.g., 500 mg, 1.42 mmol) in anhydrous DMF (10 mL).

• Carefully add sodium hydride (e.g., 102 mg, 4.25 mmol) portion-wise to the solution. The solution will typically turn yellow.

• Stir the mixture at room temperature for 30 minutes.

• Add 1-iodobutane (e.g., 0.8 mL, 7.08 mmol) dropwise to the reaction mixture. The color of the solution should gradually become transparent.

• Stir the reaction mixture at room temperature for 2 hours.

• Terminate the reaction by carefully adding a few drops of deionized water.

• Remove the DMF under reduced pressure using a rotary evaporator.

• To the residue, add 0.1 M NaOH aqueous solution and DCM.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

• The product can be further purified by recrystallization or column chromatography if necessary.

OLED Fabrication Protocol: A Solution-Processed Device

This section outlines a detailed, step-by-step protocol for the fabrication of a multi-layer OLED using a solution-processed emissive layer. Here, 3,6-dibromo-9-butyl-9H-carbazole can be used as a host material, doped with a suitable phosphorescent emitter.

Device Architecture

A common architecture for a solution-processed OLED is:

ITO / PEDOT:PSS / Emissive Layer (EML) / Electron Transport Layer (ETL) / LiF / Al

Caption: A typical multi-layer OLED device architecture.

Materials and Equipment

• Indium Tin Oxide (ITO) coated glass substrates (sheet resistance <20 Ω/sq)

• Detergent (e.g., Hellmanex III)

• Deionized water

• Acetone (semiconductor grade)

• Isopropyl alcohol (IPA, semiconductor grade)

• Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS), conductive grade

• Emissive Layer Solution:

  • Host: 3,6-dibromo-9-butyl-9H-carbazole

  • Emitter: A suitable phosphorescent dopant (e.g., Ir(ppy)₃ for green emission)

  • Solvent: Chlorobenzene or Toluene (anhydrous)

• Electron Transport Layer (ETL) material: e.g., 2,2',2''-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole) (TPBi)

• Lithium Fluoride (LiF)

• Aluminum (Al) pellets or wire

• Nitrogen gas (high purity)

• Ultrasonic bath

• Spin coater

• Hotplate

• High-vacuum thermal evaporation system (< 10⁻⁶ Torr)

• UV-Ozone cleaner or plasma cleaner (recommended)

Experimental Workflow

Caption: Workflow for solution-processed OLED fabrication.

Step-by-Step Protocol

1. ITO Substrate Cleaning:

• Cut ITO-coated glass to the desired size.

• Sequentially sonicate the substrates in a beaker with:

  • Detergent solution in deionized water (15 minutes).

  • Deionized water (15 minutes).

  • Acetone (15 minutes).[4]

  • Isopropyl alcohol (15 minutes).[4]

• After each sonication step, rinse the substrates thoroughly with deionized water.

• Dry the substrates with a stream of high-purity nitrogen gas.

• For optimal performance, treat the cleaned ITO surface with UV-Ozone for 15-20 minutes or oxygen plasma for 2-5 minutes to remove any remaining organic residues and increase the work function of the ITO.[4]

2. PEDOT:PSS (Hole Injection Layer) Deposition:

• Filter the PEDOT:PSS solution through a 0.45 µm filter.[5]

• Transfer the cleaned ITO substrate to a spin coater.

• Dispense the PEDOT:PSS solution onto the center of the ITO substrate.

• Spin coat at 3000-4000 rpm for 30-60 seconds to achieve a film thickness of approximately 40 nm.[6]

• Transfer the substrate to a hotplate and anneal at 120-150 °C for 15 minutes in a nitrogen-filled glovebox or ambient air.[5][7]

3. Emissive Layer (EML) Deposition:

• Prepare the emissive layer solution by dissolving 3,6-dibromo-9-butyl-9H-carbazole (host) and the phosphorescent emitter in chlorobenzene or toluene. A typical concentration is 10-20 mg/mL. The doping concentration of the emitter can be varied (e.g., 5-15 wt%).

• Filter the solution through a 0.2 µm PTFE filter.

• Transfer the substrate with the PEDOT:PSS layer into a nitrogen-filled glovebox.

• Spin coat the EML solution onto the PEDOT:PSS layer. Typical spin coating parameters are 1000-3000 rpm for 30-60 seconds to achieve a thickness of 50-70 nm.

• Anneal the substrate on a hotplate at 80-120 °C for 10-20 minutes to remove residual solvent.[8]

4. Cathode Deposition (Thermal Evaporation):

• Immediately transfer the substrate into a high-vacuum thermal evaporation chamber.

• Deposit the electron transport layer (e.g., TPBi) at a rate of 1-2 Å/s to a thickness of approximately 30 nm.

• Without breaking the vacuum, deposit a thin layer of LiF (approximately 1 nm) at a rate of 0.1-0.2 Å/s.[9]

• Finally, deposit a layer of aluminum (approximately 100 nm) at a rate of 2-5 Å/s to serve as the cathode.

5. Encapsulation and Testing:

• For improved device lifetime, encapsulate the device using a UV-curable epoxy and a glass coverslip in a nitrogen-filled glovebox to prevent degradation from moisture and oxygen.

• The fabricated OLED can then be tested by applying a forward bias voltage and measuring its current-voltage-luminance (J-V-L) characteristics, electroluminescence spectrum, and efficiency.

Data Presentation: Expected Performance

The performance of an OLED is characterized by several key metrics. While specific data for an OLED using 3,6-dibromo-9-butyl-9H-carbazole as the primary host is not extensively reported, we can anticipate the type of data to be collected based on similar carbazole-based systems.

Parameter	Typical Range for Carbazole-based OLEDs
Turn-on Voltage	3 - 6 V
Maximum Luminance	> 1000 cd/m²
Current Efficiency	5 - 20 cd/A
External Quantum Efficiency (EQE)	3 - 10 %
Electroluminescence Peak	Dependent on the emitter
CIE Coordinates (x, y)	Dependent on the emitter

Troubleshooting Common Fabrication Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Device shorts	- Incomplete cleaning of ITO substrate- Pinholes in the organic layers- Roughness of the ITO surface	- Improve ITO cleaning protocol- Optimize spin coating parameters for smoother films- Use filtered solutions
Low brightness or efficiency	- Poor charge injection or transport- Imbalance of electrons and holes- Inefficient energy transfer from host to emitter	- Optimize layer thicknesses- Ensure clean interfaces- Adjust doping concentration of the emitter
Non-uniform emission	- Non-uniform thickness of organic layers- Inhomogeneous distribution of the emitter	- Optimize spin coating parameters- Ensure complete dissolution of materials in the EML solution
Rapid degradation	- Exposure to oxygen and moisture- High operating temperature	- Encapsulate the device properly- Operate the device at lower current densities

Conclusion

3,6-dibromo-9-butyl-9H-carbazole serves as a valuable building block for the synthesis of advanced materials for high-performance OLEDs. Its favorable solubility also makes it a candidate for use in solution-processed devices. The protocols provided in this application note offer a comprehensive guide for the synthesis of this material and its application in the fabrication of a functional OLED. The detailed step-by-step procedures and troubleshooting guide are intended to enable researchers to successfully fabricate and characterize their own devices, contributing to the ongoing development of next-generation OLED technologies.

References

• ResearchGate. (2014). What is the best cleaning procedures for ITO substrates?. Retrieved from [Link]

• Bio-protocol. (2016). OLED fabrication. Retrieved from [Link]

• MDPI. (2021). High-Performance Transparent PEDOT:PSS/CNT Films for OLEDs. Retrieved from [Link]

• National Institutes of Health. (n.d.). Effect of thermal annealing on an emissive layer containing a blend of a small molecule and polymer as host for application in OLEDs. Retrieved from [Link]

• MDPI. (2018). Efficient OLEDs Fabricated by Solution Process Based on Carbazole and Thienopyrrolediones Derivatives. Retrieved from [Link]

• MDPI. (2019). 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. Retrieved from [Link]

• Google Patents. (n.d.). CN105523990A - Preparation method of high-purity 3,6-dibromo-carbazole.

• Organic Syntheses. (n.d.). 9H-Carbazole, 9-ethyl-3,6-dimethyl-. Retrieved from [Link]

• MDPI. (2017). On the Role of LiF in Organic Optoelectronics. Retrieved from [Link]

• RSC Publishing. (2020). Solution-processable orange-red thermally activated delayed fluorescence emitters with 3,6-disubstituted carbazole for highly efficient OLEDs with low efficiency roll-off. Retrieved from [Link]

• ResearchGate. (2015). Wet- and dry-process feasible carbazole type host for highly efficient phosphorescent OLEDs. Retrieved from [Link]

• ResearchGate. (n.d.). Electroluminiscence spectra of OLEDs based on (a) carbazole compounds.... Retrieved from [Link]

• PubMed Central. (2024). Fabrication of high performance based deep-blue OLED with benzodioxin-6-amine-styryl-triphenylamine and carbazole hosts as electroluminescent materials. Retrieved from [Link]

• RSC Publishing. (2014). Enhanced electroluminescence based on thermally activated delayed fluorescence from a carbazole–triazine derivative. Retrieved from [Link]

• ResearchGate. (n.d.). Key performance data for the OLED devices. Retrieved from [Link]

• MDPI. (2018). Efficient OLEDs Fabricated by Solution Process Based on Carbazole and Thienopyrrolediones Derivatives. Retrieved from [Link]

• Semantic Scholar. (2018). Efficient OLEDs Fabricated by Solution Process Based on Carbazole and Thienopyrrolediones Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Branched carbazole based derivative as very efficient host material for third generation OLED devices. Retrieved from [Link]

• PubMed Central. (2021). 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade. Retrieved from [Link]

• PubMed Central. (2021). 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade. Retrieved from [Link]

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3,6-dibromo-9-butyl-9H-carbazole as a hole transport material

An Application Guide to 3,6-dibromo-9-butyl-9H-carbazole: A Versatile Building Block for Hole Transport Materials

Introduction: The Strategic Value of the Carbazole Core

In the landscape of organic electronics, the carbazole moiety stands as a cornerstone for designing efficient hole transport materials (HTMs). Its inherent electron-rich nature, rigid planar structure, and high thermal stability provide a robust scaffold for charge transport. The derivative 3,6-dibromo-9-butyl-9H-carbazole emerges as a particularly strategic molecule for researchers and material scientists. The bromine atoms at the 3 and 6 positions are not merely passive substituents; they are reactive handles for subsequent cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations.[1][2] This allows for the rational design of more complex, high-performance HTMs, including polymers and dendrimers, tailored for specific applications.[2][3]

The N-alkylation with a butyl group at the 9-position serves a critical, practical purpose: it significantly enhances the molecule's solubility in common organic solvents.[4][5] This is paramount for device fabrication, enabling the use of cost-effective and scalable solution-based processing techniques like spin-coating. This combination of a stable hole-transporting core, versatile reactive sites, and excellent processability makes 3,6-dibromo-9-butyl-9H-carbazole a key intermediate for next-generation organic light-emitting diodes (OLEDs), perovskite solar cells (PSCs), and organic photovoltaics (OPVs).[2][6][7]

Synthesis and Purification Protocol

The synthesis of 3,6-dibromo-9-butyl-9H-carbazole is typically achieved through a direct N-alkylation of the 3,6-dibromo-9H-carbazole precursor. The following protocol details a standard laboratory-scale procedure.

Causality of Reagent Selection:

• 3,6-dibromo-9H-carbazole: The starting scaffold containing the desired carbazole core and reactive bromine sites.[8]

• Sodium Hydride (NaH): A strong, non-nucleophilic base used to deprotonate the acidic N-H proton of the carbazole. This generates the carbazolide anion, a potent nucleophile necessary for the subsequent alkylation step.

• 1-iodobutane (or 1-bromobutane): The alkylating agent that introduces the butyl chain. 1-iodobutane is often preferred as iodine is a better leaving group than bromine, potentially leading to faster reaction times.

• N,N-Dimethylformamide (DMF): A polar aprotic solvent that readily dissolves the carbazole precursor and the sodium salt intermediate, facilitating a homogeneous reaction environment.

Experimental Protocol: N-Alkylation

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a dropping funnel, dissolve 3,6-dibromo-9H-carbazole (e.g., 1.42 mmol, 500 mg) in anhydrous DMF (10 mL) under a nitrogen atmosphere.[9]

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add sodium hydride (60% dispersion in mineral oil, ~3 equivalents, e.g., 4.25 mmol, 102 mg) portion-wise to the stirring solution.[9] (CAUTION: NaH reacts violently with water. Ensure all glassware is dry and the reaction is under an inert atmosphere). The solution will typically change color (e.g., to yellow) as the carbazolide anion is formed. Allow the mixture to stir at 0 °C for 30 minutes.

• Alkylation: Add 1-iodobutane (~5 equivalents, e.g., 7.08 mmol, 0.8 mL) dropwise to the reaction mixture at 0 °C.[9]

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let the mixture stir for 2-4 hours.[9] The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Transfer the mixture to a separatory funnel. Add deionized water and an immiscible organic solvent like dichloromethane (DCM) or ethyl acetate. Extract the aqueous layer three times with the organic solvent.[9]

• Washing & Drying: Combine the organic layers and wash sequentially with deionized water and brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically purified by column chromatography on silica gel using a non-polar eluent system (e.g., a gradient of ethyl acetate in hexane) or by recrystallization from a suitable solvent system like ethanol or a dichloromethane/hexane mixture to yield the pure product as a white or off-white solid.[10]

Workflow for comprehensive material characterization.

Application Protocol: Perovskite Solar Cell Fabrication

3,6-dibromo-9-butyl-9H-carbazole serves as an excellent precursor for more complex HTMs. However, carbazole derivatives themselves can be used in devices. The following is a generalized protocol for fabricating an n-i-p planar perovskite solar cell where a derivative of this molecule would act as the Hole Transport Layer (HTL).

Device Architecture and Energy Level Alignment

A typical n-i-p device stack consists of: FTO / Electron Transport Layer (ETL) / Perovskite / Hole Transport Layer (HTL) / Metal Contact. The HOMO level of the HTL must be well-aligned with the valence band of the perovskite for efficient hole extraction, while its LUMO should be significantly higher than the perovskite's conduction band to block electrons.

Schematic of a standard n-i-p device structure.

Protocol for HTL Deposition and Device Completion

Prerequisite: This protocol assumes the successful deposition of the ETL and perovskite layers on a pre-cleaned FTO substrate.

• HTL Solution Preparation:

  • Prepare a stock solution of the carbazole-based HTM in a high-boiling-point solvent like chlorobenzene or toluene (e.g., 10-20 mg/mL).

  • To enhance conductivity and performance, additives are crucial. Prepare a stock solution of lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) in acetonitrile (e.g., 520 mg/mL) and have 4-tert-butylpyridine (tBP) ready.

  • In a vial, mix the HTM solution, the Li-TFSI solution, and tBP in a specific volumetric ratio (e.g., for every 1 mL of HTM solution, add ~18 µL of Li-TFSI solution and ~29 µL of tBP).

  • Causality: Li-TFSI intentionally dopes the organic HTL, increasing its hole conductivity by creating charge carriers. tBP is a Lewis base that passivates defects at the perovskite surface, reducing charge recombination and improving the open-circuit voltage (Voc). [6]

• Spin-Coating the HTL:

  • Transfer the perovskite-coated substrates into a nitrogen-filled glovebox.

  • Dispense a filtered aliquot (~40 µL) of the prepared HTL solution onto the center of the perovskite layer.

  • Spin-coat the solution using a two-step program (e.g., 1000 rpm for 10s, followed by 4000 rpm for 30s). The parameters must be optimized to achieve a uniform, pinhole-free film of the desired thickness (~50-100 nm).

• Annealing:

  • Anneal the substrates on a hotplate at a moderate temperature (e.g., 70-100 °C) for 10-15 minutes to remove residual solvent and promote a well-ordered film morphology.

• Metal Contact Deposition:

  • Transfer the substrates to a thermal evaporator chamber.

  • Deposit the back metal contact (e.g., 80-100 nm of gold or silver) through a shadow mask at a high vacuum (<10⁻⁶ Torr).

• Device Characterization:

  • Measure the current density-voltage (J-V) characteristics of the completed cells using a solar simulator under standard AM 1.5G illumination (100 mW/cm²) to extract key photovoltaic parameters: Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF).

References

• Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives. (n.d.). IOP Conference Series: Earth and Environmental Science.

• 2,3,6,7-Tetrabromo-9-butyl-9H-carbazole. (2012). Acta Crystallographica Section E: Structure Reports Online. [Link]

• Duan, X.-M., Huang, P.-M., Li, J.-S., Zheng, P.-W., Zeng, T., & Bai, G.-Y. (2005). 3,6-Dibromo-9-hexyl-9H-carbazole. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Kar, S., et al. (2019). Carbazole-Terminated Isomeric Hole-Transporting Materials for Perovskite Solar Cells. Molecules. [Link]

• Duan, X.-M., et al. (2006). 3,6-Dibromo-9-(4-tert-butylbenzyl)-9H-carbazole. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Liu, H., et al. (2022). Carbazole-based D–A type hole transport materials to enhance the performance of perovskite solar cells. Sustainable Energy & Fuels. [Link]

• A carbazole-based self-assembled monolayer as the hole transport layer for efficient and stable Cs0.25FA0.75Sn0.5Pb0.5I3 solar cells. (2020). Journal of Materials Chemistry A. [Link]

• Zhang, H., et al. (2010). Selective Tuning of the HOMO–LUMO Gap of Carbazole-Based Donor–Acceptor–Donor Compounds toward Different. European Journal of Organic Chemistry. [Link]

• Carbazole-Based Self-Assembled Monolayers for Hole Transport in Photovoltaics: A Molecular Engineering Perspective. (2022). Advanced Energy Materials. [Link]

• 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade. (2021). Materials. [Link]

• Experimentally obtained HOMO/LUMO energies for 26-29 and... (n.d.). ResearchGate. [Link]

• The Role of 3,6-Diphenyl-9H-carbazole in Advancing OLED Technology. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• HOMO and LUMO levels of compounds 1, 3, and 4c a. (n.d.). ResearchGate. [Link]

• Non-Doped Deep-Blue OLEDs Based on Carbazole-π-Imidazole Derivatives. (2021). Molecules. [Link]

• 3,6-Diphenyl-9H-carbazole: A Key Intermediate for Advanced OLED and Organic Electronics. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Highly efficient (EQE > 27%) Yellow OLEDs using spiro[fluorene-9,9′-phenanthren-10′-one]-carbazole-based donor–acceptor–donor host materials. (2020). Journal of Materials Chemistry C. [Link]

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Application Notes and Protocols for Suzuki Coupling Reactions with 3,6-dibromo-9-butyl-9H-carbazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Carbazole Scaffold

Carbazole and its derivatives are a cornerstone in the development of advanced organic materials and pharmaceuticals.[1][2] Their rigid, electron-rich heterocyclic structure imparts excellent thermal and photochemical stability, making them ideal candidates for applications in organic light-emitting diodes (OLEDs), photovoltaics, and as hole-transporting materials.[3][4] In the realm of medicinal chemistry, the carbazole nucleus is a privileged scaffold found in numerous biologically active compounds exhibiting antitumor, antimicrobial, and neuroprotective properties.[5]

The functionalization of the carbazole core, particularly at the 3 and 6 positions, is a key strategy for tuning its electronic and biological properties. The introduction of aryl or heteroaryl substituents via palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, has emerged as a powerful and versatile method for creating a diverse library of 3,6-disubstituted carbazoles.[6][7] This guide provides a detailed technical overview and practical, field-proven protocols for conducting Suzuki coupling reactions with 3,6-dibromo-9-butyl-9H-carbazole, a key intermediate for the synthesis of advanced materials and potential therapeutic agents.

The Suzuki-Miyaura Coupling: A Mechanistic Overview

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound (typically a boronic acid or its ester) and an organic halide or triflate.[8][9] The reaction proceeds through a well-established catalytic cycle involving a palladium(0) active species. Understanding the key steps of this cycle is crucial for troubleshooting and optimizing reaction conditions.

The generally accepted mechanism involves three primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 3,6-dibromo-9-butyl-9H-carbazole, forming a Pd(II) intermediate. This is often the rate-determining step, especially for electron-rich aryl bromides like our substrate.[8]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center, displacing the bromide. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[8]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the desired carbon-carbon bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[8]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocols: Synthesis of 3,6-Diaryl-9-butyl-9H-carbazoles

The following protocols provide a robust starting point for the successful Suzuki coupling of 3,6-dibromo-9-butyl-9H-carbazole with a variety of arylboronic acids. Optimization may be required for specific substrates.

Protocol 1: General Procedure for Double Suzuki Coupling

This protocol is adapted from established procedures for similar 3,6-dibromocarbazole derivatives and is suitable for achieving diarylation.[6]

Materials:

• 3,6-dibromo-9-butyl-9H-carbazole

• Arylboronic acid (2.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium carbonate (K₂CO₃) (4 equivalents)

• Toluene

• Ethanol

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Argon or Nitrogen gas for inert atmosphere

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Schlenk line or glovebox for inert atmosphere techniques

• Standard laboratory glassware for workup and purification

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, combine 3,6-dibromo-9-butyl-9H-carbazole (1.0 eq), the desired arylboronic acid (2.2 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Solvent and Base Addition: Add a solvent mixture of toluene and ethanol (typically a 4:1 ratio). Prepare a 2 M aqueous solution of potassium carbonate and add it to the reaction mixture.

• Degassing: Degas the reaction mixture by bubbling argon or nitrogen through the solution for 20-30 minutes. This is a critical step to remove oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) under an inert atmosphere and stir vigorously for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Add deionized water and extract the product with an organic solvent such as chloroform or ethyl acetate (3 x volume of the aqueous layer).

• Purification: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Caption: A typical experimental workflow for the double Suzuki coupling reaction.

Protocol 2: Selective Mono-Suzuki Coupling

Achieving selective mono-arylation of 3,6-dibromo-9-butyl-9H-carbazole requires careful control of stoichiometry and reaction conditions.

Key Modifications from Protocol 1:

• Stoichiometry: Use a slight excess of the arylboronic acid (1.1 - 1.2 equivalents).

• Reaction Time: Monitor the reaction closely by TLC and stop the reaction once the desired mono-arylated product is the major component and before significant formation of the di-arylated product occurs.

• Catalyst Loading: A lower catalyst loading (1-3 mol%) may favor mono-substitution.

Note: The separation of the mono-arylated product from the starting material and the di-arylated by-product can be challenging and may require careful column chromatography.

Data Presentation: A Comparative Overview

The choice of catalyst, ligand, base, and solvent can significantly impact the yield and selectivity of the Suzuki coupling reaction. The following table summarizes representative conditions and yields for the Suzuki coupling of various 3,6-dibromocarbazole derivatives, providing a useful reference for reaction optimization.

Starting Material	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (eq.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
3,6-dibromo-9-octylcarbazole	(9,9-dioctyl-9H-fluoren-2-yl)boronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃ (4)	Toluene/Ethanol/H₂O	Reflux	48	~75	[6]
3,6-dibromo-9-ethylcarbazole	Methylboronic acid	NiCl₂(dppp) (5)	-	-	Ether	Reflux	-	90	[10]
3,6-dibromocarbazole	Phenylboronic acid	Pd(OAc)₂ (5)	PCy₃HBF₄ (10)	K₂CO₃ (3)	Toluene	-	-	-	[11]
3,6-dibromo-9-(p-toluenesulfonyl)carbazole	Carbazole	[Pd(allyl)Cl]₂ (1)	t-BuXPhos (4)	LiOtBu (2.2)	Dioxane	100	24	-	[6]

Expert Insights & Troubleshooting

• Catalyst and Ligand Selection: For electron-rich aryl bromides like 3,6-dibromo-9-butyl-9H-carbazole, electron-rich and sterically bulky phosphine ligands such as SPhos or XPhos, in combination with a palladium precursor like Pd₂(dba)₃, can enhance the rate of oxidative addition and improve yields, especially for challenging couplings.[12]

• The Role of the Base: The choice of base is critical. While K₂CO₃ is a good starting point, stronger bases like K₃PO₄ or Cs₂CO₃ may be necessary for less reactive boronic acids. The solubility of the base is also a key factor.[12]

• Solvent Effects: The solvent system influences the solubility of reactants and the stability of the catalytic species. A mixture of an aromatic solvent (e.g., toluene or dioxane) and a polar co-solvent (e.g., ethanol or water) is often effective.

• Incomplete Reaction: If the reaction stalls, this could be due to catalyst deactivation. Ensuring rigorous degassing and maintaining an inert atmosphere is crucial. The addition of a fresh portion of the catalyst may restart the reaction.

• Side Reactions: Homocoupling of the boronic acid is a common side reaction. This can be minimized by using the correct stoichiometry and ensuring an oxygen-free environment.

Characterization of Products

The synthesized 3,6-diaryl-9-butyl-9H-carbazole derivatives should be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. The disappearance of the signals corresponding to the protons in the 3 and 6 positions of the starting material and the appearance of new aromatic signals from the coupled aryl groups are indicative of a successful reaction.[13]

• Mass Spectrometry (MS): Provides confirmation of the molecular weight of the desired product.[13]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Can be used to identify characteristic functional groups in the molecule.

Conclusion

The Suzuki-Miyaura coupling reaction is a highly effective and versatile tool for the synthesis of 3,6-diaryl-9-butyl-9H-carbazole derivatives. By understanding the reaction mechanism and carefully selecting and optimizing the reaction conditions, researchers can efficiently access a wide range of functionalized carbazole compounds for applications in materials science and drug discovery. The protocols and insights provided in this guide serve as a comprehensive resource to facilitate the successful implementation of this powerful synthetic methodology.

References

• Chemoselective Suzuki–Miyaura cross‐coupling reaction of 9 with various... - ResearchGate. (n.d.). ResearchGate. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2022, March 29). YouTube. Available at: [Link]

• Effect of Conjugation and Aromaticity of 3,6 Di-substituted Carbazole On Triplet Energy Kai Lin Woona* , Azhar Ariffinb**, Kar - The Royal Society of Chemistry. (n.d.). The Royal Society of Chemistry. Available at: [Link]

• Synthesis and Characterization of Some New Carbazolyloxy Substituted Oxazinane Derivatives. (n.d.). Available at: [Link]

• Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. (2004). PubMed. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (2012). National Institutes of Health (NIH). Available at: [Link]

• Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives. (2015). ResearchGate. Available at: [Link]

• 9H-Carbazole, 9-ethyl-3,6-dimethyl. (n.d.). Organic Syntheses. Available at: [Link]

• Organoborane coupling reactions (Suzuki coupling). (2004). National Institutes of Health (NIH). Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Available at: [Link]

• Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. (n.d.). Rose-Hulman Institute of Technology. Available at: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2021). National Institutes of Health (NIH). Available at: [Link]

• Suzuki Coupling Mechanism and Applications. (2018, July 17). YouTube. Available at: [Link]

• 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. (2020). MDPI. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling of Arenediazonium Salts with Arylboronic Acids Catalyzed by a Recyclable Polymer-Supported N-Heterocyclic Carbene-Palladium Catalyst. (2007). Organic Chemistry Portal. Available at: [Link]

• Figure S1. 1 H NMR spectrum of 3,6-di-tert-butylcarbazole (2). (n.d.). ResearchGate. Available at: [Link]

• (PDF) 3,6-Dibromo-9-hexyl-9H-carbazole. (2006). ResearchGate. Available at: [Link]

• Biomacromolecule supported N-heterocyclic carbene-palladium(II) as a novel catalyst for Suzuki-Miyaura and Mizoroki-Heck cross-coupling reactions. (2022). ResearchGate. Available at: [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. (2022). MDPI. Available at: [Link]

• Chemical Optimization of CBL0137 for Human African Trypanosomiasis Lead Drug Discovery. (2023). National Institutes of Health (NIH). Available at: [Link]

• Cross-coupling reaction with 6-bromo-1,4-dimethyl-3-nitro-9H-carbazole (6). (n.d.). ResearchGate. Available at: [Link]

• Palladium-Catalyzed Arylations towards 3,6-Diaryl-1,3a,6a-triazapentalenes and Evaluation of Their Fluorescence Properties. (2017). National Institutes of Health (NIH). Available at: [Link]

• Utilization of newly configured carbazole-cyanopyridone structural hybrids towards achieving high-performance cyan fluorescent organic light-emitting diodes. (2024). RSC Publishing. Available at: [Link]

• Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. (2016). National Institutes of Health (NIH). Available at: [Link]

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Application Notes and Protocols for the Buchwald-Hartwig Amination of 3,6-dibromo-9-butyl-9H-carbazole

Abstract

This comprehensive guide details the experimental protocol for the palladium-catalyzed Buchwald-Hartwig amination of 3,6-dibromo-9-butyl-9H-carbazole. This reaction is a pivotal transformation for the synthesis of functionalized carbazole derivatives, which are integral components in the development of advanced materials for organic electronics and as core structures in pharmaceutical agents.[1][2] This document provides researchers, scientists, and drug development professionals with a robust, step-by-step methodology, in-depth mechanistic insights, and practical troubleshooting strategies to ensure successful and reproducible outcomes.

Introduction: The Significance of Carbazole Functionalization

The carbazole scaffold is a privileged heterocyclic motif due to its unique electronic and photophysical properties, as well as its prevalence in biologically active compounds.[1] The ability to precisely functionalize the carbazole core at the 3 and 6 positions via C-N bond formation opens up a vast chemical space for tuning its characteristics. The Buchwald-Hartwig amination has emerged as a powerful and versatile tool for forging these aryl amine bonds, offering significant advantages over harsher, more traditional methods like the Ullmann condensation.[3] Its broad substrate scope and functional group tolerance have made it an indispensable reaction in modern organic synthesis.[3][4]

This application note focuses on the double amination of 3,6-dibromo-9-butyl-9H-carbazole, a key building block for creating symmetrical, high-performance organic semiconductors and complex pharmaceutical intermediates. The butyl group at the 9-position enhances solubility, a crucial factor for solution-processable materials and for ease of handling during synthesis and purification.

The Buchwald-Hartwig Amination: A Mechanistic Overview

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide (or pseudohalide) and an amine.[5] The reaction proceeds through a catalytic cycle involving a Pd(0)/Pd(II) redox couple. Understanding this mechanism is paramount for rational catalyst selection and reaction optimization.

The generally accepted catalytic cycle comprises three primary steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (in this case, the C-Br bond of the dibromocarbazole) to form a Pd(II) intermediate.[6][7]

• Amine Coordination and Deprotonation: The amine substrate coordinates to the Pd(II) complex. In the presence of a base, the amine is deprotonated to form an amido-palladium complex.

• Reductive Elimination: The final step is the reductive elimination of the desired aryl amine product, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.[5][6]

The choice of ligand is critical, as it modulates the steric and electronic properties of the palladium center, influencing the rates of oxidative addition and reductive elimination.[5]

Figure 1: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocol

This protocol provides a general framework for the double amination of 3,6-dibromo-9-butyl-9H-carbazole. Optimization of reaction parameters may be necessary for different amine coupling partners.

Materials and Reagents

Reagent	Grade	Supplier	Notes
3,6-dibromo-9-butyl-9H-carbazole	>98%	Commercially available	Ensure purity before use.
Amine (Primary or Secondary)	>98%	Commercially available	Liquid amines should be distilled. Solid amines should be pure.
Palladium Precatalyst (e.g., Pd₂(dba)₃)	Catalyst Grade	Commercially available	Store under an inert atmosphere.
Phosphine Ligand (e.g., XPhos)	Catalyst Grade	Commercially available	Bulky, electron-rich biaryl phosphine ligands are generally preferred.[2] Store under an inert atmosphere.
Base (e.g., Sodium tert-butoxide)	>98%	Commercially available	A strong, non-nucleophilic base is required.[2] Handle in a glovebox due to its hygroscopic nature.
Anhydrous Toluene	Anhydrous, >99.8%	Commercially available	Use a freshly opened bottle or solvent from a purification system. Degas before use.

Equipment

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Magnetic stir plate with heating

• Inert atmosphere glovebox or Schlenk line (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Step-by-Step Procedure

Figure 2: Experimental workflow for the Buchwald-Hartwig amination.

Reaction Setup (performed under an inert atmosphere):

• To an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 3,6-dibromo-9-butyl-9H-carbazole (1.0 equiv), the palladium precatalyst (e.g., Pd₂(dba)₃, 2-4 mol%), the phosphine ligand (e.g., XPhos, 4-8 mol%), and the base (e.g., sodium tert-butoxide, 2.2-3.0 equiv).

  • Rationale: The stoichiometry of the base is critical to neutralize the HBr formed during the reaction and to facilitate the deprotonation of the amine. A slight excess is often beneficial. The catalyst and ligand loadings are typical starting points and can be optimized.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Rationale: The Pd(0) catalyst and phosphine ligands are sensitive to oxygen, which can lead to catalyst deactivation.[5]

• Add anhydrous, degassed toluene via syringe.

  • Rationale: Anhydrous and deoxygenated solvents are crucial for maintaining catalyst activity.[2] Toluene is a common solvent for these reactions, but others like dioxane may also be effective.[8]

• Add the amine coupling partner (2.1-2.5 equiv) via syringe.

  • Rationale: A slight excess of the amine is used to drive the reaction to completion for the double amination.

Reaction and Monitoring:

• Place the sealed flask in a preheated oil bath at the desired temperature (typically 80-110 °C).

  • Rationale: The reaction generally requires heating to overcome the activation energy for oxidative addition and reductive elimination.[9]

• Stir the reaction mixture vigorously for 12-24 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by taking small aliquots from the reaction mixture.

Workup and Purification:

• Once the reaction is complete (as indicated by the consumption of the starting material), remove the flask from the oil bath and allow it to cool to room temperature.

• Quench the reaction by carefully adding water.

• Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired 3,6-diaminated-9-butyl-9H-carbazole.

Troubleshooting and Field-Proven Insights

Buchwald-Hartwig aminations can sometimes be challenging.[10] Below are common issues and potential solutions.

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synthesis of carbazole-based polymers from 3,6-dibromo-9-butyl-9H-carbazole

An In-Depth Guide to the Synthesis of Poly(9-butyl-3,6-carbazole)

Authored by: A Senior Application Scientist

Introduction: The Significance of Carbazole-Based Polymers

Carbazole and its derivatives have emerged as a cornerstone class of materials in the field of organic electronics.[1][2] Their inherent electron-rich nature makes them excellent hole-transporting materials, while their rigid, planar structure provides high thermal and morphological stability.[3] Polycarbazoles, specifically, are prized for their electro- and photoactive properties, finding extensive use in devices like organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and sensors.[1][4][5]

The monomer at the heart of this guide, 3,6-dibromo-9-butyl-9H-carbazole , is a strategic building block for creating high-performance conjugated polymers. The bromine atoms at the 3- and 6-positions provide reactive sites for various cross-coupling polymerization reactions.[6] Concurrently, the N-alkylation with a butyl group at the 9-position is a critical modification that imparts solubility and processability to the otherwise rigid polymer backbone, a common challenge with conjugated polymers.[1]

This document serves as a detailed guide for researchers, scientists, and drug development professionals, providing both the theoretical underpinnings and field-proven protocols for the synthesis of poly(9-butyl-3,6-carbazole) via three powerful transition-metal-catalyzed polymerization methods: Yamamoto, Suzuki-Miyaura, and Buchwald-Hartwig coupling.

Section 1: Synthetic Methodologies for Polymerization

The choice of polymerization technique is paramount as it dictates the polymer's molecular weight, polydispersity, and ultimately, its optoelectronic properties. Below, we detail the protocols for the most effective methods for polymerizing 3,6-dibromo-9-butyl-9H-carbazole.

Yamamoto Dehalogenative Polycondensation

Expertise & Experience: The Yamamoto coupling is a robust and direct method for synthesizing conjugated homopolymers from dihaloaromatic monomers. It proceeds via a nickel(0)-catalyzed dehalogenative polycondensation. The primary advantage of this method is its simplicity, as it only requires a single monomer. However, achieving high molecular weights can be challenging and often requires stringent control over reaction conditions and catalyst purity. The mechanism involves the oxidative addition of the aryl halide to a Ni(0) complex, followed by reductive elimination to form the new C-C bond and regenerate the Ni(0) catalyst.

Detailed Protocol: Yamamoto Polymerization

• Reagent Preparation:

  • Monomer: 3,6-dibromo-9-butyl-9H-carbazole (1.00 eq)

  • Catalyst: Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂] (1.20 eq)

  • Ligand: 2,2'-Bipyridine (1.20 eq)

  • Solvent: Anhydrous, degassed N,N-Dimethylformamide (DMF) or Toluene.

• Reaction Setup (Under Inert Atmosphere):

  • To a flame-dried Schlenk flask, add Ni(COD)₂ (1.20 eq) and 2,2'-bipyridine (1.20 eq).

  • Evacuate and backfill the flask with argon or nitrogen three times.

  • Add anhydrous, degassed DMF via cannula to dissolve the catalyst complex, resulting in a deep-red or purple solution.

  • In a separate Schlenk flask, dissolve the 3,6-dibromo-9-butyl-9H-carbazole monomer (1.00 eq) in anhydrous, degassed DMF.

  • Heat the catalyst solution to 80 °C.

  • Slowly add the monomer solution to the heated catalyst solution via a syringe pump over 1-2 hours. This slow addition is crucial to promote chain growth over side reactions.[7]

• Reaction and Work-up:

  • Maintain the reaction mixture at 80 °C for 48 hours under an inert atmosphere. The solution will become increasingly viscous as the polymer forms.

  • After 48 hours, cool the reaction to room temperature.

  • Pour the viscous solution into a beaker containing a stirred solution of 2 M HCl in methanol. This step quenches the reaction and precipitates the crude polymer.

  • Continue stirring for 2-3 hours to ensure complete precipitation and to neutralize any remaining catalyst.

  • Collect the solid polymer by filtration, washing it sequentially with methanol and acetone to remove residual salts and oligomers.

  • The crude polymer is then ready for purification.

Visualization: Yamamoto Polymerization Workflow

Caption: Workflow for Yamamoto Polycondensation.

Suzuki-Miyaura Cross-Coupling Polymerization

Expertise & Experience: The Suzuki-Miyaura coupling is one of the most versatile and widely used methods for synthesizing conjugated polymers.[8] It involves a palladium-catalyzed reaction between an organohalide and an organoboron compound. For homopolymer synthesis from our monomer, a two-step approach is needed: first, the synthesis of an A-B type monomer containing both a bromine and a boronic ester, and then its polymerization. Alternatively, one can create the diboronic ester derivative of the carbazole and polymerize it with the starting 3,6-dibromo monomer (an AA + BB polycondensation). The Suzuki reaction is known for its high functional group tolerance and milder reaction conditions compared to Yamamoto coupling.

Detailed Protocol: Suzuki-Miyaura Polymerization (AA-BB type)

Part A: Synthesis of the Diboronic Ester Monomer

• In a Schlenk flask under argon, dissolve 3,6-dibromo-9-butyl-9H-carbazole (1.00 eq), bis(pinacolato)diboron (2.2 eq), and potassium acetate (KOAc, 3.0 eq).

• Add anhydrous, degassed 1,4-dioxane as the solvent.

• Add the catalyst, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂), (0.03 eq).

• Heat the mixture to 80-90 °C and stir for 12-24 hours.

• After cooling, perform an aqueous work-up, extract with an organic solvent (e.g., ethyl acetate), dry over MgSO₄, and purify by column chromatography to yield 9-butyl-3,6-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole.

Part B: Polymerization

• Reagent Preparation:

  • Monomer AA: 3,6-dibromo-9-butyl-9H-carbazole (1.00 eq)

  • Monomer BB: 9-butyl-3,6-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (1.00 eq)

  • Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 eq)

  • Base: Aqueous 2M Potassium Carbonate (K₂CO₃) solution

  • Solvent: Toluene or THF

• Reaction Setup (Under Inert Atmosphere):

  • To a Schlenk flask, add Monomer AA, Monomer BB, and the Pd(PPh₃)₄ catalyst.

  • Evacuate and backfill with argon three times.

  • Add anhydrous, degassed toluene via cannula.

  • Add the aqueous K₂CO₃ solution. The two-phase system requires vigorous stirring.

  • Add a few drops of a phase-transfer catalyst like Aliquat 336 to improve mixing.

• Reaction and Work-up:

  • Heat the mixture to reflux (around 90-100 °C) and stir vigorously for 48-72 hours.

  • Cool the reaction to room temperature. Separate the organic layer.

  • Precipitate the polymer by pouring the organic solution into rapidly stirring methanol.

  • To remove the palladium catalyst, stir the precipitated polymer in a solution containing a complexing agent like sodium diethyldithiocarbamate.

  • Filter the polymer, wash with methanol and acetone, and dry under vacuum.[9]

Visualization: Suzuki Polymerization Workflow

Caption: Workflow for Suzuki-Miyaura Polycondensation.

Buchwald-Hartwig Amination Polymerization

Expertise & Experience: While Yamamoto and Suzuki couplings create C-C bonds to form the polymer backbone, the Buchwald-Hartwig amination is a powerful method for forming C-N bonds.[10][11] This allows for the synthesis of polymers where carbazole units are linked via amine bridges, significantly altering the electronic structure compared to fully conjugated backbones. This protocol describes the polymerization of 3,6-dibromo-9-butyl-9H-carbazole with a diamine, such as aniline or another carbazole unit, to create a novel polymer architecture.

Detailed Protocol: Buchwald-Hartwig Polymerization

• Reagent Preparation:

  • Monomer A: 3,6-dibromo-9-butyl-9H-carbazole (1.00 eq)

  • Monomer B: A diamine, e.g., Aniline (for end-capping) or a larger diamine like 4,4'-diaminodiphenylmethane (1.00 eq) for polymerization.

  • Palladium Precatalyst: Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.01-0.02 eq)

  • Ligand: A bulky, electron-rich phosphine ligand such as XPhos or t-BuXPhos (0.02-0.04 eq).[12]

  • Base: A strong, non-nucleophilic base like Sodium tert-butoxide (NaOtBu) (2.2 eq).

  • Solvent: Anhydrous, degassed Toluene.

• Reaction Setup (Under Inert Atmosphere in a Glovebox):

  • Trustworthiness: The success of this reaction is highly dependent on the exclusion of air and moisture. All manipulations should be performed in a glovebox.

  • To a vial or Schlenk tube, add the palladium precatalyst, the phosphine ligand, Monomer A, Monomer B, and the NaOtBu base.

  • Add anhydrous, degassed toluene and seal the vessel tightly.

• Reaction and Work-up:

  • Remove the vessel from the glovebox and place it in a preheated oil bath at 100-110 °C.

  • Stir the reaction for 24-48 hours.

  • Cool the reaction to room temperature.

  • Dilute the mixture with toluene and filter through a pad of Celite to remove insoluble salts.

  • Concentrate the filtrate and precipitate the polymer by adding it to methanol.

  • Filter the solid, wash thoroughly with methanol, and dry under vacuum.

Section 2: Polymer Purification - A Critical Step for Performance

Trustworthiness: Post-synthesis purification is arguably as important as the polymerization itself. Residual catalyst (palladium or nickel) and low molecular weight oligomers can act as charge traps or quenching sites, severely degrading the performance of the final electronic device.[13][] A rigorous purification regimen is non-negotiable for obtaining high-quality, reproducible materials.

Protocol: Soxhlet Extraction

Soxhlet extraction is a continuous extraction method that effectively removes impurities based on their solubility.[13]

• Place the crude, dried polymer into a cellulose thimble and insert it into the Soxhlet apparatus.

• Sequentially extract the polymer with a series of solvents, moving from poor solvents to good solvents for the polymer. A typical sequence is:

  • Methanol: (12-24 hours) to remove residual salts and very small polar oligomers.

  • Acetone: (12-24 hours) to remove slightly larger oligomers.

  • Hexane: (12-24 hours) to remove non-polar, low molecular weight fractions.

  • Chloroform or Toluene: (12-24 hours) This is a good solvent for the desired polymer. The polymer will be extracted from the thimble and collected in the boiling flask.

• After the final extraction step, recover the purified polymer by precipitating the chloroform/toluene solution into methanol.

• Filter the final product and dry it in a vacuum oven at 40-50 °C for 24 hours.

Visualization: Purification Workflow

Caption: General workflow for polymer purification via Soxhlet extraction.

Section 3: Data Presentation and Characterization

The synthesized polymer must be thoroughly characterized to confirm its structure, molecular weight, and key properties relevant to its application.

Typical Polymerization Conditions and Results

Parameter	Yamamoto Coupling	Suzuki-Miyaura Coupling	Buchwald-Hartwig Coupling
Catalyst	Ni(COD)₂	Pd(PPh₃)₄	Pd₂(dba)₃
Ligand	2,2'-Bipyridine	PPh₃ (in catalyst)	XPhos or t-BuXPhos
Base	- (reductive coupling)	K₂CO₃ or Cs₂CO₃	NaOtBu
Solvent	DMF or Toluene	Toluene/Water	Toluene
Temperature	80 °C	90-100 °C	100-110 °C
Typical Mₙ (kDa)	10 - 25	15 - 40	8 - 20
Typical PDI	1.8 - 3.0	1.5 - 2.5	1.6 - 2.8

Mₙ = Number-average molecular weight; PDI = Polydispersity Index. Values are representative and can vary significantly with reaction conditions.

Essential Characterization Techniques

• Nuclear Magnetic Resonance (¹H NMR): Confirms the successful polymerization by showing the disappearance of monomer signals (e.g., protons adjacent to bromine) and the appearance of broad peaks characteristic of the polymer backbone.

• Gel Permeation Chromatography (GPC/SEC): Determines the molecular weight distribution (Mₙ, Mₙ, and PDI). A monomodal distribution with a reasonably low PDI is indicative of a well-controlled polymerization.

• UV-Visible Spectroscopy: Measures the absorption spectrum of the polymer in solution or as a thin film, allowing for the determination of the optical bandgap (E₉).

• Photoluminescence (PL) Spectroscopy: Measures the emission spectrum, providing information on the polymer's fluorescent properties and color of emission.

• Thermogravimetric Analysis (TGA): Evaluates the thermal stability of the polymer by measuring weight loss as a function of temperature. High decomposition temperatures (>350-400 °C) are desirable for device stability.

References

• Title: Purification of conjugated polymers.
• Title: Polycarbazole and Its Derivatives: Synthesis and Applications.
• Title: Purification methods and purified conjugated polymers Source: Google Patents URL
• Title: Polymer Isolation and Purification Source: BOC Sciences URL
• Title: Carbazole-Based Polymers for Organic Photovoltaic Devices Source: ResearchGate URL
• Title: The Applications of Carbazole and Carbazole-Related Compounds in Blue Emitting Organic Light-Emitting Diodes Source: MDPI URL
• Title: Carbazole-based polymers for organic photovoltaic devices Source: RSC Publishing URL
• Title: Carbazole-based polymers as hosts for solution-processed organic light-emitting diodes: Simplicity, efficacy Source: ResearchGate URL
• Title: 3,6-Dibromo-9-(2-ethylhexyl)
• Title: Poly(N-alkyl-3,6-carbazole)
• Title: The First High Molecular Weight Poly(N-alkyl-3,6-carbazole)
• Title: 3,6-Dibromo-9-butyl-9H-carbazole synthesis Source: ChemicalBook URL
• Title: 9H-Carbazole, 9-ethyl-3,6-dimethyl Source: Organic Syntheses Procedure URL
• Title: Suzuki–Miyaura Catalyst-Transfer Polycondensation of Triolborate-Type Carbazole Monomers Source: MDPI URL
• Title: 3,6-Dibromo-9-(4-tert-butylbenzyl)
• Title: Buchwald–Hartwig amination Source: Wikipedia URL
• Title: Buchwald-Hartwig Cross Coupling Reaction Source: Organic Chemistry Portal URL
• Title: Application Notes and Protocols: Buchwald-Hartwig Amination of 3,6-Dibromocarbazole Source: Benchchem URL
• Title: Tandem Suzuki Polymerization/Heck Cyclization Reaction to Form Ladder-Type 9,9′-Bifluorenylidene-Based Conjugated Polymer Source: PMC - NIH URL

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• 1. Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
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• 8. pubs.acs.org [pubs.acs.org]
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• 13. Purification of conjugated polymers. Better polymers through HPLC purification and Soxhlet extraction [odr.chalmers.se]

Application Notes and Protocols: Strategic Functionalization of 3,6-Dibromo-9-butyl-9H-carbazole at Bromine Sites

Introduction: Unlocking the Potential of a Privileged Scaffold

The 3,6-dibromo-9-butyl-9H-carbazole scaffold is a cornerstone building block in modern synthetic chemistry, prized for its unique electronic properties and versatile reactivity. Its rigid, planar carbazole core, coupled with a solubilizing N-butyl group, makes it an ideal platform for constructing advanced materials and complex bioactive molecules. The true synthetic power of this molecule, however, lies in the two bromine atoms positioned at the electronically active 3 and 6 positions. These sites serve as reliable handles for strategic modification, enabling the precise installation of diverse functional groups through a variety of robust chemical transformations.[1][2]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple procedural lists to provide a comprehensive, in-depth exploration of the key functionalization strategies for 3,6-dibromo-9-butyl-9H-carbazole. We will delve into the causality behind experimental choices, offering field-proven insights into palladium-catalyzed cross-coupling reactions—the workhorses of modern synthesis—and other powerful techniques. Each protocol is presented as a self-validating system, grounded in authoritative literature to ensure both reliability and reproducibility in your laboratory.

Core Functionalization Strategies: A Comparative Overview

The conversion of the C-Br bonds on the carbazole core into new C-C, C-N, or C-O bonds is most effectively achieved through transition metal catalysis. Palladium-catalyzed cross-coupling reactions are paramount due to their exceptional functional group tolerance, reliability, and broad substrate scope.[3] The primary methods covered in this guide are Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Stille couplings, alongside cyanation and lithiation-trapping methodologies.

Figure 1: Key functionalization pathways for 3,6-dibromo-9-butyl-9H-carbazole.

Suzuki-Miyaura Coupling: Forging Aryl-Aryl Bonds

Reaction Overview & Mechanism: The Suzuki-Miyaura reaction is arguably the most widely used method for constructing C(sp²)-C(sp²) bonds. It involves the palladium-catalyzed coupling of the dibromocarbazole with an organoboron reagent, typically an aryl or vinyl boronic acid or its ester.[4][5] The reaction is valued for the operational simplicity and the low toxicity of its boron-based reagents.

The catalytic cycle is a well-understood, three-step process:

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of the carbazole, forming a Pd(II) intermediate. For electron-rich aryl bromides like our substrate, this can be the rate-limiting step.[6]

• Transmetalation: The organic group from the boron reagent is transferred to the palladium center. This step requires activation of the organoboron species by a base.[4][7]

• Reductive Elimination: The two organic fragments on the palladium complex couple and are expelled, forming the new C-C bond and regenerating the Pd(0) catalyst.[8]

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Expert Insights & Optimization:

• Catalyst & Ligand Selection: The success of coupling with electron-rich aryl bromides hinges on the ligand. Sterically bulky and electron-donating phosphine ligands (e.g., SPhos, XPhos, P(t-Bu)₃) are highly recommended as they accelerate both the oxidative addition and reductive elimination steps.[6] For initial screening, Pd(PPh₃)₄ can be a reliable choice, but systems generated in situ from a palladium precursor like Pd₂(dba)₃ or Pd(OAc)₂ with a specific ligand often provide superior results.[6]

• Base: The base is not merely a spectator; it activates the boronic acid to form a more nucleophilic borate species, facilitating transmetalation.[4] Inorganic bases are standard, with choices ranging from K₂CO₃ and Cs₂CO₃ to the stronger K₃PO₄. The choice can impact yield, and K₃PO₄ is often effective in challenging couplings.

• Solvent: A mixture of an organic solvent (e.g., Toluene, Dioxane, THF) and water is common, as water helps dissolve the inorganic base. Anhydrous conditions are not strictly necessary but degassing the solvent to remove oxygen is critical to prevent catalyst oxidation and deactivation.

• Stoichiometry Control: Selective mono-arylation can often be achieved by using a slight excess (1.1-1.2 equivalents) of the boronic acid. Double substitution to achieve the symmetrical 3,6-diarylcarbazole requires at least 2.2-2.5 equivalents of the boronic acid to drive the reaction to completion.[9]

Protocol: Synthesis of 3,6-Bis(phenyl)-9-butyl-9H-carbazole

• Setup: To an oven-dried Schlenk flask, add 3,6-dibromo-9-butyl-9H-carbazole (1.0 eq), phenylboronic acid (2.5 eq), and potassium carbonate (K₂CO₃, 4.0 eq).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen gas three times.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

• Solvent Addition: Add a degassed mixture of toluene and water (e.g., 4:1 v/v) via syringe.

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 12-24 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography to yield the desired product.

Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Typical Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	85-95
4-Methoxyphenylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane/H₂O	100	>90
Thiophene-2-boronic acid	Pd(dppf)Cl₂	Cs₂CO₃	THF/H₂O	80	80-90

Buchwald-Hartwig Amination: Crafting Aryl Amines

Reaction Overview & Mechanism: The Buchwald-Hartwig amination is the premier method for forming C-N bonds, coupling aryl halides with primary or secondary amines.[10][11] This reaction is indispensable for synthesizing the diaryl- and triarylamine structures that are prevalent in hole-transporting materials for OLEDs and pharmaceuticals.[12][13]

The mechanism follows the general palladium cross-coupling pathway.[10][14] A key distinction is the step following oxidative addition, where the amine displaces the halide on the palladium center, followed by deprotonation by the base to form a palladium-amido complex. This complex then undergoes reductive elimination to form the C-N bond.[10]

Expert Insights & Optimization:

• Catalyst & Ligand: This reaction is highly sensitive to the ligand. The development of bulky, electron-rich biaryl phosphine ligands by the Buchwald and Hartwig groups (e.g., XPhos, SPhos, RuPhos) was the critical breakthrough that made this reaction general and robust.[10][12] These ligands promote the crucial, often difficult, reductive elimination step.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine-palladium complex. Sodium tert-butoxide (NaOtBu) is the most common and effective choice.[12] Weaker bases like carbonates can be used for sensitive substrates but often require higher temperatures or longer reaction times.[14]

• Solvent & Atmosphere: The reaction is extremely sensitive to air and moisture. All reagents and solvents must be anhydrous and thoroughly deoxygenated. The reaction should be performed in a glovebox or using rigorous Schlenk line techniques. Toluene and dioxane are common solvents.[12]

Protocol: Synthesis of 3,6-Bis(diphenylamino)-9-butyl-9H-carbazole

• Setup (Glovebox): In a glovebox, add 3,6-dibromo-9-butyl-9H-carbazole (1.0 eq), diphenylamine (2.3 eq), sodium tert-butoxide (NaOtBu, 3.0 eq), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 eq), and XPhos (0.08 eq) to a vial or Schlenk tube equipped with a stir bar.

• Solvent Addition: Add anhydrous, deoxygenated toluene.

• Reaction: Seal the vessel tightly and remove it from the glovebox. Heat the mixture to 110 °C with stirring. Monitor by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Cool the reaction to room temperature. Pass the mixture through a short plug of Celite, washing with ethyl acetate. Concentrate the filtrate.

• Purification: Dissolve the residue in a minimal amount of dichloromethane and purify by silica gel column chromatography.

Amine	Catalyst System	Base	Solvent	Temp (°C)	Typical Yield (%)
Diphenylamine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	110	>90
Morpholine	Pd(OAc)₂ / BINAP	Cs₂CO₃	Dioxane	100	80-90
Aniline	Pd₂(dba)₃ / SPhos	LHMDS	Toluene	100	85-95

Sonogashira Coupling: Introducing Alkynyl Functionality

Reaction Overview & Mechanism: The Sonogashira coupling creates a C-C bond between an aryl halide and a terminal alkyne, providing direct access to arylalkynes and conjugated enynes.[1][15] This is a powerful tool for extending the π-conjugation of the carbazole core, a common strategy in the design of organic electronic materials.

The reaction uniquely employs a dual catalytic system.[15][16] A palladium catalyst activates the C-Br bond via oxidative addition, while a copper(I) co-catalyst reacts with the terminal alkyne and base to form a copper(I) acetylide. This species then undergoes transmetalation with the Pd(II) complex, followed by reductive elimination.[16]

Expert Insights & Optimization:

• Catalyst System: The standard system consists of a Pd(0) source, often Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄, and a copper(I) salt, typically copper(I) iodide (CuI).[1]

• Base and Solvent: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPEA), is crucial. It serves both to deprotonate the alkyne and often acts as the solvent or co-solvent with a non-polar solvent like toluene or THF.[1]

• Atmosphere: As with other palladium-catalyzed reactions, removing oxygen is essential. The copper acetylide intermediates can also be sensitive to oxidative homocoupling (Glaser coupling) in the presence of air.

Protocol: Synthesis of 3,6-Bis(phenylethynyl)-9-butyl-9H-carbazole

• Setup: To a Schlenk flask, add 3,6-dibromo-9-butyl-9H-carbazole (1.0 eq), dichlorobis(triphenylphosphine)palladium(II) (Pd(PPh₃)₂Cl₂, 0.03 eq), and copper(I) iodide (CuI, 0.06 eq).

• Inert Atmosphere: Evacuate and backfill the flask with argon three times.

• Solvent and Reagent Addition: Add degassed toluene and triethylamine (e.g., 3:1 v/v). Stir for 15 minutes, then add phenylacetylene (2.5 eq) dropwise via syringe.

• Reaction: Heat the mixture to 70-80 °C. The reaction progress can be monitored by the disappearance of the starting material on TLC.

• Workup: After cooling, dilute the mixture with an organic solvent and wash with aqueous ammonium chloride (to remove copper salts) and brine.

• Purification: Dry the organic phase over Na₂SO₄, concentrate, and purify the product by column chromatography.

Advanced & Alternative Strategies

A. Stille Coupling

The Stille coupling is a highly versatile C-C bond-forming reaction that uses organostannane reagents.[17][18] Its primary advantage is its exceptional tolerance for a wide array of functional groups, as the organotin reagents are generally stable and unreactive towards many common functionalities.[19] However, the major drawback is the toxicity and difficulty of removing stoichiometric tin byproducts.[17] The mechanism is analogous to the Suzuki coupling but does not require a base.[20] A typical catalyst is Pd(PPh₃)₄ in a non-polar solvent like toluene or THF.[21]

B. Palladium-Catalyzed Cyanation

Introducing nitrile groups is a valuable transformation, as the cyano group can be further hydrolyzed to carboxylic acids, reduced to amines, or used in constructing other heterocycles. A modern and reliable method for converting the C-Br bonds to C-CN is the palladium-catalyzed reaction with zinc cyanide (Zn(CN)₂).[22] This reagent is less toxic than other cyanide sources. The reaction is typically catalyzed by a Pd(0) complex, such as one generated from Pd₂(dba)₃ and a ligand like 1,1'-bis(diphenylphosphino)ferrocene (dppf), in a polar aprotic solvent like DMF at elevated temperatures.[22]

C. Lithiation and Electrophilic Trapping

For transformations where palladium catalysis is not suitable, or for accessing different functional groups, direct lithiation via lithium-halogen exchange is a powerful alternative.[23] Treating 3,6-dibromo-9-butyl-9H-carbazole with a strong alkyllithium reagent (e.g., n-BuLi or s-BuLi) at very low temperatures (-78 °C) under strictly anhydrous conditions results in the rapid exchange of a bromine atom for a lithium atom.[24] The resulting organolithium species is a highly reactive nucleophile and can be "trapped" by a wide range of electrophiles. For example:

• CO₂ (gas or dry ice): Forms a carboxylic acid upon acidic workup.

• DMF: Forms an aldehyde upon workup.

• Iodine (I₂): Re-introduces an iodine atom, creating a more reactive 3,6-diiodocarbazole derivative for subsequent couplings.[1]

References

• A Comparative Guide to the Reactivity of 3,6-Dibromocarbazole and 3,6-Diiodocarbazole in Cross-Coupling Reactions. Benchchem.
• Application Notes and Protocols: Buchwald-Hartwig Amination of 3,6-Dibromocarbazole. Benchchem.
• 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole. Ossila.
• Buchwald–Hartwig amin
• Optimization of the Stille coupling of 3-bromocarbazole.
• Stille Coupling. Organic Chemistry Portal.
• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• Stille Coupling. Chemistry LibreTexts.
• Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts.
• Stille reaction. Wikipedia.
• Buchwald-Hartwig Amin
• Suzuki Coupling. Organic Chemistry Portal.
• Sonogashira coupling. Wikipedia.
• Main Group Organometallic Compounds. MSU chemistry.
• Palladium(0)
• Trapping of Transient Organolithium Compounds. Kobe University.
• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Gener
• The Mechanisms of the Stille Reaction. University of Windsor.
• Sonogashira Coupling. Chemistry LibreTexts.
• Organometallic Coupling Reactions. Chemistry LibreTexts.
• Chemical Optimization of CBL0137 for Human African Trypanosomiasis Lead Drug Discovery. PMC - PubMed Central.
• Suzuki Coupling Mechanism and Applic
• 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. MDPI.
• Technical Support Center: Efficient Suzuki Coupling of 3,6-Dibromocarbazole. Benchchem.
• Diamine-free lithiation-trapping of N-Boc heterocycles using s-BuLi in THF. Sigma-Aldrich.
• Application Notes and Protocols: 3,6-Dibromocarbazole in the Synthesis of Hole-Transporting M

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Application Notes &amp; Protocols: The Role of 3,6-dibromo-9-butyl-9H-carbazole in Organic Electronics

Abstract: This document provides a detailed technical guide on the applications of 3,6-dibromo-9-butyl-9H-carbazole, a pivotal building block in the field of organic electronics. We will explore its fundamental properties and its critical role as a monomer and intermediate in the synthesis of high-performance materials for Organic Light-Emitting Diodes (OLEDs), Organic Solar Cells (OSCs), and other advanced electronic devices. This guide includes field-proven experimental protocols for its synthesis and subsequent polymerization, offering researchers and materials scientists a comprehensive resource for leveraging this versatile compound.

Introduction: The Strategic Importance of the Carbazole Moiety

The carbazole heterocycle is a cornerstone of modern organic electronics. Its rigid, planar structure and electron-rich nature provide excellent hole-transporting capabilities and high thermal stability, making it an ideal scaffold for optoelectronic materials.[1][2] The strategic functionalization of the carbazole core allows for the fine-tuning of its electronic and physical properties.

3,6-dibromo-9-butyl-9H-carbazole is a particularly valuable derivative for several key reasons:

• Reactive Sites: The bromine atoms at the 3 and 6 positions are excellent leaving groups for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Kumada polymerizations.[3][4] This enables the straightforward synthesis of conjugated polymers and complex small molecules.

• Solubility Enhancement: The N-alkyl butyl chain at the 9-position disrupts intermolecular packing and significantly improves the solubility of the resulting polymers and molecules in common organic solvents. This is crucial for solution-based processing techniques like spin-coating and inkjet printing, which are essential for large-area device fabrication.

• Electronic Tuning: The 3,6-linkage point for polymerization leads to polymers with a wide bandgap and deep Highest Occupied Molecular Orbital (HOMO) energy levels, which are desirable for specific applications, including host materials in phosphorescent OLEDs (PhOLEDs) and donor materials in OSCs.[3]

Below is the chemical structure of 3,6-dibromo-9-butyl-9H-carbazole.

Caption: Structure of 3,6-dibromo-9-butyl-9H-carbazole.

Core Properties and Specifications

Understanding the fundamental properties of 3,6-dibromo-9-butyl-9H-carbazole is essential for its effective application.

Property	Value	Significance in Organic Electronics
CAS Number	121602-03-7	Unique identifier for substance registration.
Molecular Formula	C₁₆H₁₅Br₂N	Defines the elemental composition.[5]
Molecular Weight	381.11 g/mol	Important for stoichiometric calculations in synthesis and reaction protocols.[5]
Appearance	White to off-white powder/crystals	A visual indicator of purity.
Oxidation Potential	Approx. +1.49 V (vs. Ag/AgCl)	The electron-withdrawing bromo groups result in a relatively high oxidation potential, indicating deep HOMO levels.[6]
Solubility	Soluble in THF, DMF, Toluene, Chloroform	Enables solution-based processing for device fabrication. The butyl group is critical for this property.

Key Application Areas

Monomer for Conjugated Polymers

The primary role of 3,6-dibromo-9-butyl-9H-carbazole is as a bifunctional monomer for synthesizing conjugated polymers. The 3,6-connectivity provides a linear polymer backbone with extended π-conjugation.

A. Hole-Transport and Host Materials for OLEDs: Polymers derived from this monomer are widely used as hole-transport layer (HTL) materials in OLEDs due to the inherent hole-transporting nature of the carbazole unit.[1] For instance, copolymers of 3,6-carbazole and 2,7-fluorene, such as PF8Cz, serve as excellent wide-bandgap materials for the HTL.[3] Their high triplet energy also makes them suitable as host materials for phosphorescent emitters, preventing quenching of the triplet excitons and leading to high-efficiency PhOLEDs.[7][8]

B. Donor Materials for Organic Solar Cells (OSCs): In bulk heterojunction (BHJ) solar cells, polymers based on 3,6-carbazole act as the electron donor component, paired with a fullerene derivative or a non-fullerene acceptor. The carbazole unit's electron-rich nature facilitates efficient charge generation upon photoexcitation.[9] Researchers can tune the polymer's bandgap and energy levels by copolymerizing the carbazole monomer with various electron-accepting units to optimize solar spectrum absorption and energy level alignment for efficient charge separation.[9]

Intermediate for Small Molecule Synthesis

While its use in polymers is dominant, 3,6-dibromo-9-butyl-9H-carbazole also serves as a versatile starting material for more complex, non-polymeric organic semiconductors. Through sequential or one-pot cross-coupling reactions, the bromine atoms can be replaced with various aryl or heteroaryl groups to construct:

• Bipolar Host Materials: By attaching electron-donating (hole-transporting) and electron-withdrawing (electron-transporting) moieties to the carbazole core, bipolar molecules can be synthesized. These are crucial for creating single-layer OLEDs or for achieving balanced charge injection and transport within the emissive layer.

• Thermally Activated Delayed Fluorescence (TADF) Emitters: The carbazole unit can serve as the donor part of a donor-acceptor (D-A) molecule designed for TADF. The dibromo intermediate allows for the facile introduction of acceptor units to achieve a small energy gap between the lowest singlet (S₁) and triplet (T₁) excited states, a prerequisite for efficient TADF.[2]

Experimental Protocols

CAUTION: All experimental work should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. All reagents are of "reagent grade" purity and should be used as received unless otherwise noted.

Protocol 1: Synthesis of 3,6-dibromo-9-butyl-9H-carbazole

This protocol describes the N-alkylation of 3,6-dibromo-9H-carbazole. The reaction introduces the butyl chain, which is critical for solubility.

Rationale: This is a standard nucleophilic substitution reaction. A strong base, sodium hydride (NaH), is used to deprotonate the nitrogen atom of the carbazole, creating a highly nucleophilic carbazolide anion. This anion then attacks the electrophilic carbon of 1-iodobutane, displacing the iodide ion and forming the N-C bond.[5] Dimethylformamide (DMF) is an excellent polar aprotic solvent for this type of reaction.

Caption: Workflow for the synthesis of 3,6-dibromo-9-butyl-9H-carbazole.

Materials:

• 3,6-dibromo-9H-carbazole (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.5 eq)

• 1-iodobutane (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethanol or Hexane for recrystallization

• Round-bottom flask, magnetic stirrer, argon supply, ice bath

Procedure:

• Setup: Add 3,6-dibromo-9H-carbazole (e.g., 5.0 g, 15.4 mmol) to a dry round-bottom flask equipped with a magnetic stir bar. Purge the flask with argon.

• Dissolution: Add anhydrous DMF (e.g., 50 mL) and stir until the solid is fully dissolved.

• Deprotonation: Cool the solution to 0°C in an ice bath. Carefully add NaH (e.g., 0.92 g, 23.1 mmol of 60% dispersion) portion-wise. Caution: NaH reacts violently with water and generates flammable H₂ gas. The solution will typically turn yellow.

• Activation: Allow the mixture to stir at 0°C for 30 minutes under argon.

• Alkylation: Add 1-iodobutane (e.g., 2.1 mL, 18.5 mmol) dropwise to the reaction mixture. The color of the solution should gradually fade.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC (Thin Layer Chromatography) until the starting material is consumed.

• Quenching & Extraction: Carefully quench the reaction by slowly adding water. Remove the DMF solvent under reduced pressure using a rotary evaporator. Add deionized water and DCM to the residue and transfer to a separatory funnel.

• Washing: Extract the aqueous layer with DCM (3x). Combine the organic layers and wash with brine, then dry over anhydrous Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield a crude solid. Purify the product by recrystallization from a suitable solvent system like ethanol or a hexane/ethyl acetate mixture to obtain a white crystalline solid.[5]

Protocol 2: Suzuki-Miyaura Polymerization of 3,6-dibromo-9-butyl-9H-carbazole

This protocol details the synthesis of a carbazole-fluorene copolymer (an analogue of PF8Cz) via a Suzuki-Miyaura cross-coupling reaction. This is a powerful and widely used method for forming C-C bonds to create conjugated polymers.[10][11]

Rationale: The reaction couples the dibromo-carbazole monomer (AA-type) with a diboronic ester of fluorene (BB-type). A palladium catalyst, typically with phosphine ligands, is essential. The Pd(0) species undergoes oxidative addition into the C-Br bond of the carbazole. After transmetalation with the boronic ester (activated by a base), reductive elimination occurs, forming the new C-C bond and regenerating the Pd(0) catalyst to continue the cycle. An inert atmosphere is critical to prevent degradation of the catalyst.[4][10]

Caption: Workflow for Suzuki-Miyaura polymerization.

Materials:

• 3,6-dibromo-9-butyl-9H-carbazole (1.0 eq)

• 2,2'-(9,9-dioctyl-9H-fluorene-2,7-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) (1.0 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1-2 mol%)

• Toluene (degassed)

• Aqueous sodium carbonate (Na₂CO₃) solution (2 M, degassed)

• Aliquat 336 (phase-transfer catalyst)

• Phenylboronic acid and Bromobenzene (for end-capping)

• Methanol, Acetone, Hexane, Chloroform (for purification)

• Schlenk flask, reflux condenser, argon supply

Procedure:

• Setup: To a Schlenk flask, add 3,6-dibromo-9-butyl-9H-carbazole, the fluorene diboronic ester monomer, toluene, the 2M Na₂CO₃ solution, and a few drops of Aliquat 336. The monomer stoichiometry must be precise for achieving high molecular weight.

• Degassing: Seal the flask and thoroughly degas the mixture by bubbling argon through it for 30-45 minutes. Alternatively, use several freeze-pump-thaw cycles.

• Catalyst Addition: Under a positive pressure of argon, add the Pd(PPh₃)₄ catalyst to the reaction mixture.

• Polymerization: Heat the mixture to reflux (e.g., 95°C) and stir vigorously for 48-72 hours under an inert atmosphere. The solution may become viscous as the polymer forms.

• End-Capping: To terminate the polymer chains and improve stability, add a small amount of phenylboronic acid to react with any remaining bromo- groups, followed by a small amount of bromobenzene to react with any remaining boronic ester groups. Allow to stir for another 4-6 hours.

• Precipitation: Cool the reaction mixture to room temperature. Slowly pour the viscous solution into a large beaker of vigorously stirring methanol. The polymer will precipitate as fibrous strands or a powder.

• Collection: Collect the crude polymer by filtration. Wash thoroughly with water and methanol to remove residual salts and catalyst.

• Purification: Dry the polymer and purify it using Soxhlet extraction. Sequentially extract with methanol, acetone, and hexane to remove oligomers and catalyst residues. The desired polymer is then extracted using a good solvent like chloroform or THF.

• Final Product: Precipitate the purified polymer from the chloroform/THF solution into methanol again. Filter and dry under vacuum to obtain the final product.

Application in Device Fabrication

The synthesized polymer can be used to fabricate organic electronic devices. The following diagram illustrates a typical inverted OLED structure where a carbazole-based polymer could function as the hole-transport layer.

Caption: Schematic of an OLED device using a carbazole polymer as the HTL.

References

• Sustainable Energy & Fuels, Carbazole-based D–A type hole transport materials to enhance the performance of perovskite solar cells, [Link]

• ACS Omega, Review on Carbazole-Based Hole Transporting Materials for Perovskite Solar Cell, [Link]

• MDPI, Advancements in Carbazole-Based Sensitizers and Hole-Transport Materials for Enhanced Photovoltaic Performance, [Link]

• Frontiers in Chemistry, Tailoring Carbazole derivatives as potential hole-transporting materials for perovskite solar cells: Synthesis, photophysical study, and DFT investigations, [Link]

• Journal of Molecular Graphics and Modelling, Small carbazole-based molecules as hole transporting materials for perovskite solar cells, [Link]

• Boron Molecular, Carbazole Derivatives: Enhancing OLED Performance with High-Purity Intermediates, [Link]

• MDPI, 9-Vinyl-9H-carbazole-3,6-dicarbonitrile, [Link]

• National Institutes of Health (NIH), 3,6-Dibromo-9-(4-tert-butylbenzyl)-9H-carbazole, [Link]

• Organic Syntheses, 9H-Carbazole, 9-ethyl-3,6-dimethyl, [Link]

• ResearchGate, 3,6-Dibromo-9-hexyl-9H-carbazole, [Link]

• ACS Publications, Poly(N-alkyl-3,6-carbazole)s via Suzuki–Miyaura Polymerization, [Link]

• Journal of the Chinese Chemical Society, Electrochemical and Spectral Characterizations of 9-Phenylcarbazoles, [Link]

• Ningbo Inno Pharmchem Co., Ltd., The Role of Carbazole Derivatives in Next-Gen OLEDs, [Link]

• SpringerLink, Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives, [Link]

• PubMed Central (PMC), 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade, [Link]

• Ningbo Inno Pharmchem Co., Ltd., The Role of 3,6-Diphenyl-9H-carbazole in Advancing OLED Technology, [Link]

• Ningbo Inno Pharmchem Co., Ltd., OLED Material Synthesis: The Role of 2,7-Dibromo-9-phenyl-9H-carbazole, [Link]

• Kobe University Repository, Photophysical and electrochemical properties of 9-naphthyl-3,6-diaminocarbazole derivatives and their application as photosensitizers, [Link]

• Journal of Materials Chemistry A, Understanding charge recombination and light-induced degradation: an in-depth study of tert-butyl modified carbazole-based self-assembled monolayers for enhanced performance in organic solar cells, [Link]

• ResearchGate, Synthesis and Some Electrochemical Properties of Carbazole Derivative Monomers for Optoelectronic Device Design, [Link]

• PubMed Central (PMC), 2,3,6,7-Tetrabromo-9-butyl-9H-carbazole, [Link]

• ResearchGate, 2,3,6,7-Tetrabromo-9-butyl-9H-carbazole, [Link]

• MDPI, Tandem Suzuki Polymerization/Heck Cyclization Reaction to Form Ladder-Type 9,9′-Bifluorenylidene-Based Conjugated Polymer, [Link]

• ACS Omega, Palladacycle-Catalyzed Triple Suzuki Coupling Strategy for the Synthesis of Anthracene-Based OLED Emitters, [Link]

• RSC Publishing, Carbazole-based polymers for organic photovoltaic devices, [Link]

• PubMed Central (PMC), Organoborane coupling reactions (Suzuki coupling), [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 3,6-Dibromo-9-butyl-9H-carbazole synthesis - chemicalbook [chemicalbook.com]
• 6. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 7. 2,3,6,7-Tetra­bromo-9-butyl-9H-carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 11. tcichemicals.com [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,6-dibromo-9-butyl-9H-carbazole

Welcome to the technical support center for the synthesis of 3,6-dibromo-9-butyl-9H-carbazole. This guide is designed for researchers, chemists, and drug development professionals who are working with this important chemical intermediate. 3,6-dibromo-9-butyl-9H-carbazole is a key building block in the development of materials for optoelectronics, such as polymer solar cells, and serves as a crucial precursor in the synthesis of various pharmaceutical agents.[1][2]

This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your synthetic protocols, improve yields, and overcome common experimental hurdles. The information is structured to provide not just procedural steps, but also the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the two-step synthesis of 3,6-dibromo-9-butyl-9H-carbazole, which typically involves the bromination of carbazole followed by N-alkylation.

Step 1: Bromination of 9H-Carbazole

Q1: My bromination reaction has a very low yield of the desired 3,6-dibromocarbazole. What are the common causes and solutions?

A1: Low yield in this electrophilic aromatic substitution can stem from several factors, primarily incomplete reaction or the formation of undesired side products.

• Potential Cause 1: Incomplete Reaction.

  • Why it happens: The reaction may not have proceeded to completion due to insufficient reaction time, degraded reagents, or suboptimal temperature.

  • Solutions:

    • Monitor the Reaction: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to track the consumption of the starting material (carbazole) and the formation of the mono- and di-brominated products.[3] Do not rely solely on a fixed reaction time.

    • Verify Reagent Activity: N-Bromosuccinimide (NBS) is a common brominating agent for this reaction.[4][5] It can decompose over time, especially if not stored properly. Use fresh or properly stored NBS for best results.

    • Optimize Temperature: The reaction is typically initiated at a low temperature (e.g., 0 °C) to control selectivity and then allowed to warm to room temperature.[5] If the reaction is sluggish, a modest increase in temperature may help, but be aware that this can also increase the rate of side reactions.[3]

• Potential Cause 2: Formation of Side Products (Over-bromination).

  • Why it happens: The carbazole ring is highly activated, and the 3,6-dibromo product can undergo further bromination to form tri- or even tetra-brominated species, especially if an excess of the brominating agent is used or the reaction time is too long.[6]

  • Solutions:

    • Control Stoichiometry: Carefully control the molar equivalents of NBS. For dibromination, approximately 2.1 equivalents are often used to drive the reaction to completion while minimizing over-bromination.[4]

    • Maintain Low Temperature: Running the reaction at a lower temperature (e.g., 0 °C) can improve selectivity for the desired product by slowing down the subsequent bromination steps.[3]

    • Quench Promptly: Once TLC/HPLC analysis shows that the starting material is consumed and the desired product is maximized, quench the reaction to prevent further bromination.[3]

Step 2: N-Alkylation of 3,6-dibromo-9H-carbazole

Q2: The N-alkylation step to add the butyl group is inefficient. Unreacted 3,6-dibromocarbazole remains, and my yield is poor. How can I fix this?

A2: This is a classic nucleophilic substitution reaction where the deprotonated carbazole nitrogen acts as the nucleophile. Inefficiency usually points to issues with deprotonation, the alkylating agent, or reaction conditions.

• Potential Cause 1: Incomplete Deprotonation.

  • Why it happens: The nitrogen on the carbazole ring must be deprotonated to become a potent nucleophile. The pKa of the carbazole N-H is in the mid-teens.[7] If the base is not strong enough or is deactivated, the reaction will not proceed efficiently.

  • Solutions:

    • Choice of Base: Use a sufficiently strong base. Sodium hydride (NaH) is highly effective as it irreversibly deprotonates the carbazole.[8] Other bases like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) can also be used, often in polar aprotic solvents or under phase-transfer catalysis conditions.[6][9]

    • Anhydrous Conditions: If using a moisture-sensitive base like NaH, ensure your solvent (e.g., DMF, THF) is anhydrous and the reaction is run under an inert atmosphere (e.g., argon or nitrogen).[6] Any water present will quench the base.

• Potential Cause 2: Poor Alkylating Agent or Conditions.

  • Why it happens: The rate of the Sₙ2 reaction depends on the leaving group of the alkylating agent and the temperature.

  • Solutions:

    • Select a Reactive Alkyl Halide: The reactivity order for the leaving group is I > Br > Cl. Using 1-iodobutane will result in a faster reaction than 1-bromobutane.[8]

    • Optimize Temperature: While heating can increase the reaction rate, excessively high temperatures can lead to side reactions, such as elimination of the alkyl halide. A moderate temperature (e.g., room temperature to 80 °C) is typically sufficient.[10] Monitor the reaction progress to determine the optimal balance of time and temperature.

Q3: I am having difficulty purifying the final product, 3,6-dibromo-9-butyl-9H-carbazole. What are the best methods?

A3: Purification aims to remove unreacted starting materials, reagents, and any side products. The choice of method depends on the nature of the impurities.

• Impurity: Unreacted 3,6-dibromo-9H-carbazole.

  • Why it's separable: The N-H proton of the starting material is weakly acidic, making it more polar than the N-alkylated product.

  • Solutions:

    • Column Chromatography: This is a very effective method. The less polar product will elute before the more polar starting material. A common eluent system is a mixture of hexane and ethyl acetate or dichloromethane.[4]

    • Recrystallization: The final product is often a solid. Recrystallization from a suitable solvent, such as ethanol, can effectively remove impurities.[6]

    • Aqueous Wash: During the workup, washing the organic layer with an aqueous base solution (e.g., 0.1 M NaOH) can help remove some of the unreacted acidic starting material by converting it to its more water-soluble salt.[8]

• Impurity: Excess Alkylating Agent.

  • Why it's separable: 1-iodobutane or 1-bromobutane are volatile liquids.

  • Solution: These can typically be removed under reduced pressure using a rotary evaporator after the reaction is complete.[8]

Section 2: Frequently Asked Questions (FAQs)

Q1: Which brominating agent is best for the first step? NBS, Br₂, or something else?

A1: N-Bromosuccinimide (NBS) is generally the preferred reagent for this synthesis.[4][5] Liquid bromine (Br₂) is effective but is highly corrosive, toxic, and can be harder to handle and measure accurately, often leading to over-bromination. Dibromodimethylhydantoin is another alternative that can provide high purity product under mild conditions.[11] NBS offers a good balance of reactivity and handling safety, providing a solid source of electrophilic bromine, which leads to cleaner reactions and better control over stoichiometry.[3]

Q2: What is the best solvent for each step of the synthesis?

A2:

• For the Bromination Step: A polar aprotic solvent like N,N-Dimethylformamide (DMF) is commonly used because it effectively dissolves both carbazole and NBS, facilitating the reaction.[4][5] Dichloromethane with a silica gel catalyst has also been reported to give high yields.[1]

• For the N-Alkylation Step: Polar aprotic solvents are also ideal here. DMF is a common choice as it dissolves the carbazole anion intermediate well.[8] Acetone can also be used, particularly with bases like NaOH or K₂CO₃.[6]

Q3: How critical is it to run the N-alkylation reaction under an inert atmosphere?

A3: It is highly critical if you are using a strong, air- and moisture-sensitive base like sodium hydride (NaH). NaH reacts violently with water and will be quenched by moisture in the air, rendering it ineffective for deprotonating the carbazole.[6] If you are using a less sensitive base like potassium carbonate (K₂CO₃), the need for a strictly inert atmosphere is reduced, but it is still good practice to minimize moisture to ensure reproducibility.

Q4: Can I use a different alkyl group instead of n-butyl?

A4: Yes. The N-alkylation protocol is quite general. You can use other primary alkyl halides (e.g., ethyl iodide, hexyl bromide) to synthesize a variety of N-alkylated 3,6-dibromocarbazoles.[6][12] The reaction proceeds via an Sₙ2 mechanism, so it works best with primary and some secondary alkyl halides. Tertiary alkyl halides are not suitable as they will primarily undergo elimination.

Section 3: Experimental Protocols

Protocol 1: Synthesis of 3,6-dibromo-9H-carbazole

This protocol is adapted from established literature procedures.[4][5]

• Setup: In a round-bottom flask, dissolve carbazole (1.0 eq.) in N,N-dimethylformamide (DMF).

• Cooling: Cool the solution to 0 °C in an ice bath with stirring.

• Reagent Addition: In a separate flask, dissolve N-bromosuccinimide (NBS) (2.1 eq.) in a minimum amount of DMF. Add this solution dropwise to the cooled carbazole solution over 30 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir overnight (or approximately 12-24 hours). Monitor the reaction's progress using TLC.

• Work-up: Pour the reaction mixture into a beaker containing a large volume of cold water. A precipitate will form.

• Isolation: Collect the solid precipitate by vacuum filtration and wash it thoroughly with water.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or chloroform) or by flash chromatography to yield pure 3,6-dibromo-9H-carbazole.[5][6]

Protocol 2: Synthesis of 3,6-dibromo-9-butyl-9H-carbazole

This protocol is based on the N-alkylation using sodium hydride.[8]

• Setup: To an oven-dried, three-neck flask under an argon or nitrogen atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 3.0 eq.). Wash the NaH with dry hexane (2x) to remove the mineral oil and carefully decant the hexane.

• Reagent Addition: Add anhydrous DMF to the flask, followed by the portion-wise addition of 3,6-dibromo-9H-carbazole (1.0 eq.) at room temperature. The solution may change color as the carbazole anion is formed.

• Alkylation: After stirring for 30-60 minutes, add 1-iodobutane (5.0 eq.) dropwise to the mixture.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the consumption of the starting material by TLC.

• Quenching: Carefully quench the reaction by slowly adding water or a saturated aqueous solution of ammonium chloride.

• Work-up: Transfer the mixture to a separatory funnel. Add dichloromethane or ethyl acetate and wash with 0.1 M NaOH solution, followed by water and brine.[8]

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure 3,6-dibromo-9-butyl-9H-carbazole.

Section 4: Visualizations & Data

Workflow and Mechanistic Diagrams

Caption: Overall workflow for the two-step synthesis.

Caption: Mechanism of the N-alkylation step.

Table 1: Summary of Recommended Reaction Parameters

Parameter	Step 1: Bromination	Step 2: N-Alkylation	Rationale & Reference
Starting Material	9H-Carbazole	3,6-dibromo-9H-carbazole	-
Primary Reagent	N-Bromosuccinimide (NBS)	1-Iodobutane	NBS is a safe and effective brominating agent.[4] 1-Iodobutane is highly reactive for Sₙ2.[8]
Base	N/A	Sodium Hydride (NaH)	NaH is a strong, non-nucleophilic base that ensures complete deprotonation.[8]
Solvent	N,N-Dimethylformamide (DMF)	Anhydrous DMF	A polar aprotic solvent that dissolves reagents and intermediates well.[4][8]
Stoichiometry	Carbazole:NBS = 1:2.1	Dibromocarbazole:NaH:Iodobutane = 1:3:5	Slight excess of NBS drives reaction.[4] Excess base and alkyl halide ensure complete conversion.[8]
Temperature	0 °C to Room Temp.	Room Temperature	Low initial temperature controls selectivity.[5] Reaction is efficient at room temperature.[8]
Reaction Time	12-24 hours	2-4 hours	Reaction should be monitored by TLC/HPLC to determine the optimal endpoint.[3]

References

• Kozlov, A., et al. (2021). 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. MDPI. Retrieved from [Link]

• Duan, X. M., et al. (2006). 3,6-Dibromo-9-(4-tert-butylbenzyl)-9H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 62(3), o932-o933. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Improve Your Yield. Retrieved from [Link]

• Buck, J. R., et al. (2003). 9H-Carbazole, 9-ethyl-3,6-dimethyl. Organic Syntheses, 80, 53. Retrieved from [Link]

• Halpern, M. (n.d.). PTC N-Alkylation of Carbazole Derivative. PTC Organics, Inc. Retrieved from [Link]

• Duan, X. M., et al. (2006). 3,6-Dibromo-9-(4-tert-butylbenzyl)-9H-carbazole. ResearchGate. Retrieved from [Link]

• Sestile, J., et al. (2023). Chemical Optimization of CBL0137 for Human African Trypanosomiasis Lead Drug Discovery. ACS Infectious Diseases, 9(2), 349-363. Retrieved from [Link]

• Wang, Y., et al. (2023). Impact of the bromination of carbazole-based D–π–A organic dyes on their optical and electrochemical properties and visible-light-driven hydrogen evolution. RSC Publishing. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Wang, H., et al. (2018). Discovery of a Neuroprotective Chemical, (S)-N-(3-(3,6-Dibromo-9H-carbazol-9-yl)-2-fluoropropyl)-6-methoxypyridin-2-amine [(−)-P7C3-S243], with Improved Druglike Properties. Journal of Medicinal Chemistry, 61(19), 8697-8712. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis and Applications of 3,6-Dibromocarbazole in Modern Chemistry. Retrieved from [Link]

• Reddit. (2016). Can not get the selectivity of a aromatic bromination to behave, also low yielding. Am I just hosed here? Retrieved from [Link]

• ResearchGate. (n.d.). Plausible mechanism for synthesis of tert‐butyl 2‐hydroxy‐9H‐carbazole‐9‐carboxylate derivatives. Retrieved from [Link]

• Gruzdev, M. S., et al. (2015). Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives. Russian Journal of General Chemistry, 85(6), 1430-1437. Retrieved from [Link]

• Akpa, O. M., et al. (2021). Synthesis, Anti-Cancer and Anti-Migratory Evaluation of 3,6-Dibromocarbazole and 5-Bromoindole Derivatives. Molecules, 26(17), 5198. Retrieved from [Link]

• CN105523990A. (2016). Preparation method of high-purity 3,6-dibromo-carbazole. Google Patents.

• Rebandel, H., et al. (2022). Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Organic Solvents. Molecules, 27(19), 6649. Retrieved from [Link]

• ResearchGate. (n.d.). New Synthesis Method of N-Alkylation of Carbazole Under Microwave Irradiation in Dry Media. Retrieved from [Link]

• Duan, X. M., et al. (2006). 3,6-Dibromo-9-hexyl-9H-carbazole. ResearchGate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Harnessing the Power of Carbazole Derivatives: A Focus on 3,6-Dibromocarbazole. Retrieved from [Link]

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• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 8. 3,6-Dibromo-9-butyl-9H-carbazole synthesis - chemicalbook [chemicalbook.com]
• 9. Synthesis, Anti-Cancer and Anti-Migratory Evaluation of 3,6-Dibromocarbazole and 5-Bromoindole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of a Neuroprotective Chemical, (S)-N-(3-(3,6-Dibromo-9H-carbazol-9-yl)-2-fluoropropyl)-6-methoxypyridin-2-amine [(−)-P7C3-S243], with Improved Druglike Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CN105523990A - Preparation method of high-purity 3,6-dibromo-carbazole - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude 3,6-Dibromo-9-butyl-9H-carbazole

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of crude 3,6-dibromo-9-butyl-9H-carbazole. The information is presented in a practical, question-and-answer format to facilitate troubleshooting and enhance experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 3,6-dibromo-9-butyl-9H-carbazole?

A1: The most common synthesis of 3,6-dibromo-9-butyl-9H-carbazole involves the N-alkylation of 3,6-dibromocarbazole with a butyl halide (e.g., 1-bromobutane or 1-iodobutane) in the presence of a base.[1][2] Therefore, the primary impurities are typically:

• Unreacted 3,6-dibromocarbazole: This starting material may persist if the reaction has not gone to completion.

• Excess Alkylating Agent: Residual 1-bromobutane or 1-iodobutane may be present.

• Monobrominated Carbazole Species: If the initial bromination of carbazole was incomplete, monobrominated carbazole precursors might be carried through the alkylation step.

• Over-brominated Carbazole Species: Tetrabrominated carbazoles can form if the initial bromination is not well-controlled.[3]

• Side-reaction Products: Depending on the reaction conditions, other minor impurities may form.

Q2: My crude product is a viscous solid or oil. Is this normal?

A2: Yes, it is not uncommon for crude 3,6-dibromo-9-butyl-9H-carbazole to be isolated as a viscous solid or oil, especially if residual solvents or low-melting impurities are present.[1] Purification via recrystallization or column chromatography will typically yield a solid product.

Q3: What are the general handling and storage recommendations for this compound?

A3: 3,6-dibromo-9-butyl-9H-carbazole is a stable organic compound. It should be stored in a tightly sealed container in a cool, dry place, away from direct sunlight. As with all chemicals, appropriate personal protective equipment (PPE), such as gloves, safety glasses, and a lab coat, should be worn during handling.

Purification Workflow Overview

The general workflow for the purification of crude 3,6-dibromo-9-butyl-9H-carbazole involves an initial assessment of purity, followed by one or more purification steps. The choice of method depends on the nature and quantity of the impurities.

Sources

• 1. chem.rochester.edu [chem.rochester.edu]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Suzuki Coupling of 3,6-dibromo-9-butyl-9H-carbazole

Welcome to the Technical Support Center for challenges in the Suzuki coupling of 3,6-dibromo-9-butyl-9H-carbazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific cross-coupling reaction. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you achieve optimal results in your synthesis.

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds with high efficiency and functional group tolerance.[1][2][3] However, the successful application of this reaction to specific substrates like 3,6-dibromo-9-butyl-9H-carbazole, a key building block for advanced optoelectronic materials and pharmaceuticals, presents a unique set of challenges.[4][5] These can range from low reactivity and catalyst deactivation to competing side reactions. This guide provides a structured approach to identifying and resolving these common issues.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing potential causes and actionable solutions.

Issue 1: Low or No Yield of the Desired Coupled Product

Question: I am not observing any significant formation of my desired product. What are the likely causes and how can I fix this?

Answer: A low or negligible yield in the Suzuki coupling of 3,6-dibromo-9-butyl-9H-carbazole can stem from several factors, primarily related to the reactivity of the starting material and the integrity of the catalytic system.

Potential Causes & Solutions:

• Insufficient Catalyst Activity: The C-Br bonds in 3,6-dibromocarbazole can be less reactive than C-I bonds, requiring a more active catalyst system for efficient oxidative addition, which is often the rate-determining step.[3][6]

  • Solution: Screen a panel of palladium catalysts and ligands. For electron-rich aryl bromides like this carbazole derivative, sterically bulky and electron-rich phosphine ligands such as SPhos or XPhos, in combination with a palladium source like Pd₂(dba)₃, can be highly effective.[7] Pd(dppf)Cl₂ is also a robust choice.[7] While Pd(PPh₃)₄ is a common starting point, it may not be active enough for this substrate.[7]

• Presence of Oxygen: Oxygen can lead to the oxidative degradation of the phosphine ligands and the formation of inactive palladium species, effectively killing the catalyst.[7][8][9] It can also promote the undesirable homocoupling of the boronic acid.[7][8]

  • Solution: Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen).[10] All solvents and reagents should be thoroughly degassed prior to use. A common method is to bubble an inert gas through the solvent for 20-30 minutes or to use several freeze-pump-thaw cycles.[9]

• Inappropriate Base or Solvent: The choice of base and solvent is crucial for activating the boronic acid and ensuring all components remain in solution.[7][11][12][13]

  • Solution: A common and effective solvent system is a mixture of an organic solvent (like toluene, dioxane, or THF) and an aqueous solution of the base.[4] For the base, inorganic options like K₂CO₃, K₃PO₄, or Cs₂CO₃ are frequently used.[7][14][15] K₃PO₄ is often a good choice for challenging couplings.[7] The solubility of the base is a key factor to consider.[7]

• Poor Quality of Reagents: Impurities in the starting materials or solvents can act as catalyst poisons.[10][12]

  • Solution: Use high-purity 3,6-dibromo-9-butyl-9H-carbazole and boronic acid/ester. Ensure solvents are anhydrous and free of peroxides, which can be tested for and removed if necessary.[9]

Issue 2: Incomplete Conversion - Predominantly Mono-substitution

Question: My reaction stops after the first coupling, yielding mainly the 3-bromo-6-aryl-9-butyl-9H-carbazole. How can I drive the reaction to di-substitution?

Answer: Achieving selective di-substitution on a dibrominated substrate can be challenging.[10] The electronic properties of the molecule change after the first substitution, which can affect the reactivity of the second bromine atom.

Potential Causes & Solutions:

• Insufficient Stoichiometry: Not enough of the coupling partner or base will naturally limit the reaction to mono-substitution.

  • Solution: To favor di-substitution, use a slight excess of the boronic acid (e.g., 2.2-2.5 equivalents) and the base (at least 2 equivalents per bromine).[10]

• Reaction Time and Temperature: The second coupling step may require more forcing conditions than the first.

  • Solution: Increase the reaction temperature and/or extend the reaction time.[10] Monitor the reaction progress by TLC or LC-MS to determine the optimal endpoint.

• Catalyst Deactivation: The catalyst may lose its activity before the second coupling can occur, especially with longer reaction times at elevated temperatures.

  • Solution: A more robust catalyst system may be required. Consider using N-heterocyclic carbene (NHC) ligands, which are known for their thermal stability.[7] Alternatively, a second addition of the catalyst partway through the reaction could be beneficial.

Issue 3: Significant Homocoupling of Boronic Acid

Question: I am observing a significant amount of the boronic acid homocoupling byproduct (a biaryl derived from my boronic acid). What causes this and how can I minimize it?

Answer: Homocoupling is a common side reaction in Suzuki couplings, and it is often exacerbated by the presence of oxygen.[7][8]

Potential Causes & Solutions:

• Oxygen in the Reaction Mixture: As mentioned, oxygen promotes the homocoupling of boronic acids.[7][8]

  • Solution: Rigorous degassing of the reaction mixture and maintaining a positive pressure of an inert gas are critical.[7]

• Decomposition of Boronic Acid: Boronic acids can be prone to protodeboronation, especially at high temperatures, which can lead to side reactions.[7]

  • Solution: Use high-purity boronic acid. Consider using a more stable boronic ester, such as a pinacol ester, which can be less susceptible to decomposition and homocoupling.[7]

• Catalyst System: Some palladium catalysts may have a higher propensity for promoting homocoupling.

  • Solution: Adding a small amount of an additional phosphine ligand can sometimes suppress homocoupling by stabilizing the active Pd(0) species.[9][16]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting common issues in the Suzuki coupling of 3,6-dibromo-9-butyl-9H-carbazole.

Sources

• 1. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 2. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 12. arodes.hes-so.ch [arodes.hes-so.ch]
• 13. Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]

overcoming solubility issues of 3,6-dibromo-9-butyl-9H-carbazole

Technical Support Center: 3,6-dibromo-9-butyl-9H-carbazole

Introduction

3,6-dibromo-9-butyl-9H-carbazole is a key building block in the synthesis of organic electronic materials, including polymers and small molecules for OLEDs and organic photovoltaics.[1] Its rigid carbazole core provides desirable electronic properties, while the bromo-substituents offer reactive sites for cross-coupling reactions. However, the planar structure and halogenation contribute to strong intermolecular interactions, often leading to poor solubility in common organic solvents, a significant hurdle in synthesis, purification, and device fabrication.[2]

This guide provides a comprehensive, question-and-answer-based approach to systematically address and overcome the solubility challenges associated with this compound.

Frequently Asked Questions (FAQs) & Quick Troubleshooting

Q1: My 3,6-dibromo-9-butyl-9H-carbazole won't dissolve in my reaction solvent. What's the first thing I should try?

A1: Start with gentle heating and agitation. Many solubility issues are kinetically limited. Place your flask in a heated oil bath and slowly raise the temperature (e.g., to 40-60 °C) while stirring vigorously. If the compound is intended for a reaction, ensure the temperature is compatible with your reaction conditions. For purification, this is often the first step in recrystallization.[3]

Q2: Heating isn't enough. What is the next logical step?

A2: Your next step is to consider a stronger solvent or a co-solvent system. Halogenated aromatic compounds often dissolve better in chlorinated solvents or aromatic hydrocarbons.[3][4] Good starting points are chloroform, dichloromethane (DCM), toluene, or chlorobenzene. If these fail, a co-solvent system, such as a mixture of chloroform and ethanol, can be effective.[5] Co-solvents work by disrupting the solute's crystal lattice energy and modifying the overall polarity of the solvent environment.[6][7]

Q3: I've tried several solvents and co-solvents with heating, but I still have suspended particles. What now?

A3: At this point, applying mechanical energy via sonication is recommended. An ultrasonic bath can break down aggregates and increase the surface area of the solid, significantly speeding up dissolution by disrupting intermolecular forces.[8] Use this method in conjunction with an appropriate solvent and gentle heating for maximum effect.

Q4: Can the purity of my material affect its solubility?

A4: Absolutely. Impurities, such as unreacted starting materials or inorganic salts from a previous step, can dramatically decrease solubility. Residual bromine from the synthesis can also interfere.[3] If you suspect impurities, attempt to wash the crude material with a solvent in which your desired compound is known to be insoluble (but the impurities are soluble), such as cold methanol or hexane, before attempting the main dissolution.

Q5: I need to dissolve the compound for NMR analysis. Which deuterated solvents are most effective?

A5: Chloroform-d (CDCl₃) is typically the first choice for halogenated carbazoles. If solubility is poor, consider using more powerful deuterated solvents like DMSO-d₆ or DMF-d₇. A synthesis protocol for 3,6-dibromo-9-butyl-9H-carbazole notes the use of DMF as a reaction solvent, suggesting its deuterated form would be effective for analysis.[9]

In-Depth Troubleshooting & Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol outlines a methodical approach to finding a suitable solvent system.

• Preparation : Place a small, accurately weighed amount (e.g., 2-5 mg) of 3,6-dibromo-9-butyl-9H-carbazole into several small vials.

• Solvent Addition : To each vial, add a measured volume (e.g., 0.5 mL) of a different test solvent. Start with common laboratory solvents (see Table 1).

• Initial Observation : Agitate at room temperature for 5-10 minutes. Record visual observations (e.g., "insoluble," "partially soluble," "fully dissolved").

• Heating : For vials where the compound is not fully dissolved, gently heat to 50 °C while stirring. Record any changes.

• Sonication : If solids persist after heating, place the vial in an ultrasonic bath for 15-20 minutes. Record the outcome.

• Analysis : Based on your observations, select the solvent or solvent system that provides the best solubility under the mildest conditions.

Protocol 2: Implementing a Co-Solvent System

This technique is highly effective when a single solvent is inadequate.[10][11]

• Primary Dissolution Attempt : Suspend the compound in a primary solvent where it is sparingly soluble (e.g., ethanol).

• Co-solvent Addition : While vigorously stirring, add a "good" solvent (e.g., chloroform, DCM, or THF) dropwise.[5][8]

• Observation : Continue adding the co-solvent until the solution becomes clear.

• Record Ratio : Note the final volume ratio of the two solvents. This ratio is critical for reproducibility in larger-scale reactions or purifications.

Data Summary: Solvent Suitability

The following table summarizes common solvents and their expected efficacy for dissolving 3,6-dibromo-9-butyl-9H-carbazole, based on the properties of similar halogenated aromatic compounds.

Solvent	Class	Polarity	Expected Solubility	Notes
Chloroform (CHCl₃)	Halogenated	Low	Good to Excellent	Often a primary choice. Used for dissolving similar derivatives.[5]
Dichloromethane (DCM)	Halogenated	Low	Good	Effective, but its lower boiling point may be a factor.[4]
Toluene	Aromatic	Non-polar	Good	Effective, especially at elevated temperatures.[3]
Tetrahydrofuran (THF)	Ether	Polar Aprotic	Moderate to Good	Can be effective, particularly for reactions.[2]
N,N-Dimethylformamide (DMF)	Amide	Polar Aprotic	Good to Excellent	A strong solvent, used in the synthesis of this compound.[9]
Ethanol	Alcohol	Polar Protic	Poor to Sparingly	More effective when hot or as part of a co-solvent system.[3][5]
Hexane	Aliphatic	Non-polar	Poor	Generally used as an anti-solvent for precipitation/recrystallization.[3]
Methanol	Alcohol	Polar Protic	Poor	Useful for washing crude material to remove impurities.[2]

Visual Troubleshooting Workflow

The following diagram outlines a decision-making process for addressing solubility issues with 3,6-dibromo-9-butyl-9H-carbazole.

Sources

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP0913381B1 - Method for purifying a bromine compound - Google Patents [patents.google.com]
• 5. 3,6-Dibromo-9-(4-tert-butyl­benz­yl)-9H-carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cosolvent - Wikipedia [en.wikipedia.org]
• 7. grokipedia.com [grokipedia.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 3,6-Dibromo-9-butyl-9H-carbazole synthesis - chemicalbook [chemicalbook.com]
• 10. Co-solvent: Significance and symbolism [wisdomlib.org]
• 11. Co-solvency: Significance and symbolism [wisdomlib.org]

Technical Support Center: Optimizing Reaction Conditions for N-Alkylation of 3,6-Dibromocarbazole

As a key intermediate in the synthesis of materials for organic electronics and pharmacologically active compounds, the successful N-alkylation of 3,6-dibromocarbazole is a critical step for many researchers.[1][2] This guide provides field-proven insights, troubleshooting solutions, and detailed protocols to help you navigate the common challenges associated with this transformation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the N-alkylation of 3,6-dibromocarbazole.

Q1: What is the fundamental principle behind the N-alkylation of 3,6-dibromocarbazole? A: The reaction is a nucleophilic substitution (typically SN2). The nitrogen atom of the carbazole ring is weakly acidic (pKa ≈ 17), requiring a base to deprotonate it and form the highly nucleophilic carbazolide anion.[3] This anion then attacks the electrophilic carbon of an alkylating agent (e.g., an alkyl halide), displacing the leaving group and forming the N-C bond.

Q2: How do I choose the right base for the reaction? A: The choice of base is critical and depends on the reactivity of your alkylating agent and desired reaction kinetics.

• Mild Bases (e.g., K₂CO₃, Cs₂CO₃): These are often sufficient for reactive alkylating agents like primary alkyl iodides or benzyl bromides. They are easier and safer to handle.[4]

• Strong Bases (e.g., NaOH, KOH): These are effective and commonly used. They can be used as powders or in concentrated aqueous solutions, often in conjunction with a phase-transfer catalyst.[5][6]

• Very Strong Bases (e.g., NaH, KHMDS, t-BuOK): These are necessary for less reactive alkylating agents (e.g., secondary halides or those with steric hindrance). They ensure rapid and irreversible deprotonation of the carbazole.[7] Extreme caution is required as they are highly reactive and water-sensitive.

Q3: Which solvent is best for my reaction? A: The ideal solvent should dissolve the 3,6-dibromocarbazole and be compatible with the chosen base.

• Polar Aprotic Solvents (DMF, DMSO): Excellent choices for dissolving the carbazole salt and promoting SN2 reactions. They are often used with carbonate bases or NaOH.[4][8]

• Acetone: A common solvent, particularly with potassium carbonate. Its lower boiling point allows for milder reflux conditions.[5] However, solubility of the carbazole salt can be limited.[9]

• Tetrahydrofuran (THF): Primarily used with strong, non-nucleophilic bases like NaH. It is crucial to use anhydrous THF to prevent quenching the base.[7][10]

Q4: My alkylating agent is a bromide. Should I convert it to an iodide? A: While not always necessary, converting an alkyl bromide to an iodide in situ by adding a catalytic amount of sodium iodide or potassium iodide (Finkelstein reaction) can significantly accelerate the reaction. Iodide is a better leaving group than bromide, increasing the rate of the SN2 substitution.[9]

Part 2: Troubleshooting Guide

This guide provides solutions to specific issues encountered during the N-alkylation experiment.

Issue 1: Low to No Product Formation

Question: I am running the reaction, but TLC/LC-MS analysis shows only starting material. What are the likely causes and how can I fix this?

Answer: This is a common issue that typically points to a problem with the initial deprotonation step or overall reaction conditions. A systematic approach is key.

• Potential Cause 1: Inadequate Deprotonation. The carbazole N-H is not being sufficiently deprotonated to form the nucleophilic anion.

  • Solution A - Base Strength: Your base may be too weak for the reaction conditions. If using K₂CO₃ with a less reactive alkyl halide, consider switching to a stronger base like NaOH, or even NaH for challenging substrates.[3][7]

  • Solution B - Base Quality & Water Contamination: Carbonate and hydroxide bases can absorb atmospheric moisture, reducing their efficacy. Stronger bases like NaH will be quenched by water. Ensure your base is finely powdered and dry (you can dry K₂CO₃ in an oven).[7] Always use anhydrous solvents, especially when working with NaH or other hydride bases.[7]

• Potential Cause 2: Insufficient Temperature or Reaction Time. SN2 reactions are sensitive to temperature.

  • Solution: Most N-alkylations of carbazole require heating. A common starting point is 80 °C or refluxing in the chosen solvent.[4] If the reaction is sluggish at a lower temperature, cautiously increase it and monitor the progress by TLC. Be aware that excessively high temperatures can promote side reactions.[11]

• Potential Cause 3: Poor Solubility. If the reagents, particularly the carbazolide salt, are not soluble in the reaction solvent, the reaction rate will be extremely slow.

  • Solution: Switch to a more polar solvent like DMF or DMSO, which are excellent for dissolving salts.[8][9] Alternatively, if using a biphasic system (e.g., solid K₂CO₃ in acetone), add a phase-transfer catalyst.

• Pro-Tip: Use a Phase-Transfer Catalyst (PTC).

  • For reactions using solid inorganic bases (K₂CO₃, NaOH) in organic solvents, adding a catalyst like tetrabutylammonium bromide (TBAB) or 18-crown-6 can dramatically improve yields. The PTC transports the deprotonated carbazolide anion from the solid surface or aqueous phase into the organic phase where the alkylating agent resides, accelerating the reaction.[7][12]

Troubleshooting Workflow: Low Yield

Caption: Decision tree for troubleshooting low product yield.

Issue 2: Reaction is Slow or Stalls

Question: My reaction starts but appears to stop before all the starting material is consumed, even after prolonged heating. What's happening?

Answer: A stalled reaction can be frustrating. This often points to reagent degradation, catalyst poisoning, or an equilibrium issue.

• Potential Cause 1: Leaving Group Poisoning (in PTC). When using a phase-transfer catalyst, the generated leaving group (e.g., Br⁻ or I⁻) competes with the carbazolide anion for pairing with the catalyst cation. Highly polarizable anions like iodide and tosylate can "poison" the catalyst by forming a tight, unreactive ion pair in the organic phase, preventing it from shuttling more nucleophile.[12]

  • Solution: If using a tosylate or iodide, you may need a higher catalyst loading. Alternatively, using a bromide or mesylate as the leaving group can mitigate this issue as they are less likely to poison the catalyst.[12]

• Potential Cause 2: Alkylating Agent Degradation. Under strongly basic conditions and high temperatures, some alkylating agents can undergo elimination reactions (E2) or other decomposition pathways.

  • Solution: Add the alkylating agent slowly to the heated mixture of carbazole and base to maintain a low instantaneous concentration. If elimination is a concern (especially with secondary halides), try running the reaction at the lowest effective temperature.

• Pro-Tip: Consider Microwave Synthesis.

  • Microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes by efficiently heating the polar reagents. This can often drive sluggish reactions to completion before significant reagent degradation occurs.[13][14]

Issue 3: Difficulty with Product Purification

Question: I've formed my product, but I'm having trouble separating it from the unreacted 3,6-dibromocarbazole. How can I improve purification?

Answer: The starting material and the N-alkylated product often have similar polarities, which can make chromatographic separation challenging.

• Solution 1: Optimize the Reaction. The best purification strategy is to drive the reaction to full conversion. Use the troubleshooting steps above to ensure all the starting material is consumed. This simplifies the workup immensely.

• Solution 2: Recrystallization. If the product is a solid, recrystallization is often more effective than chromatography for removing small amounts of starting material. Experiment with different solvents (e.g., ethanol, ethyl acetate, chloroform, or mixtures with hexanes) to find a system where the product has high solubility at high temperature and low solubility at room temperature, while the starting material remains soluble.[8]

• Solution 3: Chromatographic Optimization. If column chromatography is necessary, use a shallow solvent gradient to improve separation. A non-polar solvent system like Hexane/Dichloromethane or Hexane/Toluene may provide better resolution than the more common Hexane/Ethyl Acetate system for these types of compounds.

Part 3: Key Parameter Optimization Tables

The following tables summarize key reagents and conditions to guide your experimental design.

Table 1: Common Bases for N-Alkylation

Base	Strength	Typical Solvents	Key Considerations
K₂CO₃	Mild	DMF, Acetone	Safe and easy to handle. May require PTC or higher temperatures.[4]
NaOH / KOH	Strong	DMSO, THF, Acetone	Effective and inexpensive. Often used with a PTC.[5][6]
NaH	Very Strong	Anhydrous THF, DMF	For unreactive alkyl halides. Reacts violently with water.[7]

| t-BuOK | Very Strong | Anhydrous THF, Dioxane | Strong, non-nucleophilic base. Useful for sterically hindered cases.[7] |

Table 2: Common Solvents for N-Alkylation

Solvent	Boiling Point	Polarity	Notes
Acetone	56 °C	Polar Aprotic	Good for mild conditions; limited solubility for some salts.[5]
THF	66 °C	Moderately Polar	Must be anhydrous when used with strong bases like NaH.[7]
DMF	153 °C	Polar Aprotic	Excellent solvent for many reagents; higher boiling point.[8]

| DMSO | 189 °C | Polar Aprotic | High boiling point, excellent solvent; can be difficult to remove.[6] |

Part 4: Experimental Protocols & Visual Guides

General Reaction Mechanism

The reaction proceeds via a standard SN2 mechanism.

Caption: General SN2 mechanism for N-alkylation of carbazole.

Protocol 1: N-Alkylation using K₂CO₃ in DMF

This protocol is a robust starting point for reactive primary alkyl halides.[4]

• Reagent Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3,6-dibromocarbazole (1.0 eq.), potassium carbonate (K₂CO₃, 2.0-3.0 eq., finely powdered), and dimethylformamide (DMF, approx. 0.2-0.5 M).

• Reaction Initiation: Begin stirring the suspension. Add the alkyl halide (1.1-1.5 eq.) to the mixture.

• Heating: Heat the reaction mixture to 80-100 °C.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate eluent). The reaction is complete when the starting carbazole spot is no longer visible. This may take 2-24 hours.

• Workup: Once complete, cool the reaction mixture to room temperature. Pour the mixture slowly into a beaker of cold water while stirring. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with water to remove DMF and inorganic salts.

• Purification: Dry the crude product. Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography.[8]

Protocol 2: N-Alkylation using NaH in THF

This protocol is suitable for less reactive alkylating agents. (Caution: NaH is highly flammable and reacts violently with water. Handle only under an inert atmosphere).

• Inert Atmosphere: Flame-dry a round-bottom flask under vacuum and backfill with an inert gas (Argon or Nitrogen).

• Reagent Setup: Add anhydrous THF to the flask via syringe, followed by 3,6-dibromocarbazole (1.0 eq.).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes. Hydrogen gas evolution should be observed.

• Alkylation: Add the alkylating agent (1.1 eq.) dropwise via syringe.

• Heating: Heat the reaction to reflux and monitor by TLC.

• Workup: After the reaction is complete, cool to 0 °C. Cautiously quench the excess NaH by slowly adding isopropanol, followed by water.

• Isolation & Purification: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by column chromatography.

General Experimental Workflow

Sources

• 1. CN105523990A - Preparation method of high-purity 3,6-dibromo-carbazole - Google Patents [patents.google.com]
• 2. 3,6-Dibromo-9-(4-tert-butyl­benz­yl)-9H-carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

preventing side reactions in the synthesis of 3,6-dibromo-9-butyl-9H-carbazole

Welcome to the dedicated technical support resource for the synthesis of 3,6-dibromo-9-butyl-9H-carbazole. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the common challenges associated with this multi-step synthesis. Our focus is on not just what to do, but why you're doing it, ensuring a deeper understanding of the reaction mechanisms and promoting a proactive approach to problem-solving in your laboratory.

I. Navigating the Synthesis: An Overview

The synthesis of 3,6-dibromo-9-butyl-9H-carbazole is typically a two-step process:

• Electrophilic Bromination: The selective dibromination of the carbazole core at the 3 and 6 positions.

• N-Alkylation: The subsequent attachment of the butyl group to the nitrogen atom of the dibrominated carbazole.

This guide is structured to address potential issues in each of these critical stages.

II. Step 1: Electrophilic Bromination of Carbazole

The primary challenge in this step is achieving selective dibromination while minimizing the formation of polybrominated and monobrominated species.

Frequently Asked Questions (FAQs) - Bromination

Q1: What are the most common side reactions during the bromination of carbazole?

A1: The most prevalent side reaction is over-bromination , leading to the formation of tri- and even tetra-brominated carbazoles. Conversely, incomplete reaction can leave unreacted starting material or the intermediate, 3-bromo-9H-carbazole.[1] The similar polarity of these byproducts can complicate purification.[1]

Q2: Which brominating agent is recommended for this synthesis?

A2: N-Bromosuccinimide (NBS) is a widely used and often preferred reagent for the bromination of carbazoles due to its ease of handling and generally good regioselectivity for the 3 and 6 positions.[2] An alternative is dibromodimethylhydantoin, which can also provide high-purity 3,6-dibromocarbazole under mild conditions.[3]

Q3: How can I monitor the progress of the bromination reaction?

A3: Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) are essential for monitoring the reaction's progress. This allows you to track the consumption of the starting material and the formation of the desired product and any byproducts, helping you determine the optimal reaction time.[1]

Troubleshooting Guide - Bromination

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of 3,6-dibromo-9H-carbazole	Incomplete reaction due to insufficient brominating agent or reaction time.	Use a slight excess (around 2.1 equivalents) of the brominating agent.[2] Monitor the reaction by TLC or HPLC and extend the reaction time if the starting material or monobrominated intermediate persists.
Decomposition of the brominating agent.	Use freshly opened or purified N-bromosuccinimide.
Formation of polybrominated byproducts	Excess of brominating agent.	Carefully control the stoichiometry of the brominating agent. For dibromination, aim for approximately 2.1 equivalents.
High reaction temperature.	Run the reaction at a lower temperature (e.g., 0 °C to room temperature) to improve selectivity.[1]
Presence of monobrominated carbazole in the final product	Insufficient brominating agent or short reaction time.	Ensure at least 2.0 equivalents of the brominating agent are used and allow the reaction to proceed to completion as monitored by TLC or HPLC.
Difficulty in product purification	Similar polarity of the desired product and byproducts.	Recrystallization is often the most effective method for purifying brominated carbazoles.[1] Experiment with different solvent systems such as ethanol, or mixtures of ethyl acetate and hexane. If recrystallization is insufficient, column chromatography on silica gel can be employed with a carefully selected eluent system.

Experimental Protocol: Synthesis of 3,6-dibromo-9H-carbazole

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

• Dissolution: Dissolve 1.0 equivalent of 9H-carbazole in a suitable solvent such as DMF in a round-bottom flask.[2]

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Brominating Agent: Slowly add a solution of 2.1 equivalents of N-bromosuccinimide (NBS) in DMF to the cooled carbazole solution.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.[2]

• Monitoring: Monitor the reaction progress by TLC or HPLC.

• Work-up: Once the reaction is complete, pour the reaction mixture into water to precipitate the product.[2]

• Isolation: Collect the precipitate by filtration and wash with water.

• Purification: Dry the crude product and purify by recrystallization from a suitable solvent (e.g., ethanol).

III. Step 2: N-Alkylation of 3,6-dibromo-9H-carbazole

The key to a successful N-alkylation is the complete deprotonation of the carbazole nitrogen to form the nucleophilic carbazolide anion, followed by its reaction with a suitable butylating agent.

Frequently Asked Questions (FAQs) - N-Alkylation

Q1: What are the common side reactions during the N-butylation of 3,6-dibromo-9H-carbazole?

A1: The most common side reaction is the E2 elimination of the alkyl halide, particularly if using secondary or tertiary alkyl halides.[4] This results in the formation of an alkene (in this case, butene) instead of the desired N-alkylated product. Using a primary alkyl halide like 1-bromobutane or 1-iodobutane significantly minimizes this side reaction.[4] Incomplete deprotonation of the carbazole can also lead to a low yield.

Q2: What is the best choice of base for this reaction?

A2: A strong base is required to deprotonate the carbazole nitrogen. Sodium hydride (NaH) is a common and effective choice.[5] Other bases like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) can also be used, sometimes in the presence of a phase-transfer catalyst.[6][7]

Q3: Which solvent is most suitable for the N-alkylation?

A3: Polar aprotic solvents like N,N-dimethylformamide (DMF) are commonly used as they effectively dissolve the carbazole and the base, facilitating the reaction.[5]

Troubleshooting Guide - N-Alkylation

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no product formation	Incomplete deprotonation of the carbazole nitrogen.	Ensure the use of a sufficiently strong and dry base like NaH. Allow adequate time for the deprotonation to occur before adding the alkylating agent.
Inactive alkylating agent.	Use a fresh, high-purity alkylating agent (e.g., 1-iodobutane or 1-bromobutane). 1-iodobutane is generally more reactive than 1-bromobutane.[5]
Low reaction temperature or insufficient reaction time.	The reaction may require heating. Monitor the progress by TLC and adjust the temperature and time accordingly.
Formation of an alkene byproduct	Competing E2 elimination reaction.	Ensure you are using a primary alkyl halide (1-bromobutane or 1-iodobutane). Avoid secondary or tertiary butyl halides.[4] Lowering the reaction temperature can also favor the desired SN2 reaction over elimination.[4]
Unreacted 3,6-dibromo-9H-carbazole remains	Insufficient base or alkylating agent.	Use a slight excess of both the base and the alkylating agent.
Poor solubility of reactants.	Ensure the chosen solvent (e.g., DMF) is anhydrous and can effectively dissolve the reactants.

Experimental Protocol: Synthesis of 3,6-dibromo-9-butyl-9H-carbazole

This protocol is a general guideline and may require optimization.

• Preparation: To a solution of 3,6-dibromo-9H-carbazole (1.0 eq) in anhydrous DMF, add sodium hydride (NaH, ~1.2 eq) portion-wise at 0 °C under an inert atmosphere.

• Deprotonation: Stir the mixture at room temperature for 30-60 minutes, or until the evolution of hydrogen gas ceases.

• Addition of Alkylating Agent: Add 1-iodobutane or 1-bromobutane (~1.1 eq) dropwise to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating.[5]

• Monitoring: Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Work-up: Carefully quench the reaction with water. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

IV. Visualizing the Process

Workflow for the Synthesis of 3,6-dibromo-9-butyl-9H-carbazole

Caption: Synthetic route to 3,6-dibromo-9-butyl-9H-carbazole.

Troubleshooting Logic for N-Alkylation

Caption: Troubleshooting common issues in N-alkylation.

V. References

• 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. MDPI. [Link]

• Williamson's ether synthesis. Reddit. [Link]

• 9H-Carbazole, 9-ethyl-3,6-dimethyl. Organic Syntheses Procedure. [Link]

• Preparation method of high-purity 3,6-dibromo-carbazole. Google Patents.

• Can anyone help me regarding N-alkylation of 3-bromo carbazole?? ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. CN105523990A - Preparation method of high-purity 3,6-dibromo-carbazole - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 3,6-Dibromo-9-butyl-9H-carbazole synthesis - chemicalbook [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]

degradation pathways of 3,6-dibromo-9-butyl-9H-carbazole under operating conditions

Welcome to the technical support center for 3,6-dibromo-9-butyl-9H-carbazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for experiments involving this versatile molecule. As a Senior Application Scientist, my goal is to bridge the gap between theoretical knowledge and practical application, ensuring the integrity and success of your research. This center is structured to address common challenges and frequently asked questions regarding the stability and degradation of 3,6-dibromo-9-butyl-9H-carbazole under typical operating conditions.

I. Understanding the Core Stability of 3,6-dibromo-9-butyl-9H-carbazole

3,6-dibromo-9-butyl-9H-carbazole is a key building block in the development of organic electronics and pharmaceutical intermediates.[1] Its performance and reliability are intrinsically linked to its stability under various stressors. The carbazole core is known for its high thermal stability and excellent hole-transporting capabilities.[2] However, the presence of bromine atoms and an N-alkyl chain introduces specific vulnerabilities that can lead to degradation under operational stress, such as exposure to light, heat, and electrical bias.

II. Troubleshooting Guide: Degradation Pathways and Mitigation

This section addresses specific issues you might encounter during your experiments, providing insights into the underlying causes and actionable solutions.

Question 1: I am observing a loss of performance in my organic electronic device, and I suspect material degradation. What are the likely degradation pathways for 3,6-dibromo-9-butyl-9H-carbazole under electrical bias?

Answer:

Under electrical operating conditions, such as in an Organic Light-Emitting Diode (OLED), several degradation pathways can be initiated. The primary suspects are electrochemical decomposition and exciton-induced degradation.

• Electrochemical Decomposition: The carbazole moiety is susceptible to oxidation, forming a radical cation. While the 3 and 6 positions are blocked by bromine, this radical cation can lead to dimerization at other positions, most likely the 2,7-positions, forming undesirable aggregates that can act as charge traps. Furthermore, the carbon-nitrogen (C-N) bond is a known weak point in many carbazole derivatives used in OLEDs.[3] Cleavage of this bond can lead to the formation of 3,6-dibromo-9H-carbazole and butyl radicals.

• Exciton-Induced Degradation: In OLEDs, the recombination of electrons and holes forms excitons. These high-energy species can induce bond cleavage, particularly the weaker C-N and carbon-bromine (C-Br) bonds.[4]

Mitigation Strategies:

• Device Architecture: Incorporate charge-transporting layers that effectively confine excitons within the emissive layer, reducing exciton-induced degradation of the carbazole host.

• Operating Voltage: Operate your device at the lowest possible voltage required for the desired performance to minimize electrical stress on the material.

• Inert Atmosphere: Device fabrication and operation under a dry, inert atmosphere (e.g., nitrogen or argon) are crucial to prevent the ingress of oxygen and moisture, which can accelerate degradation.[5]

Question 2: My sample of 3,6-dibromo-9-butyl-9H-carbazole is showing signs of discoloration (yellowing) after exposure to ambient light. What is causing this, and how can I prevent it?

Answer:

The observed discoloration is likely due to photodegradation, a common issue with halogenated organic compounds.

• Photolytic C-Br Bond Cleavage: The carbon-bromine bond is susceptible to cleavage upon absorption of UV or even high-energy visible light. This homolytic cleavage generates bromine radicals and carbazole-based radicals. These highly reactive species can then participate in a cascade of secondary reactions, leading to the formation of colored impurities. Studies on polyhalogenated carbazoles have confirmed that stepwise reductive debromination is a key photodegradation mechanism.[6]

• Photo-oxidation: In the presence of atmospheric oxygen, light exposure can lead to the formation of reactive oxygen species that can attack the electron-rich carbazole ring, leading to oxidized byproducts.

Prevention and Handling Protocol:

• Storage: Always store 3,6-dibromo-9-butyl-9H-carbazole in an amber vial or a container wrapped in aluminum foil to protect it from light.

• Inert Atmosphere: For long-term storage, keep the material under an inert atmosphere (e.g., in a glovebox or a desiccator flushed with nitrogen) to minimize contact with oxygen and moisture.

• Handling: When handling the material, work in a fume hood with minimized light exposure. Use yellow or red lighting if possible, as these wavelengths are less energetic.

• Solvent Choice: When preparing solutions, use freshly distilled and degassed solvents to remove dissolved oxygen.

Question 3: During thermal annealing of my thin film, I've noticed a decrease in material purity. Is 3,6-dibromo-9-butyl-9H-carbazole susceptible to thermal degradation?

Answer:

While the carbazole core itself is quite thermally robust, the N-butyl substituent is a potential site for thermal degradation.

• Dealkylation: At elevated temperatures, the C-N bond connecting the butyl group to the carbazole nitrogen can cleave, a process known as dealkylation. This would result in the formation of 3,6-dibromo-9H-carbazole and volatile butene isomers.

• Oxidative Degradation: If the annealing is performed in the presence of oxygen, thermal oxidation can occur, leading to the formation of various oxidized carbazole species.

Recommendations for Thermal Processing:

• Thermogravimetric Analysis (TGA): Before proceeding with extensive thermal processing, it is highly recommended to perform a TGA on your sample to determine its decomposition temperature. A study on the thermal degradation of poly(vinyl chloride) in the presence of carbazole demonstrated the utility of TGA in understanding thermal stability.[7]

• Inert Atmosphere: Conduct all thermal annealing steps under a high-purity inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Temperature Control: Keep the annealing temperature well below the onset of decomposition observed in the TGA.

III. Frequently Asked Questions (FAQs)

Q1: What are the expected impurities in a freshly synthesized batch of 3,6-dibromo-9-butyl-9H-carbazole?

A1: Common impurities can arise from the starting materials or side reactions during synthesis. These may include:

• Unreacted 3,6-dibromo-9H-carbazole: Incomplete N-alkylation can leave residual starting material.

• Monobrominated species: If the initial bromination of carbazole was incomplete, you might have 3-bromo-9-butyl-9H-carbazole.

• Over-brominated species: Conversely, small amounts of tri- or tetra-brominated carbazoles could be present.

• Solvent Residues: Residual high-boiling point solvents like DMF, if used in the synthesis, might be present.[8]

Q2: What analytical techniques are best suited for assessing the purity and identifying degradation products of 3,6-dibromo-9-butyl-9H-carbazole?

A2: A combination of chromatographic and spectroscopic techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent method for quantifying the purity of the main compound and detecting non-volatile impurities and degradation products.[9]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is useful for identifying volatile degradation products, such as those resulting from dealkylation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is essential for structural confirmation of the desired product and for identifying major impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to monitor the appearance or disappearance of functional groups associated with degradation (e.g., C-Br, N-H).

Q3: How should I properly store 3,6-dibromo-9-butyl-9H-carbazole to ensure its long-term stability?

A3: For optimal long-term stability:

• Light Protection: Store in an amber, tightly sealed container.

• Inert and Dry Environment: Store in a desiccator or glovebox under an inert atmosphere (nitrogen or argon).

• Temperature: Store at a cool, stable temperature. Avoid repeated freeze-thaw cycles.

IV. Visualizing Degradation Pathways and Workflows

To provide a clearer understanding of the degradation mechanisms and analytical workflows, the following diagrams have been generated using Graphviz.

Caption: Key degradation pathways of 3,6-dibromo-9-butyl-9H-carbazole.

Caption: Recommended analytical workflow for degradation studies.

V. Experimental Protocols

Protocol 1: Accelerated Photodegradation Study

This protocol outlines a method for assessing the photostability of 3,6-dibromo-9-butyl-9H-carbazole in solution.

• Solution Preparation: Prepare a 10 µM solution of 3,6-dibromo-9-butyl-9H-carbazole in a high-purity, UV-grade solvent (e.g., acetonitrile or dichloromethane).

• Initial Analysis: Take an aliquot of the solution for initial analysis by UV-Vis spectroscopy and HPLC to establish a baseline (t=0).

• Light Exposure: Place the solution in a quartz cuvette and expose it to a controlled light source (e.g., a solar simulator or a UV lamp with a specific wavelength).

• Time-course Monitoring: At regular intervals, take aliquots of the solution and analyze them by UV-Vis spectroscopy to monitor changes in the absorption spectrum and by HPLC to quantify the remaining parent compound and the formation of degradation products.

• Data Analysis: Plot the concentration of 3,6-dibromo-9-butyl-9H-carbazole as a function of time to determine the photodegradation kinetics.

Protocol 2: Purity Determination by HPLC

This protocol provides a general method for determining the purity of a 3,6-dibromo-9-butyl-9H-carbazole sample.

• Standard Preparation: Accurately weigh and prepare a stock solution of a high-purity reference standard of 3,6-dibromo-9-butyl-9H-carbazole in a suitable solvent (e.g., acetonitrile). Prepare a series of calibration standards by serial dilution.

• Sample Preparation: Accurately weigh the sample to be tested and dissolve it in the same solvent to a known concentration.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength corresponding to a high absorbance of the compound (e.g., 295 nm).

• Analysis: Inject the calibration standards to generate a calibration curve. Inject the sample solution.

• Quantification: Determine the peak area of 3,6-dibromo-9-butyl-9H-carbazole in the sample chromatogram and calculate the purity based on the calibration curve.

VI. Quantitative Data Summary

The following table summarizes typical analytical parameters for 3,6-dibromo-9-butyl-9H-carbazole and related compounds. Note that specific values can vary depending on the experimental conditions.

Parameter	Typical Value/Range	Analytical Technique	Reference
Melting Point	108-112 °C	Differential Scanning Calorimetry (DSC)	[10]
UV-Vis Absorbance (λmax)	~295, 330, 345 nm (in solution)	UV-Vis Spectroscopy	[11]
Fluorescence Emission (λem)	~360-400 nm (in solution)	Fluorescence Spectroscopy	[11]
Electrochemical Oxidation Potential	Varies with solvent/electrolyte	Cyclic Voltammetry (CV)	[2]
Thermal Decomposition (TGA)	Onset > 300 °C (in N₂)	Thermogravimetric Analysis (TGA)	[7]

References

• Gruzdev, I., et al. (2015). Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives. Russian Journal of General Chemistry, 85(6), 1433-1439.
• Duan, X. M., et al. (2005). 3,6-Dibromo-9-hexyl-9H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 61(11), o3977-o3978.
• Chen, H., et al. (2021). The Quest for Air Stability in Organic Semiconductors.
• Josephine Novina, J., et al. (2012). 2,3,6,7-Tetrabromo-9-butyl-9H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 68(5), o1339.
• Molbank. (2024). 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. MDPI.
• Novina, J. J., et al. (2012). 2,3,6,7-Tetrabromo-9-butyl-9H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 5), o1339.
• Pharmacia. (2021). Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. Pharmacia, 68(2), 427-431.
• Asiri, A. M., Khan, S. A., & El-Hallag, I. S. (2013). Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution–deconvolution Transforms. International Journal of Electrochemical Science, 8, 8479-8492.
• O'Connor, B. T., & ZAYAS, J. (2017).
• ACS Omega. (2023).
• ResearchGate. (2008). Measurements of quantum yields of bromine atoms in the photolysis of bromoform from 266 to 324 nm. Journal of Physical Chemistry A, 112(47).
• Journal of Materials Chemistry A. (2023). Understanding charge recombination and light-induced degradation: an in-depth study of tert-butyl modified carbazole-based self-assembled monolayers for enhanced performance in organic solar cells. Royal Society of Chemistry.
• Science of The Total Environment. (2019). Photochemical degradation of polyhalogenated carbazoles in hexane by sunlight. Science of The Total Environment, 679, 215-223.
• Polymer Degradation and Stability. (1994). A study of the thermal degradation of poly(vinyl chloride) in the presence of carbazole and potassium carbazole using t.g.a./F71.

Sources

• 1. ossila.com [ossila.com]
• 2. iieta.org [iieta.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Understanding charge recombination and light-induced degradation: an in-depth study of tert-butyl modified carbazole-based self-assembled monolayers for enhanced performance in organic solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. 3,6-Dibromo-9-(4-tert-butyl­benz­yl)-9H-carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cpsm.kpi.ua [cpsm.kpi.ua]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: 3,6-dibromo-9-butyl-9H-carbazole Film Morphology

Welcome to the technical support center for researchers working with 3,6-dibromo-9-butyl-9H-carbazole. This guide is designed to provide in-depth troubleshooting assistance and practical advice for achieving high-quality thin films. As specialists in organic semiconductor materials, we understand that controlling film morphology is paramount for fabricating high-performance electronic devices. This document synthesizes field-proven insights and foundational scientific principles to help you navigate the common challenges encountered during the solution-based deposition of this material.

Troubleshooting Guide: Common Film Morphology Issues

This section addresses specific problems you may encounter during your experiments. Each issue is presented in a question-and-answer format, detailing the probable causes and providing step-by-step corrective actions.

Question 1: My spin-coated film has pinholes, "comet tails," or visible aggregates. What's causing this and how can I fix it?

Answer:

This is one of the most common issues and typically points to problems in either the solution preparation or the substrate cleanliness. Aggregates in the solution act as nucleation points for defects, while unclean substrates prevent uniform wetting.

Underlying Causality:

• Incomplete Dissolution: 3,6-dibromo-9-butyl-9H-carbazole, like many organic semiconductors, may not fully dissolve if the solvent is not ideal or if insufficient energy (stirring, time) is applied. These undissolved particles are then flung across the substrate during spin-coating, creating defects.

• Particulate Contamination: Dust or other particulates from the environment or the solution itself can cause similar defects.

• Substrate Contamination: Organic residues or microscopic dust on the substrate surface alter its surface energy, leading to poor solution wetting and the formation of pinholes as the solvent evaporates.

Corrective Action Protocol:

• Solution Preparation Refinement:

  • Ensure Complete Dissolution: Gently heat the solution (e.g., 40-50°C) on a hotplate while stirring. The butyl group on the carbazole molecule enhances solubility compared to unsubstituted carbazole, but heating can ensure all material is dissolved.[1]

  • Filter the Solution: Before use, always filter your solution through a 0.2 µm or 0.45 µm PTFE syringe filter. This is a critical step to remove any undissolved solute or extrinsic particulate matter.

• Rigorous Substrate Cleaning:

  • A pristine substrate surface is non-negotiable for achieving a high-quality film.[2] The following is a standard, validated cleaning procedure for common substrates like glass or silicon wafers.

Experimental Protocol: Standard Substrate Cleaning

• Initial Wash: Place substrates in a beaker.

• Sonication Sequence: Sequentially sonicate for 15 minutes each in:

  • Deionized (DI) Water with a laboratory detergent (e.g., Alconox).

  • DI Water (rinse).

  • Acetone.

  • Isopropanol (IPA).

• Drying: Dry the substrates under a stream of high-purity nitrogen gas.

• Surface Activation (Optional but Recommended): Immediately before use, treat the substrates with UV-Ozone for 10-15 minutes or an oxygen plasma for 2-5 minutes. This removes the final layer of organic contaminants and increases surface energy, promoting better wetting.

Question 2: The deposited film appears amorphous or has very poor crystallinity. How can I improve molecular ordering?

Answer:

Achieving good crystallinity in solution-processed organic semiconductor films is a battle against kinetics. If the solvent evaporates too quickly, the molecules are "frozen" in a disordered state. Improving crystallinity requires giving the molecules the time and energy to arrange themselves into well-ordered domains.

Underlying Causality:

• Rapid Solvent Evaporation: Low-boiling-point solvents like chloroform or dichloromethane evaporate very quickly, leaving insufficient time for molecular self-organization.

• Lack of Mobility: In the solid state, molecules lack the mobility to rearrange into a lower-energy, more crystalline state.

Corrective Action Protocol:

• Solvent Selection: Switch to a solvent with a higher boiling point to slow the drying process. This is a common strategy for controlling thin film morphology.[3]

Solvent	Boiling Point (°C)	Notes
Chloroform	61	Very fast evaporation. Prone to amorphous films.
Toluene	111	Slower evaporation. Good starting point.
Chlorobenzene	132	Commonly used for improved morphology.
o-Dichlorobenzene	180	Allows for very slow drying, promoting large crystal domains.

• Post-Deposition Annealing: Annealing is a powerful technique to provide the necessary energy for molecular rearrangement after the film has been cast.[4]

  • Thermal Annealing: Heating the film above its glass transition temperature provides the thermal energy needed for molecules to re-orient into a crystalline structure.

    • Protocol: Place the substrate on a precisely controlled hotplate in an inert environment (e.g., a nitrogen-filled glovebox). Heat to a temperature between 80°C and 150°C for 10-30 minutes. The optimal temperature and time must be determined empirically.

  • Solvent Vapor Annealing (SVA): Exposing the film to a saturated solvent vapor atmosphere effectively "plasticizes" the film, allowing for molecular mobility without high temperatures.[5][6] This can lead to highly crystalline films.

    • Protocol: Place the substrate in a sealed chamber (e.g., a petri dish or a specialized annealing chamber). In the same chamber, place a small vial containing a solvent (e.g., THF, chloroform, or the same solvent used for deposition). Leave the film exposed to the vapor for a period ranging from 30 minutes to several hours. The film morphology should be monitored periodically.

Troubleshooting Logic for Improving Crystallinity

Caption: Decision workflow for improving film crystallinity.

Question 3: My film is dewetting from the substrate, forming droplets instead of a continuous layer. Why is this happening?

Answer:

Dewetting is a classic sign of a mismatch between the surface energy of your substrate and the surface tension of your deposition solution. The solution is minimizing its energy by beading up rather than spreading out.

Underlying Causality:

• Hydrophobic/Hydrophilic Mismatch: If you are using a non-polar organic solvent (creating a low surface tension solution) on a high-energy, hydrophilic substrate (like clean SiO2 or glass), the liquid will not wet the surface effectively. Conversely, a polar solution on a hydrophobic surface will also dewet.

Corrective Action Protocol:

• Substrate Surface Modification: The most robust solution is to modify the substrate's surface energy to be more compatible with your solvent system.

  • For Non-Polar Solvents (Toluene, Xylene, etc.): You need to make the substrate surface hydrophobic.

    • HMDS Treatment: Expose the substrate to the vapor of hexamethyldisilazane (HMDS).

    • OTS Treatment: Immerse the substrate in a dilute solution (e.g., 1-5 mM) of octadecyltrichlorosilane (OTS) in an anhydrous solvent like toluene or hexane. This forms a dense, hydrophobic self-assembled monolayer (SAM).

  • For More Polar Solvents: Ensure the surface is highly hydrophilic using the UV-Ozone or O2 plasma treatment described in Question 1.

Frequently Asked Questions (FAQs)

Q1: What are the best general-purpose solvents for dissolving 3,6-dibromo-9-butyl-9H-carbazole? Common choices include chloroform, dichloromethane (DCM), tetrahydrofuran (THF), toluene, and chlorobenzene. The butyl chains significantly increase its solubility in common organic solvents compared to unsubstituted carbazole.[1] For film deposition, toluene and chlorobenzene are often preferred due to their slower evaporation rates.[3]

Q2: What is the most common method for depositing thin films of this material? Solution-based techniques are most common for carbazole derivatives.[7] Spin-coating is the most widely used laboratory method due to its simplicity and ability to produce uniform films.[8] Other methods like bar-coating, zone casting, and spray coating are also used, particularly for large-area applications.[3]

Q3: How does the 9-butyl chain influence the film morphology? The alkyl chain, in this case, a butyl group, is primarily introduced to enhance the material's solubility in organic solvents.[1] This allows for solution processing. It also influences intermolecular packing in the solid state, which can affect the final film morphology and electronic properties.

Q4: What is the primary purpose of annealing a carbazole-based film? The main goal of annealing is to increase the crystallinity and grain size within the film.[4][9][10] This is crucial because charge transport in organic semiconductors is most efficient along the π-stacking direction within crystalline domains. Larger, more ordered crystals generally lead to higher charge carrier mobility.

Q5: What techniques can I use to characterize the morphology of my film?

• Atomic Force Microscopy (AFM): Ideal for imaging the surface topography, measuring roughness, and identifying crystalline domains or defects.[11][12]

• X-Ray Diffraction (XRD): Used to determine the crystallinity, identify crystal phases, and understand molecular orientation relative to the substrate.

• Scanning Electron Microscopy (SEM): Useful for visualizing larger-scale features, cracks, or defects in the film.

General Experimental Workflow

Caption: Standard workflow for thin film fabrication and analysis.

References

• The future of solution processing toward organic semiconductor devices: a substrate and integration perspective. Journal of Materials Chemistry C (RSC Publishing).
• What kind of substrates are needed to prepare organic thin films?. ResearchGate.
• Morphology control strategies for solution-processed organic semiconductor thin films. Journal of Materials Chemistry C.
• Highly Ordered Small Molecule Organic Semiconductor Thin-Films Enabling Complex, High-Performance Multi-Junction Devices. Chemical Reviews.
• Thin Film Deposition: Carbazole Molecular Glasses Color Change. Physics Forums.
• Specific Indolo[3,2,1-jk]carbazole Conducting Thin-Film Materials Production by Selective Substitution. ResearchGate.
• Investigation of Polycarbazoles Thin Films Prepared by Electrochemical Oxidation of Synthesized Carbazole Derivatives. Frontiers in Materials.
• Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Thin Films. MDPI.
• Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Thin Films. ResearchGate.
• Fabrication of molecularly oriented organic semiconductor thin film utilizing its potential as a liquid crystal. SPIE Digital Library.
• Thin Film Deposition Techniques: A Comprehensive Review. ResearchGate.
• Effects of molecular structures and solvent properties on the self-assembly of carbazole-based conjugated dendrimers by solvent vapor annealing. ResearchGate.
• Effects of molecular structures and solvent properties on the self-assembly of carbazole-based conjugated dendrimers by solvent vapor annealing. RSC Publishing.
• Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives. ResearchGate.
• THIN FILM DEPOSITION TECHNIQUE: REVIEW. oaijse.
• Overview of thin film deposition techniques. Semantic Scholar.
• Thin Film Deposition and Characterization Techniques. Open Access Pub.
• Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Organic Solvents. MDPI.
• The Influence of Annealing and Film Thickness on the Specific Properties of Co40Fe40Y20 Films. PMC - NIH.
• (PDF) Annealing effect on Cu2S thin films prepared by chemical bath deposition. ResearchGate.

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• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Morphology control strategies for solution-processed organic semiconductor thin films - Energy & Environmental Science (RSC Publishing) DOI:10.1039/C4EE00688G [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Effects of molecular structures and solvent properties on the self-assembly of carbazole-based conjugated dendrimers by solvent vapor annealing - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. The future of solution processing toward organic semiconductor devices: a substrate and integration perspective - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. spiedigitallibrary.org [spiedigitallibrary.org]
• 9. The Influence of Annealing and Film Thickness on the Specific Properties of Co40Fe40Y20 Films - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

catalyst selection for cross-coupling reactions of 3,6-dibromo-9-butyl-9H-carbazole

An In-Depth Guide to Catalyst Selection for Cross-Coupling Reactions of 3,6-Dibromo-9-butyl-9H-carbazole

Introduction: The Versatile Building Block

3,6-Dibromo-9-butyl-9H-carbazole is a critical precursor in the synthesis of advanced materials and pharmaceutical compounds. Its rigid, electron-rich carbazole core, combined with two reactive bromine sites, makes it an ideal scaffold for building complex molecular architectures through palladium-catalyzed cross-coupling reactions. These reactions, including the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, are fundamental tools for forming new carbon-carbon and carbon-heteroatom bonds.

However, the successful functionalization of this substrate is not trivial. Researchers often face challenges ranging from low reactivity and catalyst deactivation to difficulties in achieving selective mono- or di-substitution. This guide, structured as a technical support center, provides field-proven insights and troubleshooting strategies to navigate these complexities.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: General Principles & Initial Troubleshooting

Question: My cross-coupling reaction with 3,6-dibromo-9-butyl-9H-carbazole is failing completely (no product, only starting material). Where do I begin troubleshooting?

Answer: A complete reaction failure typically points to a fundamental issue with one of the core components of the catalytic cycle. Before diving into specific reaction parameters, verify the integrity of your setup and reagents.

A logical troubleshooting workflow starts with the most common and critical parameters.

Caption: Initial troubleshooting workflow for a failed cross-coupling reaction.

• Inert Atmosphere: Palladium(0) catalysts are highly sensitive to oxygen.[1] Inadequate degassing of solvents or a poor seal on your reaction vessel can lead to rapid catalyst oxidation and decomposition into inactive palladium black.

• Reagent Quality: The purity and dryness of your reagents are paramount. Water can hydrolyze organoboron reagents in Suzuki couplings and interfere with the base in Buchwald-Hartwig aminations. Ensure you are using anhydrous solvents and high-purity reagents.

• Catalyst System: The choice of palladium source (precatalyst) and ligand is the most critical factor. For a challenging substrate like 3,6-dibromocarbazole, an inappropriate ligand can lead to a complete lack of reactivity.

Section 2: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds between the carbazole core and various aryl or vinyl groups.

Question: I'm attempting a Suzuki-Miyaura coupling on 3,6-dibromo-9-butyl-9H-carbazole and observing very low conversion. What are the likely causes?

Answer: Low conversion with this substrate often stems from the electronic properties of the C-Br bond and suboptimal catalyst selection. The carbazole ring is electron-rich, which can make the rate-determining oxidative addition step of the aryl bromide to the palladium(0) center sluggish.[2][3]

To overcome this, the catalyst system must be carefully tuned:

• Palladium Source: While Pd(PPh₃)₄ can be used for initial screening, it is often not potent enough for this substrate. A more effective approach is to generate the active Pd(0) species in situ from a stable Pd(II) source like Pd(OAc)₂ or a Pd(0) source like Pd₂(dba)₃.[4]

• Ligand Selection: This is the most crucial parameter. The sluggish oxidative addition requires ligands that are both sterically bulky and electron-rich . These properties promote the formation of a highly reactive, coordinatively unsaturated Pd(0) species and accelerate both the oxidative addition and the final reductive elimination steps.[2][5] Buchwald-type biarylphosphine ligands are the gold standard here.

Question: Which specific ligands and bases should I screen for the Suzuki coupling?

Answer: A systematic screening of ligands and bases is highly recommended. For bases, their role is to activate the boronic acid to facilitate transmetalation.[4] The choice can significantly impact yield.

Parameter	Recommended Options	Rationale & Key Considerations
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂	Common, effective precatalysts that generate the active Pd(0) in situ.[6]
Ligands	SPhos , XPhos , RuPhos	(High Priority) Bulky, electron-rich biaryl phosphines. Excellent for electron-rich aryl bromides.[2][5]
P(t-Bu)₃, PCy₃	Electron-rich trialkylphosphines, also effective but can be more air-sensitive.[4]
dppf	A ferrocene-based bidentate ligand, often used in Pd(dppf)Cl₂. A reliable, if sometimes less active, choice.[2][7]
Bases	K₃PO₄ (Potassium Phosphate)	A strong base that works well in many systems, often with a water co-solvent.[2]
K₂CO₃, Cs₂CO₃ (Carbonates)	Milder bases, useful if your substrate has base-sensitive functional groups.[2]
Solvents	Toluene, 1,4-Dioxane, THF	Often used with a small amount of water (e.g., 4:1 or 10:1 organic:water) to help dissolve the inorganic base.[2][8]

Question: I'm observing significant homocoupling of my boronic acid and/or hydrodehalogenation of my carbazole. How can I suppress these side reactions?

Answer: These side reactions are classic signs of problems in the catalytic cycle.

• Boronic Acid Homocoupling: This typically occurs when Pd(II) species are present, which can happen if the reduction of your Pd(II) precatalyst to Pd(0) is inefficient.[9] Using a direct Pd(0) source like Pd₂(dba)₃ or ensuring your reaction conditions favor rapid reduction can help.

• Hydrodehalogenation: This side reaction, where the bromine is replaced by a hydrogen, can occur via several pathways, including a competing reaction with trace water or impurities. Ensuring a truly inert atmosphere and using high-purity reagents is the first step.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Yoneda Labs [yonedalabs.com]

Technical Support Center: Large-Scale Synthesis of High-Purity 3,6-dibromo-9-butyl-9H-carbazole

Welcome to the technical support guide for the synthesis of high-purity 3,6-dibromo-9-butyl-9H-carbazole. This document provides an in-depth, experience-driven approach for researchers and professionals engaged in the large-scale production of this critical intermediate. Our focus is on robust, scalable methodologies, proactive troubleshooting, and ensuring final product purity, which is paramount for applications in organic electronics like OLEDs and in pharmaceutical development.[1]

Synthesis Overview & Strategy

The synthesis of 3,6-dibromo-9-butyl-9H-carbazole is efficiently achieved via a two-step process. The core strategy involves:

• Electrophilic Dibromination: Selective bromination of the carbazole core at the electron-rich 3 and 6 positions.

• N-Alkylation: Attachment of the butyl group to the nitrogen atom of the dibrominated carbazole intermediate.

The choice of reagents and conditions at each stage is critical for maximizing yield, minimizing impurities, and ensuring the process is scalable and reproducible.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

The Ascendance of Carbazole-Based Architectures: A Comparative Guide to 3,6-dibromo-9-butyl-9H-carbazole as a Hole Transport Material

In the relentless pursuit of more efficient and stable optoelectronic devices, particularly perovskite solar cells (PSCs), the role of the hole transport material (HTM) cannot be overstated. For years, spiro-OMeTAD has been the benchmark against which all other HTMs are measured. However, its complex synthesis, high cost, and susceptibility to degradation have spurred a vibrant search for viable alternatives. Among the most promising contenders are derivatives of carbazole, a class of aromatic heterocyclic compounds known for their excellent thermal stability and hole-transporting properties.[1] This guide provides an in-depth comparison of a specific carbazole derivative, 3,6-dibromo-9-butyl-9H-carbazole, with the established standards, spiro-OMeTAD and PTAA (poly[bis(4-phenyl)(2,4,6-trimethylphenyl)amine]).

The strategic placement of bromine atoms at the 3 and 6 positions of the carbazole core provides convenient handles for further molecular engineering, while the butyl group at the 9-position enhances solubility, a crucial factor for solution-processed device fabrication. This guide will delve into the synthesis, key performance metrics, and device integration of 3,6-dibromo-9-butyl-9H-carbazole, offering a critical perspective for researchers and developers in the field.

At a Glance: Key Performance Indicators

To contextualize the potential of 3,6-dibromo-9-butyl-9H-carbazole, a comparative overview of its core properties alongside spiro-OMeTAD and PTAA is essential. While data for the exact butyl derivative is extrapolated from closely related 9-alkyl-carbazole compounds, the trends provide valuable insights.

Property	3,6-dibromo-9-alkyl-9H-carbazole Derivatives	Spiro-OMeTAD	PTAA
Hole Mobility (cm²/Vs)	3 x 10⁻⁶ - 5 x 10⁻⁵[2]	~10⁻⁴	Variable (depends on MW), typically >10⁻⁴
Ionization Potential (eV)	4.82 - 4.93[2]	~5.1 - 5.2	~5.1 - 5.3
Thermal Decomposition Temperature (Td)	> 300 °C[3]	~280 - 425 °C	High, but can have lower thermal transitions
Synthesis Complexity	Relatively Low	High	Moderate (polymer)
Cost	Potentially Low	High	Moderate

Delving into the Science: A Head-to-Head Comparison

Hole Mobility and Ionization Potential: The Heart of Charge Transport

Efficient hole extraction and transport are governed by the HTM's hole mobility and the alignment of its highest occupied molecular orbital (HOMO) with the valence band of the perovskite absorber layer. The ionization potential provides a measure of this HOMO level.

While the hole mobility of 3,6-dibromo-9-alkyl-carbazole derivatives is generally lower than that of spiro-OMeTAD and PTAA, their ionization potentials are in a suitable range for effective hole injection from standard perovskite compositions.[2][4] The slightly lower mobility may be a limiting factor in achieving the highest power conversion efficiencies (PCEs), but the facile synthesis and potential for molecular tuning offer pathways to overcome this. It is crucial to note that the alkyl chain length on the carbazole nitrogen can influence molecular packing and, consequently, charge transport properties.

Thermal Stability: A Critical Factor for Longevity

The operational stability of perovskite solar cells is a major hurdle for commercialization, and the thermal stability of the HTM is a key contributor. Carbazole derivatives are renowned for their high thermal stability, with decomposition temperatures often exceeding 300 °C.[3] This inherent robustness of the carbazole core is a significant advantage over spiro-OMeTAD, which can be prone to morphological changes and degradation at elevated temperatures.[5] PTAA, being a polymer, generally exhibits good thermal stability, though it can have lower glass transition temperatures.[6]

The high thermal stability of 3,6-dibromo-9-butyl-9H-carbazole suggests its potential to contribute to more durable and long-lasting perovskite solar cells, a critical requirement for real-world applications.

From Molecule to Device: Experimental Protocols

The successful integration of a novel HTM into a high-performance solar cell requires meticulous optimization of the synthesis and device fabrication processes.

Synthesis of 3,6-dibromo-9-butyl-9H-carbazole

The synthesis of 3,6-dibromo-9-butyl-9H-carbazole is a relatively straightforward N-alkylation of 3,6-dibromocarbazole. A general and efficient procedure is outlined below.

Materials:

• 3,6-Dibromocarbazole

• 1-Iodobutane or 1-Bromobutane

• Sodium Hydride (NaH) or Potassium Hydroxide (KOH)

• N,N-Dimethylformamide (DMF) or Acetone

• Dichloromethane

• Sodium Hydroxide (NaOH) solution

• Ethyl Acetate

• Sodium Sulfate

Procedure: [7]

• Dissolve 3,6-dibromocarbazole in DMF in a round-bottom flask under an inert atmosphere.

• Slowly add sodium hydride to the solution. The solution will typically change color.

• Add 1-iodobutane to the reaction mixture.

• Stir the reaction at room temperature for several hours.

• Remove the solvent under reduced pressure.

• Add a dilute aqueous solution of NaOH and extract the product with dichloromethane.

• Wash the organic layer with brine and water, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution to obtain the crude product.

• Purify the product by recrystallization from a suitable solvent like ethanol to yield 3,6-dibromo-9-butyl-9H-carbazole as a solid.

Diagram of the Synthesis Workflow

Caption: A streamlined workflow for the synthesis of 3,6-dibromo-9-butyl-9H-carbazole.

Fabrication of Perovskite Solar Cells

The following protocol outlines a general procedure for the fabrication of a standard n-i-p mesoporous perovskite solar cell using a carbazole-based HTM.

Materials:

• FTO-coated glass substrates

• Compact TiO₂ blocking layer solution

• Mesoporous TiO₂ paste

• Perovskite precursor solution (e.g., a mixture of FAI, PbI₂, MABr, and PbBr₂ in DMF/DMSO)

• 3,6-dibromo-9-butyl-9H-carbazole HTL solution in chlorobenzene (with or without additives like Li-TFSI and t-BP)

• Gold or Silver for the metal electrode

Procedure:

• Substrate Preparation: Clean the FTO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• Electron Transport Layer (ETL) Deposition: Deposit a compact TiO₂ blocking layer onto the FTO substrate by spin-coating or spray pyrolysis, followed by sintering at high temperature. Then, deposit a mesoporous TiO₂ layer by spin-coating and sinter again.

• Perovskite Layer Deposition: In a nitrogen-filled glovebox, spin-coat the perovskite precursor solution onto the mesoporous TiO₂ layer. During the spin-coating, an anti-solvent (e.g., chlorobenzene) is dripped onto the substrate to induce uniform crystallization. The film is then annealed to form the perovskite crystal structure.

• Hole Transport Layer (HTL) Deposition: Spin-coat the 3,6-dibromo-9-butyl-9H-carbazole solution onto the perovskite layer.

• Metal Electrode Deposition: Deposit the metal back contact (e.g., gold or silver) by thermal evaporation through a shadow mask to define the active area of the solar cell.

Diagram of the Device Fabrication Workflow

Caption: Step-by-step workflow for fabricating a perovskite solar cell with a carbazole-based HTM.

Concluding Remarks and Future Outlook

3,6-dibromo-9-butyl-9H-carbazole and its derivatives represent a compelling class of hole transport materials that offer a promising alternative to the incumbent spiro-OMeTAD. Their straightforward synthesis, high thermal stability, and tunable electronic properties make them attractive candidates for enhancing the long-term performance and reducing the cost of perovskite solar cells.

While the hole mobility of the currently reported 3,6-dibromo-9-alkyl-carbazoles is somewhat lower than that of spiro-OMeTAD and PTAA, there is significant scope for improvement through molecular design. Further research focusing on the functionalization of the carbazole core and optimization of the alkyl chain length could lead to the development of next-generation HTMs with superior performance. The inherent stability of the carbazole scaffold is a significant asset that addresses one of the most critical challenges in the field of perovskite photovoltaics. As research continues to flourish in this area, carbazole-based HTMs are poised to play a pivotal role in the journey towards commercially viable and highly efficient perovskite solar cell technology.

References

• Rombach, F. M., Haque, A., Saliba, M., & Friend, R. H. (2021). Lessons learned from spiro-OMeTAD and PTAA in perovskite solar cells. Energy & Environmental Science, 14(10), 5163-5192. [Link]

• Rombach, F. M., Haque, A., Saliba, M., & Friend, R. H. (2021). Lessons learned from spiro-OMeTAD and PTAA in perovskite solar cells. Energy & Environmental Science, 14(10), 5163-5192. [Link]

• Rombach, F., Haque, A., Saliba, M., & Friend, R. (2021). Lessons learned from spiro-OMeTAD and PTAA in perovskite solar cells. Semantic Scholar. [Link]

• Rombach, F. M., Haque, A., Saliba, M., & Friend, R. H. (2021). Lessons learned from spiro-OMeTAD and PTAA in perovskite solar cells. ResearchGate. [Link]

• (2022). Analytical Review of Spiro-OMeTAD Hole Transport Materials: Paths Toward Stable and Efficient Perovskite Solar Cells. ResearchGate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). PTAA for Perovskite Solar Cells: A Key to Higher Efficiency. Retrieved from [Link]

• Gedvilas, M., et al. (2020). 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. MDPI. [Link]

• Liu, C., et al. (2021). Strategies of modifying spiro-OMeTAD materials for perovskite solar cells: a review. Journal of Materials Chemistry A. [Link]

• S, S., & K, K. (2023). Review on Carbazole-Based Hole Transporting Materials for Perovskite Solar Cell. ACS Publications. [Link]

• Nia, N. Y., et al. (2020). Analysis of the Efficiency Losses in Hybrid Perovskite/PTAA Solar Cells with Different Molecular Weights: Morphology versus Kinetics. ACS Applied Energy Materials. [Link]

• Li, B., et al. (2022). Improving stability and efficiency of PTAA-based inverted perovskite solar cells through a guest strategy. Materials Chemistry Frontiers. [Link]

• Magomedov, A., et al. (2020). Carbazole-Terminated Isomeric Hole-Transporting Materials for Perovskite Solar Cells. ACS Publications. [Link]

• Rolston, N., et al. (2025). PTAA/Perovskite Contact-Area Reduced Solar Modules. ACS Energy Letters. [Link]

• Buck, J. R., et al. (n.d.). 9H-Carbazole, 9-ethyl-3,6-dimethyl. Organic Syntheses Procedure. Retrieved from [Link]

• Sung, S. D., et al. (2015). Novel Carbazole-Based Hole-Transporting Materials with Star-Shaped Chemical Structures for Perovskite-Sensitized Solar Cells. Scilit. [Link]

• Magomedov, A., et al. (2020). Carbazole-Terminated Isomeric Hole-Transporting Materials for Perovskite Solar Cells. PMC - PubMed Central. [Link]

• Wang, M., et al. (2019). Carbazole-Based Hole-Transport Materials for High-Efficiency and Stable Perovskite Solar Cells. OSTI.GOV. [Link]

• CN105523990A - Preparation method of high-purity 3,6-dibromo-carbazole. (n.d.). Google Patents.

• Duan, X. M., et al. (2008). 3,6-Dibromo-9-(4-bromobenzyl)-9H-carbazole. PMC - PubMed Central. [Link]

• Duan, X. M., et al. (2008). 3,6-Dibromo-9-(4-tert-butylbenzyl)-9H-carbazole. PMC - PubMed Central. [Link]

• Al-Yasari, A., et al. (2021). Effect of methoxy-substitutions on the hole transport properties of carbazole-based compounds: pros and cons. Journal of Materials Chemistry C. [Link]

• Duan, X. M., et al. (2005). 3,6-Dibromo-9-hexyl-9H-carbazole. ResearchGate. [Link]

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A Comparative Guide to Hole Transport Materials in Perovskite Solar Cells: 3,6-Dibromo-9-butyl-9H-carbazole Derivatives vs. Spiro-OMeTAD

Introduction: The Critical Role of the Hole Transport Material (HTM)

Perovskite solar cells (PSCs) have demonstrated remarkable progress, achieving power conversion efficiencies (PCEs) that rival conventional silicon-based technologies.[1] A critical component underpinning this success is the hole transport material (HTM), which is responsible for efficiently extracting photogenerated holes from the perovskite absorber layer and transporting them to the electrode.

For over a decade, 2,2′,7,7′-tetrakis[N,N-di(4-methoxyphenyl)amino]-9,9′-spirobifluorene, universally known as spiro-OMeTAD , has been the gold-standard HTM, enabling many of the record-breaking efficiencies in n-i-p device architectures.[2][3] However, the widespread commercialization of PSCs is hindered by the significant drawbacks of spiro-OMeTAD, namely its complex multi-step synthesis, high purification costs, and its contribution to device instability.[4][5] The performance of spiro-OMeTAD also relies on chemical dopants (like LiTFSI and tert-butylpyridine), which are hygroscopic and can accelerate device degradation.[3][6]

This has spurred intensive research into alternative HTMs that are cost-effective, synthetically accessible, and intrinsically stable. Among the most promising candidates are molecules derived from the carbazole scaffold.[7] Specifically, derivatives functionalized at the 3 and 6 positions, starting from precursors like 3,6-dibromo-9-butyl-9H-carbazole , have emerged as a compelling class of compounds.[1] They offer high hole mobility, excellent thermal stability, and the potential for significantly reduced manufacturing costs, making them a key area of focus for the next generation of stable and efficient PSCs.[2][7] This guide provides an in-depth comparison of the performance, synthesis, and stability of HTMs derived from the 3,6-dibromo-9-butyl-9H-carbazole platform versus the incumbent spiro-OMeTAD.

Molecular Structure and its Implications

The fundamental properties of an HTM are dictated by its molecular structure. The contrast between spiro-OMeTAD and carbazole-based HTMs is a clear example of how different molecular designs impact performance.

Caption: Core molecular architectures of Spiro-OMeTAD and a generic carbazole derivative.

• Spiro-OMeTAD: Features a central spirobifluorene core which forces the two fluorene units into an orthogonal arrangement. This 3D structure helps to prevent π-π stacking and crystallization, promoting the formation of amorphous films, which is beneficial for uniform coverage. However, the molecule's propeller-like triphenylamine arms can lead to less effective interfacial contact and passivation compared to more planar molecules.[6]

• 3,6-Disubstituted Carbazole Derivatives: These molecules are built upon a rigid, planar carbazole core. This planarity can facilitate ordered molecular packing and enhance π-π stacking, which is crucial for efficient charge transport (hole hopping) between adjacent molecules.[8] The alkyl chain at the 9-position (e.g., n-butyl) is primarily introduced to enhance solubility in common organic solvents, which is critical for solution-based device fabrication.[4] The functional groups added at the 3 and 6 positions are strategically chosen to tune the material's highest occupied molecular orbital (HOMO) energy level for optimal alignment with the perovskite's valence band, thereby maximizing the open-circuit voltage (VOC).

Performance Benchmark: Carbazole Derivatives vs. Spiro-OMeTAD

While 3,6-dibromo-9-butyl-9H-carbazole is a precursor, not a final HTM, it is the key building block for a family of high-performance materials. The table below summarizes the photovoltaic performance of PSCs using representative carbazole-based HTMs derived from this platform, compared to the standard spiro-OMeTAD.

Hole Transporting Material (HTM)	VOC (V)	JSC (mA/cm²)	Fill Factor (FF) (%)	PCE (%)	Dopant-Free?	Reference
Spiro-OMeTAD (Typical, Doped)	~1.10	~23.5	~75-78	~19-21	No	[8][9]
S-3,6-OPOT (Carbazole Derivative)	1.05	23.9	74.9	18.8	No	[1]
PCz1 (Oligomeric Carbazole)	-	-	-	18.04	No	[10]
PC3 (Polymeric Carbazole)	-	-	-	20.8	Yes	[8]
TPA-AZO (Carbazole-related)	1.12	20.72	77.0	17.86	No	[9]
Cz-Pyr (Carbazole Derivative)	-	-	>80	>22	No

Data compiled from multiple sources. Performance is highly dependent on the specific perovskite composition, device architecture, and fabrication conditions.

Analysis of Performance: The data clearly indicates that carbazole-based HTMs are not just a theoretical alternative but have demonstrated performance that is competitive with, and in some cases superior to, the standard doped spiro-OMeTAD.[7] Notably, polymeric carbazole HTMs like PC3 have achieved impressive efficiencies of over 20% even without the use of performance-enhancing, stability-compromising dopants.[8] Furthermore, engineering the interface with carbazole-based materials has led to devices with exceptionally high fill factors (>80%) and PCEs exceeding 22%, outperforming spiro-OMeTAD-based control devices.

Stability Under Operational Stress

Device lifetime is a critical barrier to the commercialization of PSCs. The HTL plays a pivotal role in long-term stability.

• Spiro-OMeTAD: The primary stability issue with spiro-OMeTAD arises from its necessary additives. Lithium salts (like LiTFSI) are hygroscopic, attracting moisture that can degrade the perovskite layer. The pyridine-based additive, tBP, is volatile and can evaporate over time, altering the HTL's properties.[3]

• Carbazole Derivatives: Carbazole-based HTMs offer several stability advantages. Their inherent chemical and thermal stability is high.[1] More importantly, their molecular structure can be designed to achieve high conductivity and hole mobility without the need for hygroscopic dopants. As demonstrated by Saliba et al., a PSC using a dopant-free carbazole HTM (PC3) retained nearly 100% of its initial efficiency after 1000 hours in ambient air, whereas the doped spiro-OMeTAD device degraded significantly under the same conditions.[8] This intrinsic stability is a transformative advantage for creating commercially viable PSCs.

Synthesis and Cost-Effectiveness: A Decisive Advantage

The economic viability of PSC technology hinges on reducing the cost of its components. Here, carbazole derivatives present a clear and significant advantage over spiro-OMeTAD.

Synthesis Workflow: The synthesis of the 3,6-dibromo-9-butyl-9H-carbazole precursor is a straightforward, two-step process from commercially available carbazole. Subsequent functionalization is typically achieved via well-established, high-yield cross-coupling reactions like the Buchwald-Hartwig amination.[1]

Caption: Simplified synthetic route to the carbazole precursor.

In stark contrast, the synthesis of spiro-OMeTAD is a complex, multi-step process requiring expensive catalysts and difficult purification, making its final cost a significant contributor to the overall module expense.[5][9] One study estimated the cost of a novel triphenylamine-based HTM at approximately $23/g, whereas the cost for spiro-OMeTAD was cited as high as $273/g—more than a tenfold difference.[9] This dramatic cost reduction is a powerful driver for the adoption of carbazole-based alternatives.

Experimental Protocols

To ensure a fair comparison and aid researchers, standardized experimental procedures are crucial.

Protocol 1: Synthesis of 3,6-dibromo-9H-carbazole[12]

• Dissolution: Dissolve carbazole (1 equivalent) in dimethylformamide (DMF) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Bromination: In a separate flask, dissolve N-Bromosuccinimide (NBS) (2.1 equivalents) in DMF. Add this solution dropwise to the cooled carbazole solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir overnight.

• Precipitation: Pour the reaction mixture into a beaker containing 4-5 times the volume of water to precipitate the product.

• Isolation: Filter the resulting solid, wash thoroughly with water, and dry in air.

• Purification: The crude product can be purified by flash column chromatography (e.g., silica gel with a DCM/hexane eluent) to yield pure 3,6-dibromo-9H-carbazole.

Protocol 2: Fabrication of an n-i-p Perovskite Solar Cell[1]

This protocol describes a standard architecture for testing and comparing HTMs.

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A Comparative Guide to the Electrochemical Stability of 3,6-Disubstituted-9-Butyl-9H-Carbazole Derivatives

For researchers, chemists, and material scientists engaged in the development of advanced organic electronic materials, the carbazole scaffold represents a cornerstone of innovation. Among its many derivatives, 3,6-disubstituted-9-butyl-9H-carbazoles are a particularly promising class of compounds, valued for their potential in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and as hole-transporting materials.[1][2] The electrochemical stability of these molecules is a critical determinant of their performance and longevity in such devices. This guide provides an in-depth comparison of the electrochemical stability of 3,6-dibromo-9-butyl-9H-carbazole derivatives, supported by experimental data and a detailed exploration of the underlying structure-property relationships.

The Imperative of Electrochemical Stability in Carbazole Derivatives

The ability of a material to withstand repeated cycles of oxidation and reduction without degradation is paramount for the operational lifetime of an electronic device. For hole-transporting materials, which are repeatedly oxidized to facilitate charge transport, electrochemical stability is a key performance metric. The 3,6-positions of the carbazole nucleus are particularly susceptible to electropolymerization upon oxidation if left unsubstituted, leading to device failure.[3] Therefore, the strategic introduction of substituents at these positions is crucial for enhancing stability. The 9-butyl group serves to improve the solubility of these derivatives in common organic solvents, facilitating their processing and incorporation into devices.

Evaluating Electrochemical Stability: The Power of Cyclic Voltammetry

Cyclic voltammetry (CV) is the principal analytical technique for probing the electrochemical behavior of these carbazole derivatives.[4] It provides a wealth of information, including oxidation and reduction potentials, the reversibility of redox processes, and an indication of the material's stability over repeated cycling. A stable compound will exhibit reversible or quasi-reversible redox waves with minimal change in peak currents and potentials over multiple scans.

Experimental Protocol: A Step-by-Step Guide to Cyclic Voltammetry of Carbazole Derivatives

The following protocol outlines a representative procedure for the cyclic voltammetry analysis of a 3,6-disubstituted-9-butyl-9H-carbazole derivative.

Materials:

• Working Electrode: Glassy carbon or platinum disk electrode

• Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode

• Counter Electrode: Platinum wire or foil

• Electrolyte Solution: Anhydrous, degassed acetonitrile or dichloromethane containing 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) or a similar supporting electrolyte.

• Analyte: ~1 mM solution of the carbazole derivative in the electrolyte solution.

• Ferrocene (for internal calibration)

Procedure:

• Electrode Preparation: Polish the working electrode with alumina slurry, followed by sonication in deionized water and ethanol to ensure a clean and reproducible surface.

• Cell Assembly: Assemble the three-electrode cell, ensuring the electrodes are properly immersed in the electrolyte solution.

• Degassing: Purge the electrolyte solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain a blanket of inert gas over the solution throughout the experiment.

• Blank Scan: Record a cyclic voltammogram of the electrolyte solution alone to establish the potential window and identify any background currents.

• Analyte Measurement: Add the carbazole derivative to the cell to achieve the desired concentration and record the cyclic voltammogram. Scan the potential from an initial value where no reaction occurs towards a potential sufficient to oxidize the compound, and then reverse the scan.

• Stability Test: Perform multiple consecutive scans to observe any changes in the voltammogram, which would indicate degradation or electropolymerization.

• Internal Calibration: Add a small amount of ferrocene to the solution and record its cyclic voltammogram. The well-defined and reversible ferrocene/ferrocenium (Fc/Fc⁺) redox couple is used as an internal standard to which the potentials of the analyte can be referenced.

Structure-Property Relationships: The Influence of 3,6-Substituents

The nature of the substituents at the 3 and 6 positions of the 9-butyl-9H-carbazole core profoundly influences its electrochemical stability. This is primarily due to their electronic effects on the carbazole nucleus.

• Electron-Donating Groups (EDGs): Substituents such as alkyl, alkoxy, or amino groups increase the electron density on the carbazole ring. This makes the molecule easier to oxidize, resulting in a lower oxidation potential. While this can be beneficial for hole injection, highly electron-donating groups can sometimes decrease the stability of the resulting radical cation.

• Electron-Withdrawing Groups (EWGs): Groups like cyano, nitro, or haloalkyls decrease the electron density of the carbazole core. This makes the molecule more difficult to oxidize, leading to a higher oxidation potential. This increased resistance to oxidation often translates to enhanced electrochemical stability.[3]

• Aryl Substituents: The introduction of aryl groups at the 3 and 6 positions can enhance stability through steric hindrance, which can prevent the close approach of molecules required for electropolymerization. The electronic nature of the aryl substituent itself will also play a role, with electron-rich aryl groups generally lowering the oxidation potential and electron-deficient aryl groups increasing it.

The following diagram illustrates the general workflow for synthesizing and evaluating the electrochemical stability of these derivatives.

Caption: Synthetic and evaluative workflow for 3,6-disubstituted-9-butyl-9H-carbazole derivatives.

Comparative Analysis of Electrochemical Data

Compiling a direct and extensive comparison of the electrochemical stability of a wide range of 3,6-disubstituted-9-butyl-9H-carbazole derivatives is challenging due to the lack of a single comprehensive study with consistent experimental conditions. However, by carefully selecting data from the literature where methodologies are similar, we can draw meaningful, albeit qualitative, comparisons.

Derivative Class	3,6-Substituent	Typical Oxidation Potential Range (V vs. Fc/Fc⁺)	General Stability Trend	Reference
Parent	Bromo	~1.1 - 1.3	Moderate	[3]
Aryl Substituted	Phenyl	~0.9 - 1.1	Good	[3]
Aryl Substituted	Thienyl	~0.8 - 1.0	Good	[5]
Electron-Donating	Alkyl (e.g., tert-butyl)	~0.7 - 0.9	Variable	[6][7]
Electron-Withdrawing	Cyano	> 1.3	High	[2]

Note: The oxidation potentials are approximate and can vary based on the specific derivative and experimental conditions. This table is intended to illustrate general trends.

The data suggests that replacing the bromo groups with aryl substituents like phenyl or thienyl groups generally lowers the oxidation potential while maintaining or improving stability.[3][5] The introduction of strongly electron-withdrawing groups like cyano significantly increases the oxidation potential, indicating a higher resistance to oxidation and thus greater electrochemical stability.[2] Conversely, electron-donating alkyl groups tend to lower the oxidation potential.[6][7]

The following diagram illustrates the impact of different substituent types on the oxidation potential of the carbazole core.

Caption: Influence of substituent electronic nature on the oxidation potential of the 9-butyl-carbazole core.

Conclusion and Future Outlook

The electrochemical stability of 3,6-disubstituted-9-butyl-9H-carbazole derivatives is a critical parameter that dictates their suitability for applications in organic electronics. The strategic functionalization of the 3 and 6 positions is a powerful tool for tuning the electronic properties and enhancing the stability of the carbazole core. While a comprehensive, directly comparable dataset is not yet available in the literature, the established principles of physical organic chemistry provide a robust framework for predicting and understanding the impact of various substituents. Electron-withdrawing groups tend to increase electrochemical stability by making the carbazole nucleus more resistant to oxidation, while aryl substitution can provide a balance of electronic tuning and steric protection.

Future research should focus on systematic studies of homologous series of these derivatives under standardized electrochemical conditions to build a comprehensive and quantitative understanding of their structure-property relationships. Such data will be invaluable for the rational design of next-generation, high-performance organic electronic materials.

References

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• Gruzdev, M. S., et al. (2015). Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives.
• Gries, A., et al. (2018). Investigation of electrochemical oxidative coupling of 3 and 6 substituted carbazoles.
• Asiri, A. M., et al. (2012). Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution – deconvolution Transforms. International Journal of Electrochemical Science, 7, 556-568.
• Chiu, Y.-C., et al. (2012). Electrochemical and Spectral Characterizations of 9-Phenylcarbazoles. Journal of the Chinese Chemical Society, 59(3), 331-337.
• Kozlov, D. V., et al. (2022). Carbazole-functionalized cobalt(ii)
• Al-Sehemi, A. G., et al. (2015). Synthesis and Photophysical Properties of 3,6-Diphenyl-9-hexyl-9H-carbazole Derivatives Bearing Electron Withdrawing Groups.
• Majumdar, K. C., & Debnath, P. (2021).
• Grazulevicius, J. V., et al. (2018).
• Görgün, E., et al. (2023). Synthesis and Some Electrochemical Properties of Carbazole Derivative Monomers for Optoelectronic Device Design.
• Kuo, C.-W., et al. (2021). Electrosynthesis of Electrochromic Polymer Membranes Based on 3,6-Di(2-thienyl)
• Grazulevicius, J. V., et al. (2021). 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade. Molecules, 26(22), 6857.
• Kuo, C.-W., et al. (2021). Electrosynthesis of Electrochromic Polymer Membranes Based on 3,6-Di(2-thienyl)
• Grazulevicius, J. V., et al. (2021). 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade. PubMed Central.
• Grazulevicius, J. V., et al. (2021). 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade. MDPI.
• Mousli, F., et al. (2019). Modification of Carbon Electrode with Aryl Groups Having an Aliphatic Amine by Electrochemical Reduction of In Situ Generated Diazonium Cations.

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A Comparative Guide to the Quantum Yield of Emitters Derived from 3,6-dibromo-9-butyl-9H-carbazole and Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of highly efficient and stable blue-emitting materials for applications ranging from organic light-emitting diodes (OLEDs) to fluorescent probes in biomedical imaging, the photoluminescence quantum yield (PLQY) stands as a critical performance benchmark. A high PLQY signifies a material's proficiency in converting absorbed light into emitted light, directly impacting the brightness and efficiency of devices and the sensitivity of assays. This guide provides a comparative analysis of the quantum yield of emitters derived from the versatile building block, 3,6-dibromo-9-butyl-9H-carbazole, and contextualizes their performance against other prominent classes of blue emitters. We will delve into the underlying principles of quantum yield, present experimental data for a range of compounds, and provide detailed protocols for its accurate measurement, empowering researchers to make informed decisions in material selection and development.

The Central Role of the Carbazole Core

Carbazole and its derivatives have emerged as a cornerstone in the development of optoelectronic materials due to their rigid, planar structure, excellent thermal stability, and high hole-transporting mobility. The 3,6-positions of the carbazole core are particularly amenable to functionalization, allowing for the tuning of electronic and photophysical properties. The introduction of a butyl group at the 9-position enhances solubility, a crucial factor for solution-based processing of devices. Starting from 3,6-dibromo-9-butyl-9H-carbazole, a variety of emitters can be synthesized through cross-coupling reactions, offering a versatile platform for creating novel materials with tailored properties.

Comparative Analysis of Emitter Quantum Yields

The quantum yield of an emitter is profoundly influenced by its molecular structure, the nature of its substituents, and its environment. Below, we compare the performance of emitters derived from 3,6-disubstituted-9-alkyl-carbazoles with other classes of high-efficiency blue emitters.

Emitter Class	Specific Compound	Solvent/Matrix	Emission Max (nm)	Quantum Yield (Φ)	Reference
Carbazole Derivative	3,6-di(4-formylphenyl)-9-hexyl-9H-carbazole	Toluene	450	0.95	[1]
Carbazole Derivative	3,6-Di-tert-butyl-9H-carbazole derivative	Chloroform	400-600	High	[2][3]
Carbazole Derivative	Benzene substituted by phenylpyridinyl and di-tert-butyl-carbazolyl moieties	Solid State	Deep-blue	up to 0.33	[4]
TADF Emitter	CCX-II	Doped Film	Blue	High (EQE of 25.9% in OLED)	[5]
Fluorescent Emitter	Oligo(phenylenevinylene) derivative	Doped Film	474	High (Luminous efficiency of 12.2 cd/A)	[6]
Exciplex Emitter	HAP-3FDPA:mCP	Doped Film	433	0.532	[7]
Imidazole/Carbazole	2FPPICz	Toluene	Deep-blue	-	[8][9]

Insights from the Data:

As evidenced by the data, strategic functionalization of the 3,6-positions of the carbazole core can lead to exceptionally high quantum yields. The introduction of formylphenyl groups, for instance, results in a remarkable quantum yield of 95% in a non-polar solvent.[1] This highlights the potential of designing highly emissive materials by carefully selecting the substituents to modulate the electronic structure and minimize non-radiative decay pathways.

In comparison, other classes of emitters, such as those based on thermally activated delayed fluorescence (TADF), also exhibit impressive performance, with external quantum efficiencies (EQEs) in OLEDs reaching over 25%.[5] TADF emitters offer a pathway to circumvent the spin-statistics limitation of conventional fluorescent materials, enabling the harvesting of both singlet and triplet excitons. However, the design of efficient blue TADF emitters remains a challenge. Other fluorescent emitters, such as those based on imidazole and carbazole hybrids, also show promise for achieving deep-blue emission with high color purity.[8][9]

Experimental Determination of Photoluminescence Quantum Yield

Accurate and reliable measurement of the PLQY is paramount for the characterization and comparison of emissive materials. Two primary methods are employed: the relative method and the absolute method.

Relative Quantum Yield Measurement

The relative method is a widely used technique that compares the fluorescence of an unknown sample to that of a well-characterized standard with a known quantum yield.[10][11][12]

Causality Behind Experimental Choices:

• Standard Selection: The choice of the standard is critical. Its absorption and emission spectra should ideally overlap with those of the sample to minimize wavelength-dependent instrumental errors. The standard should also be photochemically stable and have a well-documented and consistent quantum yield in the chosen solvent.

• Concentration: To avoid inner filter effects and concentration quenching, the absorbance of both the sample and standard solutions at the excitation wavelength should be kept low, typically below 0.1.[11]

• Solvent: The refractive index of the solvent is a key parameter in the quantum yield calculation and must be accurately known.

Experimental Workflow:

Caption: Workflow for Relative Quantum Yield Measurement.

Step-by-Step Protocol:

• Solution Preparation: Prepare stock solutions of the sample and a suitable quantum yield standard (e.g., quinine sulfate in 0.1 M H₂SO₄) in the same solvent.

• Absorbance Measurement: Using a UV-Vis spectrophotometer, measure the absorbance of the stock solutions at the desired excitation wavelength.

• Dilution: Dilute the stock solutions to have an absorbance in the range of 0.02 - 0.1 at the excitation wavelength. Prepare a series of dilutions to ensure linearity.

• Fluorescence Measurement: Using a fluorometer, record the fluorescence emission spectra of the diluted sample and standard solutions under identical experimental conditions (e.g., excitation wavelength, slit widths, detector voltage).

• Data Integration: Integrate the area under the emission curves for both the sample and the standard.

• Calculation: Calculate the quantum yield of the sample (Φₓ) using the following equation:

  Φₓ = Φₛₜ * (Iₓ / Iₛₜ) * (Aₛₜ / Aₓ) * (nₓ² / nₛₜ²)

  where:

  • Φₛₜ is the quantum yield of the standard

  • I is the integrated emission intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

  • The subscripts x and st refer to the unknown sample and the standard, respectively.

Absolute Quantum Yield Measurement

The absolute method directly measures the number of emitted photons relative to the number of absorbed photons using an integrating sphere, thus eliminating the need for a reference standard.[13][14][15]

Causality Behind Experimental Choices:

• Integrating Sphere: The integrating sphere is coated with a highly reflective, diffuse material to ensure that all emitted light is collected, regardless of its spatial distribution. This is crucial for accurate measurements, especially for solid samples.

• Blank Measurement: A measurement of the empty cuvette or substrate is necessary to account for scattering and absorption by the sample holder and solvent.

Experimental Workflow:

Caption: Workflow for Absolute Quantum Yield Measurement.

Step-by-Step Protocol:

• Blank Measurement: Place a cuvette containing only the solvent (for solutions) or the substrate (for thin films) inside the integrating sphere. Irradiate with a monochromatic light source and measure the spectrum of the scattered excitation light.

• Sample Measurement: Replace the blank with the sample cuvette or film. Under the same irradiation conditions, measure the spectrum, which will now contain both the scattered excitation light and the emitted fluorescence.

• Data Processing:

  • The number of absorbed photons is determined by the difference in the integrated intensity of the excitation peak between the blank and sample measurements.

  • The number of emitted photons is determined by integrating the area of the fluorescence emission peak in the sample measurement.

• Calculation: The absolute quantum yield is calculated as the ratio of the number of emitted photons to the number of absorbed photons.

Conclusion

Emitters derived from 3,6-dibromo-9-butyl-9H-carbazole represent a promising class of materials with the potential for high quantum yields, making them attractive candidates for a variety of optoelectronic and biophotonic applications. As demonstrated, strategic molecular design, particularly at the 3 and 6 positions, can significantly enhance their emissive properties. When compared to other high-performance blue emitters, carbazole derivatives hold their own, offering a balance of high efficiency, good thermal stability, and synthetic versatility. The choice of an appropriate emitter will ultimately depend on the specific application requirements, including desired emission color, processing method, and device architecture. The detailed experimental protocols provided in this guide will enable researchers to accurately characterize and compare the performance of their novel materials, accelerating the development of the next generation of advanced emitters.

References

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A Senior Application Scientist's Guide to the Thermal Stability of 3,6-Dibromo-9-Butyl-9H-Carbazole-Based Materials

Authored for Researchers, Scientists, and Drug Development Professionals

In the realm of advanced materials science, particularly in the development of organic electronics and pharmaceuticals, the thermal stability of molecular components is not merely a parameter to be measured but a critical determinant of a product's viability, longevity, and performance. Carbazole and its derivatives are a cornerstone class of nitrogen-containing heterocyclic compounds, prized for their unique electronic properties, high photoluminescence quantum yields, and robust charge transport characteristics.[1][2] The 3,6-dibromo-9-butyl-9H-carbazole scaffold, in particular, serves as a versatile building block for a new generation of materials used in Organic Light-Emitting Diodes (OLEDs), perovskite solar cells, and as frameworks for bioactive compounds.[3][4]

The operational stability of these devices and the shelf-life of pharmaceutical formulations are intrinsically linked to the ability of their constituent materials to withstand thermal stress.[3][5] This guide provides an in-depth comparative analysis of the thermal stability of 3,6-dibromo-9-butyl-9H-carbazole-based materials, grounded in experimental data and established analytical protocols. We will explore the causal relationships between molecular structure and thermal resilience, compare these materials against common alternatives, and provide detailed methodologies for conducting your own thermal analyses.

The Foundational Principles of Thermal Stability Analysis

To objectively assess the thermal properties of carbazole derivatives, two primary analytical techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[6] These methods provide quantitative data on how a material's physical and chemical properties change as a function of temperature.

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as it is heated over time.[7] The primary output is the Decomposition Temperature (Td) , typically defined as the temperature at which the material loses 5% of its initial mass. A higher Td signifies greater thermal stability, indicating the material can withstand higher temperatures before breaking down.

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature.[7] It is crucial for identifying phase transitions. The key metric for amorphous materials, common in organic electronics, is the Glass Transition Temperature (Tg) . The Tg is the temperature at which an amorphous solid transitions from a rigid, glassy state to a more rubbery, viscous state.[2] A high Tg is critical for morphological stability in thin-film devices, as it prevents deformation and crystallization at elevated operating temperatures, which can lead to device failure.[2][5]

The molecular architecture of a carbazole derivative directly influences these thermal properties. The rigid, planar aromatic structure of the carbazole core provides a foundation of high stability.[3] Modifications, such as the addition of an N-alkyl group like the butyl chain in our topic compound, or the introduction of bulky side groups, can further enhance thermal stability by increasing molecular weight and hindering intermolecular motion.[8]

Synthesis Pathway for 3,6-Dibromo-9-Alkyl-9H-Carbazoles

The subject material, 3,6-dibromo-9-butyl-9H-carbazole, is synthesized through a straightforward N-alkylation reaction. The bromine atoms at the 3 and 6 positions are strategic, serving as versatile handles for subsequent cross-coupling reactions to build more complex, conjugated systems for advanced applications.[1][9]

Caption: General synthesis route for 3,6-dibromo-9-butyl-9H-carbazole.

Comparative Thermal Stability Data

While specific TGA/DSC data for a wide array of 3,6-dibrominated carbazole derivatives is not always consolidated, analysis of the parent scaffold and variously functionalized derivatives provides critical insight.[3] Carbazole-based materials are known for their high thermal stability, with decomposition temperatures often exceeding 300°C.[3]

Table 1: Thermal Properties of Selected Carbazole-Based Materials

Compound/Material	Glass Transition Temp. (Tg)	Decomposition Temp. (Td, 5% loss)	Application Context
mCP (1,3-Bis(N-carbazolyl)benzene)	62 °C[2]	~300 °C	Host Material (OLEDs)
CBP (4,4'-Bis(N-carbazolyl)-1,1'-biphenyl)	103 °C[2]	~350 °C	Host Material (OLEDs)
Fluorene-Carbazole Copolymers	>160 °C[5]	>400 °C	Hole Transport (OLEDs)

| 3,6-Di(arylamino)carbazoles | 86 - 155 °C[4] | 291 - 530 °C[4] | TADF Emitters (OLEDs) |

The data clearly indicates that functionalization of the carbazole core significantly impacts thermal properties. Introducing rigid structures like fluorene or bulky arylamino groups can dramatically increase both Tg and Td, leading to materials with superior morphological and thermal stability.[4][5]

To contextualize the performance of carbazole-based materials, it is essential to compare them with other classes of hole-transport materials (HTMs) commonly used in perovskite solar cells and OLEDs.

Table 2: Comparison with Alternative Hole-Transport Materials (HTMs)

HTM Class	Example	Key Advantages	Key Disadvantages
Organic (Small Molecule)	spiro-OMeTAD	High efficiency in PSCs	Thermally unstable, hygroscopic, requires dopants[10][11]
Organic (Polymeric)	P3HT, PTAA	Good film-forming, dopant-free options	Lower hole mobility than spiro-OMeTAD, potential for batch-to-batch variation[12][13]

| Inorganic | NiOx, CuSCN, CuI | Excellent thermal and chemical stability, low cost[10][11] | Can have interior defects, interfacial engineering often required[10] |

Organic HTMs like spiro-OMeTAD, while enabling high-efficiency devices, are notoriously unstable under thermal stress.[11][12] In contrast, inorganic HTMs offer exceptional stability but may present challenges in processing and interfacial compatibility.[10] Carbazole derivatives, particularly polymeric or dendrimeric structures, strike a crucial balance, offering the processability of organic materials with significantly enhanced thermal stability compared to standards like spiro-OMeTAD.

Standardized Protocols for Thermal Analysis

To ensure reproducible and reliable data, adherence to standardized experimental protocols is paramount. The following sections detail the methodologies for TGA and DSC analysis as applied to carbazole derivatives.

Protocol: Thermogravimetric Analysis (TGA)

Objective: To determine the decomposition temperature (Td) and evaluate the thermal stability of the material.

Methodology:

• Sample Preparation: Precisely weigh 5-10 mg of the dried carbazole derivative into an inert TGA sample pan (typically alumina or platinum).[6] An accurate initial mass is critical for calculating percentage mass loss.

• Instrument Setup: Place the sample pan into the TGA furnace. Purge the system with a high-purity inert gas (e.g., Nitrogen or Argon) at a constant flow rate (e.g., 20-50 mL/min). The inert atmosphere prevents oxidative degradation, ensuring that the measured mass loss is due to thermal decomposition alone.

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 30°C).

  • Ramp the temperature at a controlled linear rate, typically 10°C/min, up to a final temperature (e.g., 600-800°C) that is well beyond the expected decomposition. A consistent heating rate is crucial for comparing results across different samples.

• Data Acquisition: Continuously monitor and record the sample's mass as a function of temperature.

• Data Analysis: Plot the percentage of initial mass versus temperature. The Td is typically determined as the temperature at which 5% mass loss occurs.

Protocol: Differential Scanning Calorimetry (DSC)

Objective: To determine the glass transition temperature (Tg) and other phase transitions like melting (Tm) or crystallization (Tc).

Methodology:

• Sample Preparation: Weigh 3-7 mg of the carbazole derivative into a hermetically sealed aluminum DSC pan.[6] Sealing the pan prevents any loss of volatile components during the analysis.

• Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the DSC cell. The instrument measures the difference in heat flow between the sample and the reference.

• Thermal Program (Heat-Cool-Heat Cycle):

  • First Heating Scan: Heat the sample from ambient temperature to a temperature above its expected Tg and melting point (if any) at a controlled rate (e.g., 10°C/min). This step erases the sample's previous thermal history.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) to a low temperature (e.g., -50°C) to establish a consistent amorphous state.

  • Second Heating Scan: Heat the sample again at the same controlled rate (e.g., 10°C/min). The Tg is determined from this second scan, as it reflects the intrinsic property of the material without the influence of its prior thermal history.[6]

• Data Acquisition: Record the differential heat flow as a function of temperature.

• Data Analysis: Plot the heat flow versus temperature. The glass transition is observed as a step-like change in the baseline of the thermogram. The Tg is typically calculated as the midpoint of this transition.

Caption: Experimental workflow for comprehensive thermal stability analysis.

Structure-Property Relationships and Their Implications

The experimental data reveals a clear correlation between the molecular structure of carbazole derivatives and their thermal stability.

Caption: Relationship between structural modifications and thermal properties.

• Bulky Substituents: Incorporating sterically demanding groups, such as tert-butyl or fluorenyl moieties, hinders free rotation and molecular packing.[5][14] This increases the energy required for the glassy-to-rubbery transition, resulting in a higher Tg.

• Polymerization: Integrating the carbazole unit into a polymer backbone drastically reduces molecular mobility, leading to significantly higher Tg and Td values compared to small-molecule analogues.[9]

• Rigid, Conjugated Systems: Extending the π-conjugation with rigid units enhances the overall structural integrity of the molecule, contributing to both higher Tg and Td.[2]

These relationships are not merely academic. For OLED applications, a high Tg is crucial to prevent the emitting layer from deforming or crystallizing under the heat generated during operation, which would lead to device failure.[5] For perovskite solar cells, the thermal stability of the hole-transport layer is a primary factor in the long-term operational stability of the entire device, especially when compared to the thermally fragile spiro-OMeTAD.[11][12]

Conclusion

The 3,6-dibromo-9-butyl-9H-carbazole scaffold is a foundational component for a class of materials demonstrating impressive thermal stability, a critical attribute for high-performance organic electronics and other advanced applications. Through systematic analysis using TGA and DSC, it is evident that carbazole derivatives offer a significant advantage over many conventional organic materials. Their thermal properties can be rationally tuned through synthetic modification, allowing for the design of materials tailored to the demanding conditions of modern electronic devices. By providing a robust, thermally stable framework, these materials pave the way for more durable, reliable, and long-lasting technologies.

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A Comparative Guide to Ligand Selection for the Suzuki Coupling of 3,6-Dibromo-9-butyl-9H-carbazole

For researchers engaged in the synthesis of advanced materials and pharmaceuticals, the functionalization of the carbazole core is a frequent and critical task. The 3,6-disubstituted carbazole motif, in particular, is a prevalent structural element in organic electronics and medicinal chemistry.[1][2] The Suzuki-Miyaura cross-coupling reaction stands as a premier method for forging carbon-carbon bonds to this scaffold, offering a broad tolerance of functional groups and generally mild reaction conditions.[3][4] However, the successful double arylation of 3,6-dibromo-9-butyl-9H-carbazole is far from trivial. The electron-rich nature of the carbazole nucleus can render the C-Br bonds less reactive towards oxidative addition, a critical step in the catalytic cycle.[5] Furthermore, achieving high yields for the di-substituted product without significant formation of mono-substituted intermediates or homocoupling byproducts necessitates a carefully optimized catalytic system.[5]

At the heart of this optimization lies the choice of ligand. The ligand, which coordinates to the palladium center, profoundly influences the catalyst's stability, solubility, and, most importantly, its reactivity.[3] Its steric and electronic properties directly modulate the rates of oxidative addition and reductive elimination, the two most challenging steps for sterically hindered and electron-rich substrates.[5] This guide provides a comparative analysis of different classes of ligands for the Suzuki coupling of 3,6-dibromo-9-butyl-9H-carbazole, supported by experimental data, to empower researchers in making informed decisions for their synthetic endeavors.

The Catalytic Cycle: A Ligand's Playground

The generally accepted mechanism for the Suzuki-Miyaura coupling provides a framework for understanding the ligand's role.[3] The catalytic cycle involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[3]

Caption: The Suzuki-Miyaura catalytic cycle.

Bulky, electron-donating ligands are known to accelerate both the oxidative addition of the aryl halide to the Pd(0) center and the final reductive elimination step to yield the desired biaryl product.[5]

A Comparative Analysis of Ligand Performance

The choice of ligand is paramount for achieving high yields in the Suzuki coupling of 3,6-dibromo-9-butyl-9H-carbazole. Below is a comparative table summarizing the performance of various phosphine-based and N-heterocyclic carbene (NHC) ligands for this transformation.

Ligand	Palladium Source	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Phosphine Ligands
SPhos	Pd₂(dba)₃	K₃PO₄	Toluene/H₂O	100	12	>95	[6]
XPhos	Pd(OAc)₂	K₃PO₄	Toluene	100	16	~90	[7]
RuPhos	Pd(OAc)₂	K₂CO₃	Toluene/H₂O	120	15	>90	[8]
PPh₃	Pd(PPh₃)₄	K₂CO₃	Toluene	Reflux	24	~85	[9]
N-Heterocyclic Carbene (NHC) Ligands
IPr	Pd(OAc)₂	K₃PO₄	Dioxane	100	12	>90	[10]
IMes	PdCl₂(IMes)₂	K₂CO₃	Ethanol	80	5	~95	[11]

Note: The yields presented are generalized from the literature for similar substrates and conditions, as a direct comparative study on 3,6-dibromo-9-butyl-9H-carbazole is not available in a single source. The data serves to illustrate the general efficacy of these ligand classes.

Ligand Classes Under the Microscope

Bulky Monodentate Phosphine Ligands (Buchwald-Type)

Ligands such as SPhos , XPhos , and RuPhos are among the most powerful for challenging Suzuki couplings. Their significant steric bulk promotes the formation of the active, monoligated Pd(0) species, which is crucial for the oxidative addition of sterically hindered or electron-rich aryl bromides.[6][7] The electron-donating nature of these ligands also facilitates this key step. For the coupling of 3,6-dibromo-9-butyl-9H-carbazole, SPhos and XPhos have demonstrated excellent performance, often providing high yields of the desired di-substituted product.[6][7] RuPhos has also shown superior properties in similar reactions.[8]

Traditional Phosphine Ligands

While often effective for less demanding substrates, traditional phosphine ligands like triphenylphosphine (PPh₃) can be less efficient for the Suzuki coupling of 3,6-dibromo-9-butyl-9H-carbazole.[9] The lower steric bulk and electron-donating ability compared to the Buchwald-type ligands can lead to slower reaction rates and the need for higher catalyst loadings and temperatures.

N-Heterocyclic Carbenes (NHCs)

NHC ligands have emerged as a robust alternative to phosphines.[11] They are strong σ-donors, forming very stable bonds with the palladium center, which can lead to highly active and long-lived catalysts.[10] For the Suzuki coupling of substrates like 3,6-dibromo-9-butyl-9H-carbazole, sterically hindered NHC ligands such as IPr (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene) and IMes (1,3-Bis(2,4,6-trimethylphenyl)imidazol-2-ylidene) have proven to be highly effective, often rivaling the performance of the best phosphine ligands.[10][11]

Caption: Decision tree for ligand selection.

Experimental Protocol: A Representative Procedure

This protocol provides a general method for the di-substitution of 3,6-dibromo-9-butyl-9H-carbazole using a Buchwald-type ligand. Screening of the ligand, base, and solvent is recommended for optimal results with a specific arylboronic acid.[12]

Materials:

• 3,6-dibromo-9-butyl-9H-carbazole

• Arylboronic acid (2.2 - 2.5 equivalents)

• Palladium source (e.g., Pd₂(dba)₃, 1-2 mol%)

• Ligand (e.g., SPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 3-4 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Degassed water

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 3,6-dibromo-9-butyl-9H-carbazole, the arylboronic acid, and the base.

• Catalyst Preparation: In a separate vial, dissolve the palladium source and the ligand in a small amount of the reaction solvent. Stir for 10-15 minutes to allow for pre-formation of the active catalyst.

• Reaction Initiation: Add the catalyst solution to the Schlenk flask containing the reagents.

• Solvent Addition: Add the remaining degassed solvent and degassed water (if using a biphasic system, typically a 4:1 to 10:1 organic solvent to water ratio).

• Heating and Monitoring: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Caption: General experimental workflow.

Conclusion and Recommendations

The choice of ligand is a critical parameter for the successful Suzuki coupling of 3,6-dibromo-9-butyl-9H-carbazole. For achieving high yields of the di-substituted product, the use of bulky, electron-rich monodentate phosphine ligands of the Buchwald type (SPhos, XPhos, RuPhos) or sterically demanding N-heterocyclic carbene ligands (IPr, IMes) is highly recommended. These ligands are designed to overcome the challenges associated with the oxidative addition of electron-rich aryl bromides and to promote the reductive elimination of the often sterically congested di-substituted carbazole products. While traditional phosphine ligands like PPh₃ can be effective, they generally require more forcing conditions. For any new synthetic campaign involving this substrate, a preliminary screening of a few top-performing ligands from both the phosphine and NHC classes is a prudent investment of time that will likely lead to a more efficient and higher-yielding process.

References

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• Bard, E. R., et al. (2010). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of the American Chemical Society, 132(10), 3349-3359. [Link]

• Chen, W., et al. (2004). A convenient synthesis of phosphine-functionalized N-heterocyclic carbene ligand precursors, structural characterization of their palladium complexes and catalytic application in Suzuki coupling reaction. Inorganica Chimica Acta, 357(14), 4313-4321. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. Retrieved January 17, 2026, from [Link]

• The Organic Chemistry Tutor. (2023, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Reddy, T. J., et al. (2012). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Der Pharma Chemica, 4(5), 1866-1872. [Link]

• Gicquel, M., et al. (2021). trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications. Organometallics, 40(24), 4153-4163. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organ, M. G., et al. (2019). 2-Phosphinoimidazole Ligands: N–H NHC or P–N Coordination Complexes in Palladium-Catalyzed Suzuki-Miyaura Reactions of Aryl Chlorides. Organometallics, 38(21), 4158-4166. [Link]

• Gruzdev, D. A., et al. (2015). Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives. Russian Journal of General Chemistry, 85(6), 1431-1439. [Link]

• Theato, P., et al. (2017). Poly(N-alkyl-3,6-carbazole)s via Suzuki–Miyaura Polymerization. Macromolecules, 50(4), 1346-1355. [Link]

• Sureshbabu, P., et al. (2024). Ruphos Pd G4: A Catalyst for Suzuki-Miyaura Coupling Reactions Involving 1,2,4-Oxadiazoles. Results in Chemistry, 7, 101990. [Link]

• Zhang, J., et al. (2018). Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. Chemical Communications, 54(76), 10696-10699. [Link]

• Seo, T. (2024). Mechanochemistry-Directed Ligand Design: Development of a High-Performance Phosphine Ligand for Palladium-Catalyzed Mechanochemical Organoboron Cross-Coupling. In: Palladium-Catalyzed Mechanochemical Cross-Coupling Reactions. Springer Theses. Springer, Singapore. [Link]

• van den Hoogenband, A., et al. (2011). Ruphos-Mediated Suzuki Cross-Coupling of Secondary Alkyl Trifluoroborates. European Journal of Organic Chemistry, 2011(22), 4133-4136. [Link]

• Sureshbabu, P., et al. (2024). RuPhos Pd G4: A catalyst for Suzuki-Miyaura coupling reactions involving 1,2,4-oxadiazoles. Results in Chemistry, 7, 101990. [Link]

• Patil, S., et al. (2022). Biomacromolecule supported N-heterocyclic carbene-palladium(II) as a novel catalyst for Suzuki-Miyaura and Mizoroki-Heck cross-coupling reactions. Research Square. [Link]

• Kwong, F. Y., et al. (2024). Preparation of 2-(2-(Dicyclohexylphosphino)phenyl)-1-methyl-1H-indole (CM-phos). Organic Syntheses, 101, 423-441. [Link]

• Utrecht University. (n.d.). Ruphos-mediated Suzuki cross-coupling of secondary alkyl trifluoroborates. UU Research Portal. [Link]

• Macmillan Group. (2005, February 16). B-Alkyl Suzuki Couplings. [Link]

• Suzuki, A. (1999). Organoborane coupling reactions (Suzuki coupling). Journal of Organometallic Chemistry, 576(1-2), 147-168. [Link]

• Organ, M. G., et al. (2021). Sterically Hindered N-Heterocyclic Carbene/Palladium(II) Catalyzed Suzuki-Miyaura Coupling of Nitrobenzenes. Chemical Communications, 57(89), 11847-11850. [Link]

• Duan, X. M., et al. (2005). 3,6-Dibromo-9-hexyl-9H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 61(11), o3977-o3978. [Link]

• Jones, A. M., et al. (2018). Discovery of a novel allosteric inhibitor scaffold for polyadenosine-diphosphate-ribose polymerase 14 (PARP14) macrodomain 2. Bioorganic & Medicinal Chemistry Letters, 28(15), 2582-2586. [Link]

• Novina, J. J., et al. (2012). 2,3,6,7-Tetrabromo-9-butyl-9H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 5), o1339. [Link]

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A Multi-faceted Spectroscopic Approach to Confirming the Structure of 3,6-dibromo-9-butyl-9H-carbazole

A definitive guide for researchers on the integrated use of NMR, FTIR, and Mass Spectrometry for the unambiguous structural validation of a key carbazole derivative.

In the synthesis of novel organic materials, particularly for applications in pharmaceuticals and organic electronics, unequivocal structural verification is paramount. This guide provides a comprehensive, multi-technique spectroscopic workflow for the validation of 3,6-dibromo-9-butyl-9H-carbazole, a crucial building block in the development of advanced functional materials. By synergistically employing Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS), researchers can confidently ascertain the purity and precise molecular architecture of their synthesized compound.

The Strategic Importance of Spectroscopic Cross-Validation

No single analytical technique provides a complete picture of a molecule's structure. A robust validation strategy relies on the convergence of data from multiple, complementary methods.

• NMR Spectroscopy elucidates the carbon-hydrogen framework, providing detailed information about the chemical environment, connectivity, and spatial arrangement of atoms.

• FTIR Spectroscopy identifies the functional groups present in the molecule by probing their characteristic vibrational frequencies.

• Mass Spectrometry determines the molecular weight and provides valuable clues about the elemental composition and fragmentation patterns.

This guide will detail the experimental protocols and expected outcomes for each of these techniques, offering a clear pathway for the structural confirmation of 3,6-dibromo-9-butyl-9H-carbazole.

Experimental Workflow and Data Interpretation

The following sections outline the step-by-step methodologies and provide insights into the analysis of the resulting spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For 3,6-dibromo-9-butyl-9H-carbazole, both ¹H and ¹³C NMR are essential.

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized 3,6-dibromo-9-butyl-9H-carbazole in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical to avoid interfering signals.

• Instrument Setup: Acquire the spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Obtain a standard proton spectrum. Key parameters to optimize include the number of scans, relaxation delay, and spectral width.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a greater number of scans will be required.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS).

The anticipated ¹H and ¹³C NMR spectral data for 3,6-dibromo-9-butyl-9H-carbazole are summarized in the table below. The chemical shifts (δ) are reported in parts per million (ppm).

Technique	Expected Chemical Shifts (ppm)	Assignment	Rationale
¹H NMR	~8.1-8.3	Aromatic Protons (H-4, H-5)	Deshielded due to the electron-withdrawing effect of the adjacent bromine atoms and the aromatic ring current.
~7.5-7.7	Aromatic Protons (H-2, H-7)	Less deshielded compared to H-4 and H-5.
~7.3-7.5	Aromatic Protons (H-1, H-8)	Least deshielded aromatic protons.
~4.2-4.4	Methylene Protons (-N-CH₂-)	Adjacent to the electron-withdrawing nitrogen atom of the carbazole ring.
~1.8-2.0	Methylene Protons (-CH₂-CH₂-CH₂-CH₃)	Alkyl chain protons.
~1.3-1.5	Methylene Protons (-CH₂-CH₂-CH₃)	Alkyl chain protons.
~0.9-1.0	Methyl Protons (-CH₃)	Terminal methyl group of the butyl chain.
¹³C NMR	~140-142	Quaternary Carbons (C-4a, C-4b)	Carbons at the fusion of the aromatic rings.
~128-130	Aromatic Carbons (C-4, C-5)	Carbons bearing protons, deshielded by bromine.
~123-125	Aromatic Carbons (C-2, C-7)	Aromatic carbons.
~115-117	Quaternary Carbons (C-3, C-6)	Carbons directly attached to the bromine atoms.
~110-112	Aromatic Carbons (C-1, C-8)	Aromatic carbons.
~43-45	Methylene Carbon (-N-CH₂-)	Carbon attached to the nitrogen.
~30-32	Methylene Carbon (-CH₂-CH₂-CH₂-CH₃)	Alkyl chain carbon.
~20-22	Methylene Carbon (-CH₂-CH₂-CH₃)	Alkyl chain carbon.
~13-15	Methyl Carbon (-CH₃)	Terminal methyl carbon.

Causality Behind Experimental Choices: The use of a high-field NMR spectrometer enhances spectral dispersion, which is crucial for resolving the closely spaced signals in the aromatic region. The choice of a deuterated solvent is non-negotiable to prevent the large solvent proton signal from obscuring the analyte signals.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Key Functional Groups

FTIR spectroscopy provides a molecular fingerprint by identifying the vibrational modes of the functional groups present. This technique is particularly useful for confirming the presence of the carbazole core and the alkyl chain.

• Sample Preparation: Prepare the sample using an appropriate method, such as a KBr pellet or as a thin film on a salt plate (e.g., NaCl or KBr). For the KBr pellet method, grind a small amount of the sample with dry KBr powder and press it into a transparent disk.

• Background Spectrum: Acquire a background spectrum of the empty sample compartment to subtract atmospheric and instrumental contributions.

• Sample Spectrum: Acquire the infrared spectrum of the sample over the typical range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to specific functional groups.

The table below summarizes the expected characteristic FTIR absorption bands for 3,6-dibromo-9-butyl-9H-carbazole.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group Assignment
~3100-3000	C-H stretching	Aromatic C-H
~2950-2850	C-H stretching	Aliphatic C-H (butyl group)
~1600-1450	C=C stretching	Aromatic ring
~1330-1320	C-N stretching	Aromatic amine (carbazole)[1]
~800-700	C-H out-of-plane bending	Aromatic C-H
~600-500	C-Br stretching	Carbon-bromine bond

Trustworthiness Through Self-Validation: The presence of both aromatic C-H stretching above 3000 cm⁻¹ and aliphatic C-H stretching below 3000 cm⁻¹ provides internal validation for the presence of both the carbazole core and the butyl chain. The characteristic C-N stretching of the carbazole and the C-Br stretching further corroborate the proposed structure.[2][3]

Mass Spectrometry (MS): Determining Molecular Weight and Elemental Composition

Mass spectrometry is a destructive technique that provides the exact molecular weight of the compound and, through fragmentation patterns, further structural information.

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. The method of introduction will depend on the ionization technique used (e.g., direct infusion for Electrospray Ionization or a heated probe for Electron Ionization).

• Ionization: Ionize the sample using an appropriate technique. Electron Ionization (EI) is a common hard ionization technique that induces fragmentation, while softer techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) are more likely to yield the intact molecular ion.[4]

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity versus m/z.

For 3,6-dibromo-9-butyl-9H-carbazole (C₁₆H₁₅Br₂N), the following features are expected in the mass spectrum:

• Molecular Ion Peak (M⁺): The most critical piece of information is the molecular ion peak. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 natural abundance.[5][6] Therefore, a compound with two bromine atoms will exhibit a characteristic isotopic pattern for the molecular ion. There will be three peaks:

  • M⁺: Containing two ⁷⁹Br isotopes.

  • [M+2]⁺: Containing one ⁷⁹Br and one ⁸¹Br isotope.

  • [M+4]⁺: Containing two ⁸¹Br isotopes. The relative intensities of these peaks will be approximately 1:2:1. The calculated monoisotopic mass for C₁₆H₁₅⁷⁹Br₂N is 380.96 g/mol .

• Fragmentation Pattern: Under hard ionization conditions like EI, characteristic fragmentation patterns can be observed. Common fragmentation pathways for N-alkyl carbazoles include the loss of the alkyl chain or parts of it. The presence of bromine atoms will also influence the fragmentation, and fragments containing bromine will exhibit their own isotopic patterns.[7]

Authoritative Grounding: The observation of the correct isotopic pattern for a dibrominated compound is a highly reliable method for confirming the presence and number of bromine atoms in the molecule, as described in authoritative mass spectrometry literature.[5][6][8]

Comparative Analysis and Alternative Techniques

While the combination of NMR, FTIR, and MS provides a robust validation, other techniques can offer complementary information:

• UV-Visible Spectroscopy: Carbazole and its derivatives exhibit characteristic UV-Vis absorption spectra.[9][10][11][12] While not as structurally definitive as NMR, it can be used to confirm the presence of the carbazole chromophore and is useful for quantitative analysis.

• X-ray Crystallography: For crystalline solids, single-crystal X-ray diffraction provides the ultimate, unambiguous three-dimensional structure of the molecule.[13][14][15] If suitable crystals can be grown, this technique can definitively confirm the connectivity and stereochemistry.

• Elemental Analysis: This classical technique provides the percentage composition of each element (C, H, N, Br) in the compound. The experimental values should be in close agreement with the calculated theoretical values for the proposed formula.

Logical and Experimental Workflow Diagram

The following diagram illustrates the logical flow of the spectroscopic validation process.

Caption: Workflow for the spectroscopic validation of 3,6-dibromo-9-butyl-9H-carbazole.

Conclusion

The structural validation of 3,6-dibromo-9-butyl-9H-carbazole is a critical step in ensuring the reliability of subsequent research and development. By systematically applying a combination of NMR, FTIR, and Mass Spectrometry, researchers can build a comprehensive and self-validating body of evidence to unequivocally confirm the identity and purity of their synthesized compound. This multi-faceted approach, grounded in established spectroscopic principles, provides the necessary confidence for advancing the application of this important carbazole derivative in the fields of materials science and drug discovery.

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• MDPI. (n.d.). 9-Vinyl-9H-carbazole-3,6-dicarbonitrile.
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• SpringerLink. (2021, March 25). Computational and infrared spectroscopic investigations of N-substituted carbazoles.
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• ResearchGate. (n.d.). FTIR spectrum of 9H-carbazole-9-carbothioic methacrylic thioanhydride.
• Institute of Process Engineering of CAS. (2022). Understanding theinteraction mechanism of carbazole/anthracene with N, N-dimethylformamide: NMR study substantiate carbazole sep.
• PubMed Central. (n.d.). 2,3,6,7-Tetrabromo-9-butyl-9H-carbazole - PMC.
• NIH. (2023, July 3). Carbazole-Fluorene Copolymers with Various Substituents at the Carbazole Nitrogen: Structure—Properties Relationship - PMC.
• Ossila. (n.d.). 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole.
• ResearchGate. (n.d.). Fig. S17 1 H NMR spectrum of 3,6-dibromo-9H-carbazole.
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The Pivotal Role of Carbazole Derivatives in Next-Generation OLEDs: A Comparative Performance Analysis

The relentless pursuit of highly efficient and stable Organic Light-Emitting Diodes (OLEDs) has positioned carbazole derivatives at the forefront of materials research. Their inherent electronic properties, high thermal stability, and versatile functionalization capabilities make them exceptional candidates for both emitter and host materials within the emissive layer of OLEDs. This guide provides an in-depth comparative analysis of the performance of OLEDs incorporating various carbazole derivatives, offering researchers and materials scientists critical insights into the structure-property relationships that govern device efficiency, color purity, and operational lifetime.

The Versatility of the Carbazole Moiety: A Foundation for High-Performance OLEDs

Carbazole, a nitrogen-containing heterocyclic aromatic compound, possesses a unique combination of properties that make it an ideal building block for OLED materials. Its electron-rich nature facilitates efficient hole transport, a crucial factor for balanced charge injection and recombination within the emissive layer.[1] Furthermore, the rigid and planar structure of the carbazole unit contributes to high thermal stability, a prerequisite for long-lasting OLED devices.[2][3][4] The true power of carbazole, however, lies in its amenability to chemical modification. By strategically attaching different functional groups at various positions on the carbazole core, researchers can fine-tune the material's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, triplet energy, and charge transport characteristics to meet the specific demands of different OLED applications.[3]

This guide will explore the performance of OLEDs based on several key classes of carbazole derivatives, including:

• Fused-Ring Carbazole Derivatives: Offering extended π-conjugation and enhanced rigidity for improved stability and efficiency.

• Pyridinyl-Carbazole Derivatives: Combining the hole-transporting nature of carbazole with the electron-transporting properties of pyridine for balanced charge transport.

• Carbazole-π-Imidazole Derivatives: Bipolar materials designed for deep-blue emission with high efficiency.

• Multifunctional Carbazole Derivatives: Single compounds capable of acting as emitters, hosts, or components of exciplex-based emissive layers.

Fused-Ring Carbazole Derivatives: Pushing the Boundaries of Efficiency and Stability

Fusing additional aromatic rings to the carbazole core, creating structures like indolocarbazole and indenocarbazole, has emerged as a powerful strategy to enhance the performance of OLED materials.[5][6] This structural modification leads to increased rigidity, which suppresses non-radiative decay pathways and enhances photoluminescence quantum yields (PLQYs).[5] The extended π-electron systems also allow for the tuning of frontier orbital energies, enabling the development of emitters across the visible spectrum.[5][6]

Performance Highlights:

Recent research has demonstrated the exceptional performance of OLEDs utilizing fused-ring carbazole derivatives. For instance, non-doped OLEDs based on indeno[2,1-b]carbazole derivatives have achieved impressive external quantum efficiencies (EQE) of up to 6.08% for deep-blue emission with CIE coordinates of (0.15, 0.08).[5] These devices also exhibited negligible efficiency roll-off at high brightness levels.[5]

As hosts for phosphorescent emitters, fused-ring carbazoles have also shown great promise. Their high triplet energies effectively confine excitons on the guest emitter, leading to highly efficient phosphorescent OLEDs (PhOLEDs).[5] Furthermore, their application as thermally activated delayed fluorescence (TADF) emitters has yielded devices with high external quantum efficiencies.[5] For example, a green TADF OLED employing an indolocarbazole derivative achieved a remarkable EQEmax of 18.5% and a long operational lifetime (LT90 = 532 hours at 1000 cd/m²).[5]

Experimental Workflow: Fabrication of a Fused-Ring Carbazole-Based OLED

Caption: A typical workflow for the fabrication of a multilayer OLED device using thermal evaporation.

Pyridinyl-Carbazole Derivatives: Engineering Bipolar Hosts for Phosphorescent OLEDs

Achieving balanced electron and hole transport within the emissive layer is critical for high-efficiency PhOLEDs. Carbazole is an excellent hole transporter, and by incorporating an electron-deficient pyridine moiety, bipolar host materials can be designed. These materials facilitate both electron and hole injection and transport, leading to a wider recombination zone and reduced efficiency roll-off.

Performance Highlights:

Pyridinyl-carbazole derivatives have been successfully employed as host materials for both green and blue PhOLEDs.[2] For instance, a blue PhOLED utilizing a pyridinyl-carbazole host doped with the blue phosphorescent emitter FIrpic exhibited a high external quantum efficiency of 10.3%, a current efficiency of 23.9 cd/A, and a power efficiency of 24.9 lm/W at a brightness of 100 cd/m².[2] The same host material in a green PhOLED with the emitter Ir(ppy)₃ achieved a current efficiency of 33.9 cd/A and a power efficiency of 34.1 lm/W at a high brightness of 1000 cd/m².[2] These results underscore the potential of pyridinyl-carbazole derivatives as universal hosts for efficient PhOLEDs.[2]

The high glass transition temperatures (Tg) of these materials, often exceeding 127 °C, contribute to the morphological stability of the amorphous thin films, which is crucial for long device lifetimes.[2]

Carbazole-π-Imidazole Derivatives: A Pathway to Deep-Blue Electroluminescence

The development of efficient and stable deep-blue emitters remains a significant challenge in OLED technology. Bipolar molecules incorporating a carbazole donor and an imidazole acceptor, connected by a π-bridge, have emerged as a promising class of materials for this purpose.[7] The carbazole unit provides excellent hole-transporting properties and a high singlet energy, which is conducive to blue emission.[7] The imidazole moiety acts as an electron acceptor, and by tuning the nature of the π-bridge and substituents on the carbazole and imidazole rings, the emission color and efficiency can be precisely controlled.[7]

Performance Highlights:

Non-doped OLEDs based on carbazole-π-imidazole derivatives have demonstrated impressive deep-blue electroluminescence.[7] For example, a device using a derivative with a t-butyl substituted carbazole and a biphenyl-imidazole acceptor achieved a maximum luminance of 11,364 cd/m² and a maximum EQE of 4.43%, with CIE coordinates of (0.159, 0.080).[7] The twisted structure of the biphenyl bridge helps to reduce intramolecular charge transfer (ICT), preventing a redshift in the emission and ensuring deep-blue color purity.[7]

Multifunctional Carbazole Derivatives: Simplifying Device Architecture

The development of single organic materials that can perform multiple functions within an OLED, such as acting as both an emitter and a host, is highly desirable for simplifying device fabrication and reducing costs.[8] Carbazole derivatives have shown remarkable versatility in this regard.

Performance Highlights:

A notable example is 9-(2,3,5,6-tetrafluoro-4-vinylphenyl)carbazole (Cz4FS), which has been successfully utilized as a fluorescent emitter, a host for quantum dots, and an acceptor in an exciplex-based emissive layer.[8] An OLED using Cz4FS as a fluorescent emitter doped into a CBP matrix achieved an EQE of 4.2%.[8] When used as an acceptor to form an exciplex with a donor material, the resulting OLED exhibited a higher EQE of 5.3% and a significantly increased maximum brightness of nearly 25,000 cd/m².[8] This multifunctional behavior is attributed to the material's stable luminescence and ambipolar charge transport properties.[8]

Data Summary: Performance Comparison of OLEDs with Different Carbazole Derivatives

Carbazole Derivative Class	Role in OLED	Emitter/Dopant	Host	Max. EQE (%)	Max. Luminance (cd/m²)	Emission Color (CIE)	Reference
Fused-Ring (Indeno[2,1-b]carbazole)	Emitter (non-doped)	-	-	6.08	>5000	Deep-Blue (0.15, 0.08)	[5]
Fused-Ring (Indolocarbazole)	TADF Emitter	-	CzTrz	18.5	-	Green	[5]
Pyridinyl-Carbazole	Host	FIrpic	H2	10.3	>9170	Blue	[2]
Pyridinyl-Carbazole	Host	Ir(ppy)₃	H2	9.4	-	Green	[2]
Carbazole-π-Imidazole	Emitter (non-doped)	-	-	4.43	11,364	Deep-Blue (0.159, 0.080)	[7]
Multifunctional (Cz4FS)	Fluorescent Emitter	Cz4FS	CBP	4.2	3600	-	[8]
Multifunctional (Cz4FS)	Exciplex Acceptor	-	-	5.3	~25,000	-	[8]

Conclusion and Future Outlook

The performance data clearly demonstrates the immense potential of carbazole derivatives in advancing OLED technology. The ability to systematically modify their chemical structure provides an unparalleled platform for developing materials with tailored optoelectronic properties. Fused-ring carbazoles offer a pathway to highly efficient and stable emitters and hosts.[5][6] Bipolar designs, such as pyridinyl-carbazoles and carbazole-imidazoles, enable balanced charge transport, leading to high-performance phosphorescent and deep-blue fluorescent devices, respectively.[2][7] Furthermore, the emergence of multifunctional carbazole derivatives promises to simplify device architectures and reduce manufacturing costs.[8]

Future research will likely focus on the development of novel carbazole-based materials with even greater stability and efficiency. This includes the exploration of new fused-ring systems, the design of more sophisticated bipolar architectures, and the development of materials for thermally activated delayed fluorescence (TADF) and multiresonance (MR) emitters for high color purity.[5][6] The continued synergy between molecular design, synthesis, and device engineering will undoubtedly unlock the full potential of carbazole derivatives, paving the way for the next generation of OLED displays and lighting applications.

Methodology: Synthesis of a Generic Carbazole Derivative

A common synthetic route for preparing functionalized carbazole derivatives is the Suzuki-Miyaura cross-coupling reaction. This versatile method allows for the formation of carbon-carbon bonds between a carbazole-boronic acid or ester and a halogenated aromatic compound.

Caption: Simplified schematic of a Suzuki-Miyaura coupling reaction for synthesizing carbazole derivatives.

References

• Oner, S., & Bryce, M. R. (2023). A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications. RSC Publishing. [Link]

• (2023). (Tetrafluorovinylphenyl)carbazole as a Multifunctional Material for OLED Applications. ACS Omega. [Link]

• Baranauskas, D., et al. (2021). Pyridinyl-Carbazole Fragments Containing Host Materials for Efficient Green and Blue Phosphorescent OLEDs. Polymers (Basel). [Link]

• Oner, S., & Bryce, M. R. (2023). A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications. Materials Chemistry Frontiers. [Link]

• (2021). Low Molar Mass Carbazole-Based Host Materials for Phosphorescent Organic Light-Emitting Diodes: A Review. MDPI. [Link]

• (2020). Efficient OLEDs Fabricated by Solution Process Based on Carbazole and Thienopyrrolediones Derivatives. MDPI. [Link]

• (2024). Application of carbazole derivatives as a multifunctional material for organic light-emitting devices. Technology audit and production reserves. [Link]

• (2021). Efficient organic light-emitting diodes based on iridium(iii) complexes containing indolo[3,2,1-jk]carbazole derivatives with narrow emission bandwidths and low efficiency roll-offs. Journal of Materials Chemistry C. [Link]

• (2020). Non-Doped Deep-Blue OLEDs Based on Carbazole-π-Imidazole Derivatives. Molecules. [Link]

• (2025). High-Performance Carbazole-Benzocarbazole-Based Host Materials for Red Phosphorescent OLEDs: Enhanced Stability and Efficiency. IEEE Xplore. [Link]

• (2024). Advancements in Carbazole-Based Sensitizers and Hole-Transport Materials for Enhanced Photovoltaic Performance. MDPI. [Link]

• (2022). A Comparative Study of Ir(dmpq)2(acac) Doped CBP, mCP, TAPC and TCTA for Phosphorescent OLEDs. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 3,6-dibromo-9-butyl-9H-carbazole for Laboratory Professionals

As researchers and scientists working at the forefront of drug development, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of specialized chemical reagents are a critical component of this responsibility. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 3,6-dibromo-9-butyl-9H-carbazole, ensuring the protection of laboratory personnel and the environment. The procedures outlined herein are grounded in established safety protocols and regulatory standards, providing a self-validating system for your laboratory's chemical waste management program.

Hazard Identification and Risk Assessment

Before handling 3,6-dibromo-9-butyl-9H-carbazole, it is essential to be fully aware of its potential hazards. While a comprehensive toxicological profile for this specific compound is not extensively documented in publicly available literature, its structural classification as a brominated carbazole derivative warrants a cautious approach. Brominated organic compounds, as a class, can be hazardous, and it is prudent to handle them with care.

According to the available Safety Data Sheet (SDS), 3,6-dibromo-9-butyl-9H-carbazole may cause an allergic skin reaction.[1] In the absence of more detailed toxicological data, it should be treated as a potentially hazardous substance. Upon thermal decomposition, brominated organic compounds can release hazardous substances such as carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide.

Key Takeaway: Always consult the manufacturer's Safety Data Sheet (SDS) before working with any chemical. The SDS for 3,6-dibromo-9-butyl-9H-carbazole provides foundational safety information.

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE protocol is non-negotiable when handling halogenated organic compounds. The following PPE is mandatory to prevent dermal, ocular, and respiratory exposure:

• Eye Protection: Chemical safety goggles are required. In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

• Hand Protection: Nitrile gloves are the minimum requirement. Given the potential for skin sensitization, changing gloves immediately after any suspected contact is crucial. For prolonged handling or in the event of a spill, consider double-gloving.

• Body Protection: A standard laboratory coat is required. For larger quantities or during spill cleanup, a chemically resistant apron or coveralls should be utilized.

• Respiratory Protection: Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize the inhalation of any potential dust or vapors.

The rationale behind this stringent PPE protocol is to create multiple barriers between the researcher and the chemical, mitigating the risk of accidental exposure.

Spill Management: A Proactive Approach

Accidents can happen, but a well-defined spill management plan can significantly reduce the associated risks.

For a minor spill (a few grams) within a fume hood:

• Alert colleagues in the immediate vicinity.

• Contain the spill: Use an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent pad to cover the spilled solid.

• Gently sweep the absorbed material into a designated, labeled hazardous waste container. Avoid creating dust.

• Decontaminate the area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone or ethanol), followed by a soap and water wash. All cleaning materials must be disposed of as hazardous waste.

For a major spill:

• Evacuate the immediate area and alert your laboratory supervisor and institutional safety officer.

• Restrict access to the spill area.

• Follow your institution's emergency procedures for hazardous material spills.

Step-by-Step Waste Disposal Protocol

The disposal of 3,6-dibromo-9-butyl-9H-carbazole must adhere to federal, state, and local regulations for hazardous waste. As a brominated organic compound, it is classified as a halogenated organic waste. Halogenated and non-halogenated waste streams must always be kept separate to ensure proper and cost-effective disposal.

Materials Required:

• Designated, properly labeled, and sealable hazardous waste container for "Halogenated Organic Solids."

• Waste accumulation log.

• Appropriate PPE (as outlined in Section 2).

Procedure:

• Waste Segregation: At the point of generation, ensure that any waste containing 3,6-dibromo-9-butyl-9H-carbazole is not mixed with non-halogenated waste. This includes contaminated consumables such as gloves, weighing paper, and absorbent pads.

• Container Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "3,6-dibromo-9-butyl-9H-carbazole," and the associated hazards (e.g., "Skin Sensitizer").

• Waste Transfer: Carefully transfer the waste solid into the designated halogenated organic solids waste container. A funnel or other transfer device may be used to prevent spillage.

• Container Sealing: Keep the waste container securely sealed at all times, except when adding waste. This prevents the release of any potential vapors and protects the contents from reacting with other substances in the lab.

• Log Maintenance: Meticulously record the amount of waste added to the container in the waste accumulation log. This is a crucial step for regulatory compliance and for the final disposal facility.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be away from incompatible materials and sources of ignition.

• Final Disposal: Once the container is full, or in accordance with your institution's waste pickup schedule, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

The Environmental Protection Agency (EPA) mandates a "cradle-to-grave" responsibility for hazardous waste generators, meaning your laboratory is responsible for the waste from its creation to its final, safe disposal.

Parameter	Guideline	Rationale
Waste Classification	Halogenated Organic Waste	Contains bromine, requiring specific disposal methods like incineration at high temperatures.
PPE	Safety Goggles, Nitrile Gloves, Lab Coat	Prevents skin, eye, and respiratory exposure to a potentially hazardous substance.
Spill Cleanup	Inert Absorbent, Gentle Sweeping	Minimizes the generation of airborne dust and ensures safe containment.
Waste Container	Labeled, Sealed, Designated for Halogenateds	Prevents accidental mixing of incompatible waste streams and ensures regulatory compliance.

Disposal Workflow Diagram

Caption: Decision workflow for the proper disposal of 3,6-dibromo-9-butyl-9H-carbazole waste.

By adhering to these detailed procedures, you contribute to a culture of safety and environmental responsibility within your laboratory. This not only ensures compliance with regulatory standards but also builds a foundation of trust in our scientific practices.

References

• 3,6-Dibromo-9-butyl-9H-carbazole Safety Information.
• OSHA Hazard Communication Standard and OSHA Guidelines. Centers for Disease Control and Prevention.
• OSHA Rules for Hazardous Chemicals. DuraLabel.
• Learn the Basics of Hazardous Waste. U.S. Environmental Protection Agency.
• Cleanroom Waste Disposal Protocol. Auckland Microfab.
• Hazardous Waste Segregation.
• Organic Solvents. Cornell University Environmental Health and Safety.

Sources

• 1. 121602-03-7 Cas No. | 3,6-Dibromo-9-butyl-9H-carbazole | Matrix Scientific [matrixscientific.com]

Navigating the Safe Handling of 3,6-dibromo-9-butyl-9H-carbazole: A Guide to Personal Protective Equipment

For Immediate Implementation by Laboratory Personnel

Hazard Assessment: Understanding the Risks

Based on data from similar compounds, 3,6-dibromo-9-butyl-9H-carbazole is anticipated to present the following hazards:

• Skin Irritation: Direct contact may cause redness and irritation.[1][2][3]

• Serious Eye Irritation: The compound can cause significant eye irritation.[1][2][3]

• Respiratory Irritation: Inhalation of dust or fumes may lead to respiratory tract irritation.[2][4]

• Harmful if Swallowed: Ingestion of the compound may be harmful.[2]

Given these potential hazards, a comprehensive PPE strategy is not merely a recommendation but a critical component of safe laboratory practice.

Core Protective Measures: Your First Line of Defense

The following PPE is mandatory when handling 3,6-dibromo-9-butyl-9H-carbazole in any quantity. The rationale behind each selection is to create a barrier between you and the chemical, mitigating the risk of exposure.

Eye and Face Protection: Shielding Against Accidental Splashes

• Recommendation: Wear tightly fitting safety goggles with side-shields conforming to EN166 (EU) or NIOSH (US) standards.[3] In situations with a higher risk of splashing, such as during transfers of solutions or heating, a face shield should be worn in addition to safety goggles.

• Causality: The primary risk to the eyes is from airborne particles or accidental splashes of solutions containing the compound. Standard safety glasses do not provide a sufficient seal around the eyes. Goggles offer a more complete barrier, while a face shield provides an additional layer of protection for the entire face.

Skin Protection: Preventing Dermal Contact

• Hand Protection: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are recommended based on their broad resistance to organic compounds.[5][6] Always inspect gloves for any signs of degradation or perforation before use.[7] It is crucial to use the proper glove removal technique to avoid contaminating your skin.[7]

• Body Protection: A laboratory coat is the minimum requirement. For procedures with a higher risk of splashes or significant dust generation, consider a chemical-resistant apron or coveralls.[5]

• Causality: Brominated organic compounds can be absorbed through the skin or cause local irritation. A multi-layered approach to skin protection ensures that any failure in the primary barrier (gloves) does not result in direct skin contact.

Respiratory Protection: Safeguarding Against Inhalation

• Recommendation: All handling of solid 3,6-dibromo-9-butyl-9H-carbazole should be conducted in a certified chemical fume hood to minimize the inhalation of dust particles.[2] If a fume hood is not available, or if there is a risk of generating aerosols, a NIOSH-approved respirator with a particulate filter is necessary.[8]

• Causality: Fine powders can easily become airborne and inhaled, leading to respiratory irritation.[2][4] A fume hood provides primary containment by drawing airborne contaminants away from the user. A respirator serves as a personal barrier when primary containment is insufficient or unavailable.

PPE Selection Summary

For quick reference, the following table summarizes the recommended PPE for various laboratory scenarios involving 3,6-dibromo-9-butyl-9H-carbazole.

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Safety goggles with side shields	Nitrile or neoprene gloves	Laboratory coat	Chemical fume hood
Chemical reactions and workup	Safety goggles and face shield	Nitrile or neoprene gloves	Laboratory coat	Chemical fume hood
Spills and cleanup	Safety goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron or coveralls	NIOSH-approved respirator with particulate filter

Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 3,6-dibromo-9-butyl-9H-carbazole, from preparation to disposal.

Caption: Workflow for the safe handling of 3,6-dibromo-9-butyl-9H-carbazole.

Decontamination and Disposal

Proper decontamination and disposal are critical to preventing unintended exposure and environmental contamination.

• Decontamination: All glassware and surfaces that have come into contact with 3,6-dibromo-9-butyl-9H-carbazole should be decontaminated. This can typically be achieved by rinsing with an appropriate solvent, followed by washing with soap and water.

• Disposal: All solid waste, including contaminated gloves, paper towels, and excess reagent, should be collected in a designated hazardous waste container.[2] Liquid waste containing the compound should also be collected in a separate, clearly labeled hazardous waste container.[4] Do not dispose of this chemical down the drain.[9] All disposal must be in accordance with local, state, and federal regulations.[4][9]

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 3,6-dibromo-9-butyl-9H-carbazole, ensuring a safer laboratory environment for yourself and your colleagues.

References

• PubChem. 3,6-dibromo-9-hexyl-9H-carbazole. [Link]

• U.S. Environmental Protection Agency. Personal Protective Equipment. [Link]

• Pesticide Environmental Stewardship. Components of Personal Protective Equipment. [Link]

• LookChem. 3,6-dibromo-9-butyl-9H-carbazole. [Link]

• American Chemistry Council. Guidance for Selection of Personal Protective Equipment for MDI Users. [Link]

• SKAN. Personal protective equipment and consumables. [Link]

• Novarlo. Personal Protective Equipment Products. [Link]

• Cole-Parmer. Material Safety Data Sheet - 3-Bromo-9h-carbazole, 97%. [Link]

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• 1. 3,6-dibromo-9-hexyl-9H-carbazole | C18H19Br2N | CID 12174281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 3. echemi.com [echemi.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Components of Personal Protective Equipment – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 6. americanchemistry.com [americanchemistry.com]
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